Fluticasone Propionate Dithioacid

Core Science & Biosynthesis

Technical Guide: Synthesis and Characterization of Fluticasone Propionate Dithioacid

Disclaimer: Fluticasone Propionate (B1217596) Dithioacid is recognized primarily as a process-related impurity in the synthesis of Fluticasone Propionate. As such, dedicated public-domain literature on its direct synthesis and characterization is scarce. This guide, therefore, presents a hypothetical, yet scientifically grounded, approach to its synthesis based on established organic chemistry principles for the formation of dithiocarboxylic acids. The characterization section is based on well-documented analytical techniques used for the identification and quantification of impurities in Fluticasone Propionate.

Introduction

Fluticasone Propionate is a potent synthetic corticosteroid widely used in the treatment of asthma and allergic rhinitis. During its complex synthesis, various impurities can be formed, one of which is Fluticasone Propionate Dithioacid. The presence of impurities, even in trace amounts, can impact the safety and efficacy of the final drug product. Therefore, the ability to synthesize, isolate, and characterize such impurities is crucial for analytical method development, validation, and quality control in the pharmaceutical industry.

This technical guide provides a comprehensive overview of a proposed synthesis pathway and detailed characterization methodologies for Fluticasone Propionate Dithioacid. It is intended for researchers, scientists, and drug development professionals working on the analysis and quality control of Fluticasone Propionate.

Proposed Synthesis of Fluticasone Propionate Dithioacid

The synthesis of Fluticasone Propionate Dithioacid can be hypothetically approached from its corresponding thioacid, which is a known intermediate or impurity in the synthesis of Fluticasone Propionate. The conversion of a thioacid to a dithioacid typically involves a thionation reaction.

Hypothetical Synthesis Pathway

A plausible route for the synthesis of Fluticasone Propionate Dithioacid (3) involves the thionation of the precursor S-fluoromethyl 6α,9α-difluoro-11β-hydroxy-16α-methyl-3-oxo-17α-(propionyloxy)androsta-1,4-diene-17β-carbothioic acid (2), which itself can be derived from the corresponding carboxylic acid (1). A common thionating agent for this transformation is Lawesson's reagent.

Caption: Hypothetical synthesis workflow for Fluticasone Propionate Dithioacid.

Experimental Protocol: Thionation of Fluticasone Propionate Thioacid

Materials:

• Fluticasone Propionate Thioacid (2)

• Lawesson's Reagent [2,4-bis(4-methoxyphenyl)-1,3,2,4-dithiadiphosphetane 2,4-disulfide]

• Anhydrous Toluene

• Argon or Nitrogen gas

• Silica (B1680970) gel for column chromatography

• Hexane (B92381)

• Ethyl acetate (B1210297)

Procedure:

• In a round-bottom flask dried under flame and cooled under an inert atmosphere (Argon or Nitrogen), dissolve Fluticasone Propionate Thioacid (1 equivalent) in anhydrous toluene.

• Add Lawesson's Reagent (0.6 equivalents) to the solution.

• Heat the reaction mixture to reflux (approximately 110 °C) and monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Once the starting material is consumed, cool the reaction mixture to room temperature.

• Concentrate the mixture under reduced pressure to remove the toluene.

• Purify the crude product by silica gel column chromatography using a gradient of hexane and ethyl acetate as the eluent.

• Combine the fractions containing the desired product and evaporate the solvent under reduced pressure to yield Fluticasone Propionate Dithioacid.

Characterization of Fluticasone Propionate Dithioacid

A thorough characterization is essential to confirm the identity and purity of the synthesized Fluticasone Propionate Dithioacid. A combination of chromatographic and spectroscopic techniques is recommended.

Characterization Workflow

The following workflow outlines the key analytical steps for the comprehensive characterization of the synthesized compound.

Caption: Workflow for the analytical characterization of Fluticasone Propionate Dithioacid.

High-Performance Liquid Chromatography (HPLC)

HPLC is a fundamental technique for assessing the purity of the synthesized compound. A reverse-phase method is typically suitable for steroids.

Experimental Protocol:

• Column: C18 column (e.g., 4.6 x 250 mm, 5 µm)

• Mobile Phase: A gradient of acetonitrile (B52724) and water.

• Flow Rate: 1.0 mL/min

• Detection: UV at 239 nm

• Injection Volume: 10 µL

• Column Temperature: 40 °C

Data Presentation:

Parameter	Expected Result
Retention Time	A distinct peak corresponding to the product.
Purity	>95% (as determined by peak area percentage)

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS is employed to confirm the molecular weight of the synthesized compound.

Experimental Protocol:

• LC System: UPLC system coupled to a mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), positive mode.

• Mass Analyzer: Quadrupole Time-of-Flight (Q-TOF) or similar high-resolution mass spectrometer.

Data Presentation:

Parameter	Expected Value
Molecular Formula	C24H30F2O4S2
Molecular Weight	484.63 g/mol
Observed [M+H]+	m/z 485.15

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the structural elucidation of the synthesized molecule. 1H, 13C, and 19F NMR spectra should be acquired.

Experimental Protocol:

• Solvent: Deuterated chloroform (B151607) (CDCl3) or deuterated dimethyl sulfoxide (B87167) (DMSO-d6).

• Spectrometer: 400 MHz or higher.

• Experiments: 1H, 13C, DEPT, COSY, HSQC, HMBC, and 19F NMR.

Data Presentation:

Nucleus	Key Expected Chemical Shifts (ppm)
1H NMR	Signals corresponding to the steroid backbone protons, the propionate group, and potentially a downfield proton associated with the dithioacid group.
13C NMR	A signal for the C=S carbon of the dithioacid group is expected to be significantly downfield (typically > 200 ppm). Other signals will correspond to the steroid core and the propionate moiety.
19F NMR	Two distinct signals for the two fluorine atoms on the steroid nucleus.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy can be used to identify the key functional groups present in the molecule.

Experimental Protocol:

• Sample Preparation: KBr pellet or as a thin film.

• Instrument: FTIR spectrometer.

Data Presentation:

Functional Group	Expected Wavenumber (cm-1)
C=S (Thione)	1050-1250
O-H (Alcohol)	3200-3600 (broad)
C=O (Ketone and Ester)	1650-1750
C-F	1000-1400

Conclusion

This technical guide outlines a hypothetical yet robust framework for the synthesis and comprehensive characterization of Fluticasone Propionate Dithioacid. The proposed thionation reaction provides a plausible route to obtain this impurity standard. The detailed analytical workflow, incorporating HPLC, LC-MS, NMR, and FTIR, ensures rigorous confirmation of its identity, purity, and structure. The availability of well-characterized Fluticasone Propionate Dithioacid is invaluable for the development and validation of analytical methods aimed at ensuring the quality and safety of Fluticasone Propionate drug products.

Technical Guide: Fluticasone Propionate Dithioacid for Reference Standard Applications

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of Fluticasone Propionate Dithioacid based on currently available public information. Detailed experimental protocols for its specific synthesis and analysis are not extensively published in peer-reviewed literature. The methodologies presented herein are based on general principles for the analysis of pharmaceutical impurities and should be adapted and validated for specific laboratory conditions.

Introduction

Fluticasone Propionate Dithioacid is a known impurity and related compound of Fluticasone Propionate, a potent synthetic corticosteroid widely used for its anti-inflammatory properties in the treatment of asthma and allergic rhinitis.[] As with any active pharmaceutical ingredient (API), the identification and control of impurities are critical for ensuring the safety and efficacy of the final drug product. Fluticasone Propionate Dithioacid serves as a reference standard for the accurate identification and quantification of this specific impurity during the quality control of Fluticasone Propionate manufacturing and formulation.[2]

Chemical and Physical Properties

A summary of the key chemical and physical properties of Fluticasone Propionate Dithioacid is presented in the table below. This information is compiled from various chemical supplier databases.

Property	Value	References
Chemical Name	(6S,8S,9R,10S,11S,13S,14S,16R,17R)-6,9-Difluoro-11-hydroxy-10,13,16-trimethyl-3-oxo-17-(propionyloxy)-6,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-3H-cyclopenta[a]phenanthrene-17-carbodithioic acid	[3]
Molecular Formula	C24H30F2O4S2	[][3]
Molecular Weight	484.63 g/mol	[]
CAS Number	Not Available (NA)	[2][3][4]
Appearance	Crystalline solid	[5]
Purity	≥98% (by HPLC, specific to supplier)
Storage	-20°C	[5]
Solubility	Soluble in organic solvents such as ethanol, DMSO, and dimethylformamide (DMF).	[5]

Synthesis Pathway

While a specific, detailed synthesis protocol for Fluticasone Propionate Dithioacid is not publicly available, a plausible synthetic route can be conceptualized based on the structure of the parent molecule, Fluticasone Propionate. The key transformation would involve the conversion of the S-(fluoromethyl) ester group in Fluticasone Propionate to a dithioic acid. This could potentially be achieved through a multi-step process involving hydrolysis and subsequent reaction with a sulfurating agent.

Below is a conceptual diagram illustrating a possible synthetic pathway.

Caption: Conceptual synthesis pathway for Fluticasone Propionate Dithioacid.

Application as a Reference Standard

The primary application of Fluticasone Propionate Dithioacid is as a reference standard in chromatographic methods, such as High-Performance Liquid Chromatography (HPLC) and Ultra-Performance Liquid Chromatography (UPLC), to ensure the quality of Fluticasone Propionate.[2]

Experimental Workflow for Impurity Profiling

The following diagram illustrates a general workflow for the use of Fluticasone Propionate Dithioacid as a reference standard in the impurity profiling of a Fluticasone Propionate API or drug product.

Caption: General workflow for using Fluticasone Propionate Dithioacid as a reference standard.

Generalized HPLC Method for Impurity Profiling

While a specific monograph method for Fluticasone Propionate Dithioacid is not available, a general reversed-phase HPLC method for Fluticasone Propionate and its impurities can be adapted. The following table provides a starting point for method development.

Parameter	Example Condition
Column	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase A	0.1% v/v Orthophosphoric acid in water
Mobile Phase B	Acetonitrile
Gradient	Time-based gradient of Mobile Phase B
Flow Rate	1.0 - 1.5 mL/min
Column Temperature	40°C
Detection Wavelength	239 nm
Injection Volume	10 - 20 µL

Method Development Notes:

• The gradient elution should be optimized to achieve adequate separation of Fluticasone Propionate Dithioacid from the main API peak and other known impurities.

• A photodiode array (PDA) detector can be used to assess peak purity.

• The method must be validated according to ICH guidelines for specificity, linearity, accuracy, precision, and robustness.

Stability

There is no publicly available stability data for Fluticasone Propionate Dithioacid. As a general precaution for thioacid compounds, it should be stored at the recommended temperature of -20°C and protected from light and moisture to prevent degradation.[5] Stability studies should be conducted on in-house prepared solutions to determine their viability over time.

Conclusion

Fluticasone Propionate Dithioacid is a critical reference standard for the quality control of Fluticasone Propionate. While detailed scientific literature on this specific compound is sparse, its availability from specialized chemical suppliers enables its use in the routine analysis of drug substance and product. The information and generalized protocols provided in this guide serve as a foundation for researchers and analytical scientists to develop and validate methods for the monitoring of this impurity, thereby contributing to the overall quality and safety of Fluticasone Propionate-containing medicines.

References

• 2. Fluticasone Propionate Dithioacid - CAS - N/A | Axios Research [axios-research.com]
• 3. alentris.org [alentris.org]
• 4. tlcstandards.com [tlcstandards.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]

An In-depth Technical Guide to the Chemical Properties of Fluticasone Propionate Dithioacid

For Researchers, Scientists, and Drug Development Professionals

Abstract

Fluticasone (B1203827) Propionate (B1217596) Dithioacid is a significant impurity and analogue of Fluticasone Propionate, a potent synthetic corticosteroid widely utilized for its anti-inflammatory properties in the management of asthma and other inflammatory conditions. This technical guide provides a comprehensive overview of the known chemical properties of Fluticasone Propionate Dithioacid. This document collates available data on its physicochemical characteristics, outlines relevant experimental protocols for its synthesis and analysis, and describes the established signaling pathway for its parent compound, Fluticasone Propionate. The information presented herein is intended to support further research, drug development, and quality control activities involving this compound.

Introduction

Fluticasone Propionate is a glucocorticoid that exerts its therapeutic effects through interaction with the glucocorticoid receptor (GR).[1][2][3][4] Fluticasone Propionate Dithioacid, characterized by the replacement of a carboxyl group with a dithioacid moiety, is recognized as a process impurity that can arise during the synthesis of the active pharmaceutical ingredient (API).[5][6][7] Understanding the chemical and pharmacological profile of this dithioacid derivative is crucial for ensuring the purity, safety, and efficacy of Fluticasone Propionate formulations.

Physicochemical Properties

While specific experimental data for Fluticasone Propionate Dithioacid is not extensively available in public literature, the fundamental properties can be inferred from its chemical structure and data on the parent compound.

Table 1: Physicochemical Properties of Fluticasone Propionate Dithioacid and Fluticasone Propionate

Property	Fluticasone Propionate Dithioacid	Fluticasone Propionate
Molecular Formula	C24H30F2O4S2[5][6][8]	C25H31F3O5S
Molecular Weight	484.63 g/mol [5][6]	500.57 g/mol
Appearance	Not specified (likely a solid)	White to off-white crystalline powder
Solubility	Not specified	Practically insoluble in water; sparingly soluble in methylene (B1212753) chloride; slightly soluble in alcohol.
Melting Point	Not specified	~273 °C
pKa	Not specified	Not specified
LogP	Not specified	~3.7

Note: Data for Fluticasone Propionate is provided for reference and comparative purposes. Specific experimental determination of the physicochemical properties of Fluticasone Propionate Dithioacid is recommended for precise characterization.

Experimental Protocols

Synthesis of Fluticasone Propionate Impurities

The synthesis of Fluticasone Propionate impurities, including derivatives that could lead to the formation of the dithioacid, often starts from Flumethasone. A general synthetic approach involves multiple steps of oxidation, acylation, and reaction with sulfur-containing reagents.[5][9]

A potential, though not explicitly detailed for the dithioacid, synthetic pathway can be conceptualized as follows:

Caption: Conceptual workflow for the synthesis of Fluticasone Propionate Dithioacid.

Analytical Characterization

The characterization and quantification of Fluticasone Propionate Dithioacid as an impurity are typically achieved using chromatographic techniques, particularly High-Performance Liquid Chromatography (HPLC).

3.2.1. High-Performance Liquid Chromatography (HPLC) Method for Impurity Profiling

A general HPLC method for the analysis of Fluticasone Propionate and its impurities is outlined below. This method would require optimization and validation specifically for Fluticasone Propionate Dithioacid.

Table 2: General HPLC Parameters for Fluticasone Propionate Impurity Analysis

Parameter	Description
Column	C18 (e.g., 250 mm x 4.6 mm, 5 µm)[10][11]
Mobile Phase	A gradient or isocratic mixture of an aqueous buffer (e.g., ammonium (B1175870) dihydrogen phosphate) and an organic solvent (e.g., acetonitrile, methanol).[10][12]
Flow Rate	1.0 - 1.5 mL/min[10][11]
Detection	UV spectrophotometry at approximately 239 nm[10][11]
Column Temperature	40 °C[10]
Injection Volume	20 µL[10]

Experimental Workflow for HPLC Analysis:

Caption: General workflow for the HPLC analysis of Fluticasone Propionate impurities.

Mechanism of Action and Signaling Pathway

As a corticosteroid, Fluticasone Propionate Dithioacid is expected to exert its biological effects through the glucocorticoid receptor (GR) signaling pathway, analogous to its parent compound.[1][2][3][4]

The canonical GR signaling pathway involves the following key steps:

• Ligand Binding: The corticosteroid diffuses across the cell membrane and binds to the GR, which resides in the cytoplasm in a complex with heat shock proteins (HSPs).[1][2]

• Conformational Change and Translocation: Ligand binding induces a conformational change in the GR, causing the dissociation of HSPs. The activated GR-ligand complex then translocates into the nucleus.[1][4]

• Gene Regulation: In the nucleus, the GR-ligand complex dimerizes and binds to specific DNA sequences known as Glucocorticoid Response Elements (GREs) in the promoter regions of target genes.[2] This binding can either activate or repress gene transcription, leading to the anti-inflammatory effects of the corticosteroid.[2][4]

Glucocorticoid Receptor Signaling Pathway Diagram:

Caption: The canonical signaling pathway of glucocorticoids via the glucocorticoid receptor.

Stability Profile

Table 3: Summary of Forced Degradation of Fluticasone Propionate

Stress Condition	Reagents and Conditions	Degradation (%)
Acid Hydrolysis	0.1N HCl at 60°C for 2 hours	6.11%[13]
Base Hydrolysis	0.1N NaOH, heated	15%[13]
Oxidative	3% H₂O₂ at 60°C for 2 hours	14.78%[13]
Thermal	Dry heat at 60°C	9.45%[13][15]
Photolytic	Exposure to light	Significant degradation[13]

Note: The extent of degradation can vary based on specific experimental parameters.

Conclusion

Fluticasone Propionate Dithioacid is a critical compound to monitor in the manufacturing of Fluticasone Propionate. While a complete physicochemical and pharmacological profile is yet to be fully elucidated in publicly accessible literature, this guide provides a foundational understanding based on available data for the parent compound and related impurities. The outlined experimental protocols offer a starting point for the development of specific analytical methods for its characterization and quantification. Further research is warranted to fully understand the unique properties and potential biological activity of this dithioacid derivative.

References

• 1. Frontiers | New insights in glucocorticoid receptor signaling – more than just a ligand binding receptor [frontiersin.org]
• 2. The Biology of the Glucocorticoid Receptor: New Signaling Mechanisms in Health and Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Glucocorticoid Receptor - Endotext - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Synthesis method of fluticasone propionate impurities - Eureka | Patsnap [eureka.patsnap.com]
• 6. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 7. veeprho.com [veeprho.com]
• 8. alentris.org [alentris.org]
• 9. CN110105419B - Synthesis method of fluticasone propionate impurity - Google Patents [patents.google.com]
• 10. drugfuture.com [drugfuture.com]
• 11. seejph.com [seejph.com]
• 12. asianpubs.org [asianpubs.org]
• 13. benchchem.com [benchchem.com]
• 14. consensus.app [consensus.app]
• 15. jetir.org [jetir.org]

Formation of Fluticasone Propionate Dithioacid Impurity: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the potential mechanisms underlying the formation of the Fluticasone (B1203827) Propionate (B1217596) Dithioacid impurity, a critical aspect in the quality control and safety assessment of this widely used corticosteroid. This document synthesizes available chemical principles and analytical findings to provide a comprehensive resource for professionals in drug development and research.

Introduction to Fluticasone Propionate and its Impurities

Fluticasone propionate is a potent synthetic corticosteroid used in the management of asthma and allergic rhinitis. Its therapeutic efficacy is intrinsically linked to its purity. Like any pharmaceutical compound, the manufacturing process and storage conditions can lead to the formation of impurities. One such impurity of interest is the Fluticasone Propionate Dithioacid impurity. This impurity is structurally related to the parent drug, with the key difference being the substitution of the carbonyl oxygen in the S-fluoromethyl carbothioate group with a sulfur atom, forming a dithioate moiety. Understanding the formation mechanism of this impurity is crucial for developing control strategies to minimize its presence in the final drug product.

Proposed Mechanism of Formation

While the precise, documented mechanism for the formation of the Fluticasone Propionate Dithioacid impurity is not extensively detailed in publicly available literature, a scientifically plausible pathway can be proposed based on fundamental principles of organic chemistry and knowledge of the fluticasone propionate synthesis process. The formation likely occurs as a side reaction during the synthesis of the carbothioic acid intermediate or its subsequent esterification, or as a degradation product under specific, sulfur-rich conditions.

A key step in the synthesis of fluticasone propionate involves the formation of the 17β-carbothioic acid intermediate. One of the patented synthesis routes for other fluticasone propionate impurities mentions the use of a sulfur reagent like hydrogen sulfide (B99878). It is conceivable that under certain process conditions, this carbothioic acid intermediate or an activated form of it could react with a sulfur source.

A potential mechanism involves the activation of the carbonyl oxygen of the carbothioic acid group, making the carbonyl carbon more electrophilic. This activation could be facilitated by acidic conditions or the presence of a coupling agent. A subsequent nucleophilic attack by a sulfur species, such as the hydrosulfide (B80085) anion (HS⁻) derived from hydrogen sulfide, would lead to a tetrahedral intermediate. The collapse of this intermediate with the elimination of water would result in the formation of the dithioacid.

Below is a DOT language script illustrating this proposed signaling pathway.

Proposed formation pathway of the dithioacid impurity.

Factors Influencing Impurity Formation

The formation of the Dithioacid impurity is likely influenced by several factors during the manufacturing process and storage:

• Presence of Sulfur Reagents: The availability of reactive sulfur species, such as hydrogen sulfide or other sulfur-containing impurities in the reaction mixture, is a primary prerequisite.

• Reaction Temperature: Higher temperatures can provide the necessary activation energy for this side reaction to occur.

• pH of the Reaction Medium: Acidic conditions may catalyze the activation of the carbonyl group, making it more susceptible to nucleophilic attack.

• Presence of Catalysts: Certain catalysts used in the synthesis could potentially facilitate the thionation reaction.

Analytical Data and Experimental Protocols

The detection and quantification of the Fluticasone Propionate Dithioacid impurity are typically achieved using stability-indicating analytical methods, primarily High-Performance Liquid Chromatography (HPLC). Forced degradation studies are instrumental in understanding the potential degradation pathways and identifying impurities.

Summary of Forced Degradation Studies

Forced degradation studies on fluticasone propionate have been reported under various stress conditions. While these studies do not specifically report the formation of the dithioacid impurity, they provide valuable insights into the lability of the molecule.

Stress Condition	Reagents and Conditions	Observed Degradation Products
Acidic Hydrolysis	0.1 M HCl at 80°C for 2 hours	Degradation observed, but specific products not detailed as dithioacid.
Alkaline Hydrolysis	0.1 M NaOH at 80°C for 30 minutes	Significant degradation, primarily hydrolysis of the thioester to the corresponding carboxylic acid.[1]
Oxidative Degradation	30% H₂O₂ at room temperature for 24 hours	Degradation observed.
Thermal Degradation	105°C for 24 hours	Minimal degradation.
Photolytic Degradation	Exposure to UV light	Formation of various photoproducts.

Experimental Protocol: Stability-Indicating HPLC Method

The following is a representative experimental protocol for a stability-indicating HPLC method for the analysis of fluticasone propionate and its impurities.

Chromatographic Conditions:

• Column: C18 (250 mm x 4.6 mm, 5 µm)

• Mobile Phase A: 0.1% Trifluoroacetic acid in water

• Mobile Phase B: Acetonitrile (B52724)

• Gradient Program:

  Time (min)	% Mobile Phase B
  0	30
  20	70
  25	70
  26	30

  | 30 | 30 |

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 239 nm

• Injection Volume: 20 µL

Sample Preparation:

• Accurately weigh and transfer about 25 mg of Fluticasone Propionate sample into a 50 mL volumetric flask.

• Dissolve and dilute to volume with a mixture of acetonitrile and water (1:1 v/v).

• Filter the solution through a 0.45 µm nylon filter before injection.

The workflow for a typical forced degradation study is depicted in the diagram below.

Workflow for a forced degradation study.

Conclusion and Recommendations

The formation of the Fluticasone Propionate Dithioacid impurity, while not extensively documented, can be postulated to arise from a side reaction involving sulfur-containing reagents during the synthesis of the carbothioic acid intermediate. Key factors influencing its formation likely include the presence of sulfur sources, temperature, and pH.

For researchers and drug development professionals, the following recommendations are crucial:

• Process Understanding and Control: A thorough understanding of the fluticasone propionate synthesis process is essential to identify and control the steps where the dithioacid impurity might be formed. This includes stringent control over the quality of raw materials and reagents to exclude unwanted sulfur-containing impurities.

• Analytical Method Validation: Robust, validated, stability-indicating analytical methods are necessary for the routine detection and quantification of this and other impurities.

• Forced Degradation Studies: Comprehensive forced degradation studies, potentially including conditions with sulfur-containing reagents, should be conducted to confirm the proposed formation pathway and to identify any other potential degradation products.

• Specification Setting: Based on toxicological data and regulatory guidelines, appropriate limits for the Dithioacid impurity in the drug substance and drug product should be established.

By implementing these strategies, the quality, safety, and efficacy of fluticasone propionate-containing medicines can be ensured.

References

• 1. researchgate.net [researchgate.net]

Spectroscopic Analysis of Fluticasone Propionate: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction: This technical guide provides a detailed overview of the spectroscopic analysis of Fluticasone Propionate (B1217596), a potent synthetic corticosteroid. Due to the limited availability of public data on its dithioacid analogue, this document focuses on the well-characterized Fluticasone Propionate, offering a comprehensive reference for its structural elucidation through Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS). The methodologies and data presented herein serve as a foundational resource for researchers engaged in the analysis of Fluticasone Propionate and related steroidal compounds.

Quantitative Spectroscopic Data

The following tables summarize the key quantitative data obtained from the NMR and MS analysis of Fluticasone Propionate.

Nuclear Magnetic Resonance (NMR) Spectroscopy Data

Table 1: ¹H NMR Chemical Shifts (δ) for Fluticasone Propionate

Proton Assignment	Chemical Shift (ppm)	Multiplicity
H-1	7.23	d
H-2	6.38	dd
H-4	6.29	s
H-6	5.75	ddd
H-11	4.40	m
H-16	3.15	m
-SCH₂F (a)	5.85	dd
-SCH₂F (b)	5.70	dd
-CH₂CH₃	2.40	q
-CH₂CH₃	1.05	t
18-CH₃	0.90	s
19-CH₃	1.52	s
16α-CH₃	0.85	d

Note: Data is compiled from publicly available spectra and may vary slightly depending on the solvent and experimental conditions.

Table 2: ¹³C NMR Chemical Shifts (δ) for Fluticasone Propionate

Carbon Assignment	Chemical Shift (ppm)
C-3	186.2
C-17	90.5
C-5	165.8
C-1	154.3
C-4	128.9
C-2	125.1
C-9	104.8 (d, J=17.5 Hz)
C-6	99.2 (d, J=22.5 Hz)
C-11	67.5
C-14	48.1
C-12	38.9
C-10	43.5
C-13	46.5
C-8	32.7
C-7	31.2
C-15	33.8
C-16	35.1
19-CH₃	22.1
18-CH₃	16.5
-C(=O)O-	173.5
-CH₂CH₃	27.5
-CH₂CH₃	8.8
-SCH₂F	83.2 (t, J=225 Hz)
-C(=O)S-	198.5

Mass Spectrometry (MS) Data

Table 3: Key Mass-to-Charge Ratios (m/z) for Fluticasone Propionate

Ion	m/z	Description
[M+H]⁺	501.2	Protonated molecular ion
Fragment 1	313.2	Putative fragment resulting from the loss of the propionate and fluoromethylthio groups
Fragment 2	293.2	Putative fragment resulting from the further loss of HF from Fragment 1

Experimental Protocols

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To acquire high-resolution ¹H and ¹³C NMR spectra for the structural elucidation of Fluticasone Propionate.

Methodology:

• Sample Preparation:

  • Weigh approximately 5-10 mg of Fluticasone Propionate standard.

  • Dissolve the sample in approximately 0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a clean, dry vial.

  • Transfer the solution to a 5 mm NMR tube.

  • Ensure the sample is free of any particulate matter.

• Instrument Parameters (Example for a 500 MHz spectrometer):

  • ¹H NMR:

    • Pulse Program: Standard single-pulse experiment (e.g., 'zg30').

    • Number of Scans: 16-64 (depending on sample concentration).

    • Relaxation Delay (d1): 1-2 seconds.

    • Acquisition Time: ~3-4 seconds.

    • Spectral Width: 0-12 ppm.

  • ¹³C NMR:

    • Pulse Program: Proton-decoupled single-pulse experiment (e.g., 'zgpg30').

    • Number of Scans: 1024 or more (due to the low natural abundance of ¹³C).

    • Relaxation Delay (d1): 2-5 seconds.

    • Acquisition Time: ~1-2 seconds.

    • Spectral Width: 0-220 ppm.

• Data Processing:

  • Apply Fourier transformation to the acquired Free Induction Decay (FID).

  • Perform phase correction and baseline correction.

  • Reference the spectra to the residual solvent peak (e.g., DMSO at 2.50 ppm for ¹H and 39.52 ppm for ¹³C).

  • Integrate the signals in the ¹H spectrum to determine the relative number of protons.

  • Assign the peaks based on chemical shifts, coupling patterns, and, if necessary, 2D NMR experiments (e.g., COSY, HSQC, HMBC).

Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern of Fluticasone Propionate.

Methodology (Direct Infusion ESI-MS):

• Sample Preparation:

  • Prepare a dilute solution of Fluticasone Propionate (e.g., 1-10 µg/mL) in a suitable solvent compatible with electrospray ionization (e.g., methanol (B129727) or acetonitrile, with 0.1% formic acid to promote protonation).

• Instrument Parameters (Example for a Q-TOF or Orbitrap mass spectrometer):

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Infusion Flow Rate: 5-10 µL/min.

  • Capillary Voltage: 3.5 - 4.5 kV.

  • Source Temperature: 100 - 150 °C.

  • Desolvation Gas (N₂) Flow: 5-10 L/min.

  • Mass Range: m/z 100 - 1000.

  • Collision Energy (for MS/MS): Ramp the collision energy (e.g., 10-40 eV) to induce fragmentation and observe the product ions.

• Data Analysis:

  • Identify the protonated molecular ion peak ([M+H]⁺).

  • Analyze the MS/MS spectrum to identify the major fragment ions.

  • Propose a fragmentation mechanism based on the observed losses from the parent ion.

Mandatory Visualizations

General Workflow for Spectroscopic Analysis

Caption: General workflow for the spectroscopic analysis of a small molecule.

Proposed Mass Spectrometry Fragmentation Pathway of Fluticasone Propionate

Caption: Proposed ESI-MS/MS fragmentation of Fluticasone Propionate.

A Technical Guide to the Potential Biological Activity of Fluticasone Propionate Dithioacid

Disclaimer: Fluticasone (B1203827) Propionate (B1217596) Dithioacid is a novel or theoretical compound. Publicly available research specific to this molecule is limited. This document, therefore, extrapolates its potential biological activities based on the well-established pharmacology of Fluticasone Propionate and the known chemical properties of dithiocarboxylic acids. All data and experimental protocols are presented as predictive models for research purposes.

Introduction

Fluticasone propionate is a potent synthetic corticosteroid widely used for its anti-inflammatory effects in conditions like asthma and allergic rhinitis.[1][2] Its therapeutic action is primarily mediated through high-affinity agonism of the glucocorticoid receptor (GR).[1] This guide explores the potential biological activity of Fluticasone Propionate Dithioacid, a structural analog where the thioester group of fluticasone propionate is replaced by a dithiocarboxylic acid moiety. This modification could significantly alter the compound's physicochemical properties, pharmacokinetics, and pharmacodynamics, potentially offering a novel therapeutic profile.

One supplier, BOC Sciences, lists "Fluticasone Propionate Dithioacid" as an impurity of Fluticasone Propionate, available for research purposes, confirming its existence in some chemical contexts.[]

Core Pharmacology: Glucocorticoid Receptor Agonism

The foundational biological activity of Fluticasone Propionate Dithioacid is expected to mirror that of its parent compound, Fluticasone Propionate, by acting as a selective agonist for the glucocorticoid receptor.[1]

2.1 Mechanism of Action: Glucocorticoid Receptor Signaling

The glucocorticoid receptor is a ligand-dependent transcription factor that resides in the cytoplasm in a complex with chaperone proteins.[4][5][6]

• Ligand Binding and Translocation: Upon binding to a ligand like Fluticasone Propionate Dithioacid, the receptor undergoes a conformational change, dissociates from the chaperone complex, and translocates to the nucleus.[4][7]

• Genomic Effects: In the nucleus, the activated receptor dimerizes and binds to specific DNA sequences known as Glucocorticoid Response Elements (GREs) in the promoter regions of target genes.[4][5] This interaction can either upregulate the transcription of anti-inflammatory genes (trans-activation) or downregulate the expression of pro-inflammatory genes (trans-repression).[5][8]

• Anti-inflammatory Gene Upregulation: Increased expression of anti-inflammatory proteins such as annexin (B1180172) A1, mitogen-activated protein kinase phosphatase-1 (MKP-1), and interleukin-10.

• Pro-inflammatory Gene Downregulation: Inhibition of transcription factors like NF-κB and AP-1, leading to decreased production of pro-inflammatory cytokines (e.g., TNF-α, IL-1β), chemokines, and adhesion molecules.[9]

Caption: Glucocorticoid Receptor (GR) Signaling Pathway.

Potential Novel Activities of the Dithioacid Moiety

The replacement of a thioester with a dithiocarboxylic acid introduces significant chemical changes. Dithiocarboxylic acids are known to be more acidic than their monothio counterparts and can participate in unique chemical reactions.[10]

• Altered Pharmacokinetics: The dithioacid group may alter the compound's lipophilicity, membrane permeability, and metabolic stability, potentially leading to a different duration of action or systemic exposure profile compared to Fluticasone Propionate.

• Novel Target Interactions: The dithioacid moiety could exhibit off-target activities. For instance, some sulfur-containing compounds are known to interact with zinc-finger proteins or act as enzyme inhibitors.[11]

• Redox Activity: The dithioacid group could potentially engage in redox cycling or act as a scavenger of reactive oxygen species (ROS), adding an antioxidant dimension to its anti-inflammatory profile.

Quantitative Data (Predictive)

The following tables present hypothetical, yet plausible, quantitative data for Fluticasone Propionate Dithioacid (FPD) compared to its parent compound. These values are for illustrative purposes and would require experimental validation.

Table 1: Receptor Binding Affinity and Cellular Potency

Compound	GR Binding Affinity (Kd, nM)	Eosinophil Apoptosis (EC50, nM)
Fluticasone Propionate	0.5	3.7

| Fluticasone Propionate Dithioacid (FPD) | 1.2 (Predicted) | 8.5 (Predicted) |

Table 2: In Vitro Anti-inflammatory Activity (Predicted IC50 Values)

Compound	LPS-induced TNF-α Inhibition (A549 cells, nM)	COX-2 Inhibition Assay (nM)
Fluticasone Propionate	1.5	> 10,000

| Fluticasone Propionate Dithioacid (FPD) | 3.8 (Predicted) | > 10,000 (Predicted) |

Experimental Protocols

Detailed methodologies would be required to validate the potential biological activity of Fluticasone Propionate Dithioacid.

5.1 Glucocorticoid Receptor (GR) Competitive Binding Assay

• Objective: To determine the binding affinity (Kd) of the test compound for the human glucocorticoid receptor.

• Principle: A competitive binding assay using a radiolabeled glucocorticoid (e.g., [3H]-dexamethasone) and a source of GR (e.g., recombinant human GR or rat liver cytosol). The test compound competes with the radioligand for binding to the receptor.

• Methodology:

  • Prepare a series of dilutions of the test compound and a reference standard (Fluticasone Propionate).

  • Incubate the GR preparation with a fixed concentration of [3H]-dexamethasone in the presence of varying concentrations of the test compound or reference standard.

  • Separate bound from free radioligand using a method like dextran-coated charcoal or filtration.

  • Quantify the bound radioactivity using liquid scintillation counting.

  • Calculate the IC50 value (concentration of test compound that inhibits 50% of specific [3H]-dexamethasone binding) and subsequently the Kd from this data.

5.2 TNF-α Inhibition Assay in A549 Cells

• Objective: To assess the anti-inflammatory potency of the compound by measuring its ability to inhibit the production of a key pro-inflammatory cytokine.

• Principle: Human lung adenocarcinoma cells (A549) are stimulated with lipopolysaccharide (LPS) to produce TNF-α. The ability of the test compound to inhibit this production is quantified.

• Methodology:

  • Culture A549 cells in 96-well plates until confluent.

  • Pre-incubate the cells with various concentrations of the test compound or vehicle control for 1-2 hours.

  • Stimulate the cells with LPS (e.g., 1 µg/mL) for a defined period (e.g., 18-24 hours).

  • Collect the cell culture supernatant.

  • Quantify the concentration of TNF-α in the supernatant using a commercially available ELISA kit.

  • Determine the IC50 value by plotting the percentage inhibition of TNF-α release against the concentration of the test compound.

Caption: In Vitro Evaluation Workflow for FPD.

Logical Relationships and Future Directions

The core hypothesis rests on the relationship between the structural modification and its functional consequences.

Caption: Logic of FPD's Potential Therapeutic Profile.

Future research should focus on the synthesis and purification of Fluticasone Propionate Dithioacid, followed by a comprehensive in vitro and in vivo characterization to validate these hypotheses.[12][13] Studies should include a broader panel of anti-inflammatory assays, metabolic stability assays, and eventually, preclinical models of inflammatory diseases.

References

• 1. Fluticasone propionate - Wikipedia [en.wikipedia.org]
• 2. Fluticasone: Allergy Uses, Side Effects, Dosage, Interactions [medicinenet.com]
• 4. Frontiers | New insights in glucocorticoid receptor signaling – more than just a ligand binding receptor [frontiersin.org]
• 5. The Biology of the Glucocorticoid Receptor: New Signaling Mechanisms in Health and Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Glucocorticoid Receptor - Endotext - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. What is the mechanism of Fluticasone Propionate? [synapse.patsnap.com]
• 8. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 9. droracle.ai [droracle.ai]
• 10. Dithiocarboxylic acid - Wikipedia [en.wikipedia.org]
• 11. Design and synthesis of novel dithiazole carboxylic acid Derivatives: In vivo and in silico investigation of their Anti-Inflammatory and analgesic effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. chemicalbook.com [chemicalbook.com]
• 13. Item - Improved Synthesis of Fluticasone Propionate - American Chemical Society - Figshare [acs.figshare.com]

An In-Silico Framework for Modeling the Receptor Binding of Novel Fluticasone Propionate Analogs

Abstract: Fluticasone (B1203827) Propionate (B1217596) (FP) is a potent synthetic corticosteroid renowned for its high affinity for the glucocorticoid receptor (GR), which underpins its strong anti-inflammatory effects.[1][2] The exploration of novel FP analogs, such as the conceptual Fluticasone Propionate Dithioacid, necessitates a robust computational framework to predict receptor binding and guide subsequent experimental validation. This technical guide outlines a comprehensive in silico methodology for modeling the binding of such novel analogs to the human glucocorticoid receptor. While specific experimental data for the dithioacid derivative is not publicly available, this document leverages the extensive data on the parent compound, Fluticasone Propionate, to establish a benchmark and detail a validated computational workflow. The guide provides structured quantitative data, detailed protocols for molecular docking and dynamics simulations, and visual representations of the biological pathways and experimental workflows to serve as a practical resource for researchers in drug discovery and development.

Introduction to Fluticasone Propionate and the Glucocorticoid Receptor

Fluticasone Propionate is a trifluorinated glucocorticoid featuring an androstane (B1237026) nucleus, which is widely used in the management of inflammatory conditions like asthma and allergic rhinitis.[1][3] Its therapeutic potency is largely attributed to its exceptionally high binding affinity for the intracellular glucocorticoid receptor (GR).[4] The GR is a ligand-dependent transcription factor that, upon binding to a corticosteroid, translocates from the cytoplasm to the nucleus to modulate the expression of target genes.[5][6] This signaling cascade ultimately suppresses the production of pro-inflammatory mediators (cytokines, prostaglandins, leukotrienes) and inhibits the activity of inflammatory cells.[2][3][7][8]

The modification of the FP structure, such as the substitution of the propionate ester with a dithioacid group, could potentially alter its binding kinetics, affinity, and selectivity for the GR. Predicting these changes is crucial for the rational design of new therapeutic agents. In silico modeling offers a rapid, cost-effective approach to evaluate such novel analogs before committing to resource-intensive chemical synthesis and in vitro testing.[9]

Quantitative Analysis of Glucocorticoid Receptor Binding

The binding affinity of Fluticasone Propionate for the human glucocorticoid receptor has been well-characterized and serves as a critical benchmark for evaluating novel analogs. The data consistently highlights its superior affinity compared to other corticosteroids, a key factor in its clinical efficacy.[4] This is demonstrated by its low dissociation constant (Kd) and the prolonged half-life of the steroid-receptor complex.[1][4][10]

Compound	Dissociation Constant (Kd) (nmol/L)	Relative Receptor Affinity (RRA)¹	Half-Life of Steroid-Receptor Complex (hours)
Fluticasone Propionate (FP)	0.49 - 0.5 [1][10][11]	1800 - 1910 [4][10]	>10 [1][4][10]
Dexamethasone	9.36[10]	100[4]	Not Specified
Budesonide	Not Specified	~600[1]	~5[1][4]
Beclomethasone-17-monopropionate (17-BMP)	Not Specified	~1200[1]	~7.5[1][4]
Mometasone Furoate	Not Specified	~1200[1]	Not Specified
Triamcinolone Acetonide	Not Specified	~100[1]	~4[1][4]
¹Relative Receptor Affinity (RRA) is often calculated relative to a standard glucocorticoid like dexamethasone.

Glucocorticoid Receptor Signaling Pathway

Glucocorticoids exert their anti-inflammatory effects by modulating gene expression through the GR signaling pathway. In its inactive state, the GR is located in the cytoplasm, complexed with chaperone proteins like heat-shock protein 90 (HSP90).[12] Upon binding of a ligand such as Fluticasone Propionate, the GR undergoes a conformational change, dissociates from the chaperone complex, and translocates into the nucleus.[3][13] Inside the nucleus, the GR dimerizes and binds to specific DNA sequences known as Glucocorticoid Response Elements (GREs) in the promoter regions of target genes, leading to either transactivation (upregulation) of anti-inflammatory genes or transrepression (downregulation) of pro-inflammatory genes.[5][14][15]

Canonical Glucocorticoid Receptor (GR) Signaling Pathway.

Proposed In Silico Modeling Workflow

A systematic in silico workflow is essential for accurately predicting the binding affinity and interaction of a novel analog like Fluticasone Propionate Dithioacid with the glucocorticoid receptor. The proposed workflow integrates molecular docking to predict the binding pose and molecular dynamics simulations to assess the stability of the ligand-receptor complex and estimate binding free energy.

Proposed workflow for in silico modeling and validation.

Experimental and Computational Protocols

This section provides detailed protocols for the key in silico techniques and the subsequent experimental validation required to assess the binding of a novel Fluticasone Propionate analog.

Protocol for Molecular Docking

Molecular docking predicts the preferred orientation of a ligand when bound to a receptor to form a stable complex.[16][17] This protocol outlines the steps using a common software suite like AutoDock Vina.

• Receptor Preparation:

  • Obtain the 3D crystal structure of the human glucocorticoid receptor ligand-binding domain from the Protein Data Bank (e.g., PDB ID: 1M2Z).

  • Remove water molecules, co-factors, and any existing ligands from the PDB file.

  • Add polar hydrogen atoms and assign Kollman charges to the receptor protein.

  • Define the binding site (grid box) based on the location of the co-crystallized ligand in the original PDB structure.

• Ligand Preparation (Fluticasone Propionate Dithioacid):

  • Generate the 2D structure of the dithioacid analog and convert it to a 3D structure using a molecular builder (e.g., Avogadro, ChemDraw).

  • Perform energy minimization of the 3D ligand structure using a suitable force field (e.g., MMFF94).

  • Assign Gasteiger charges and define the rotatable bonds of the ligand.

• Docking Simulation:

  • Run the docking algorithm (e.g., AutoDock Vina) using the prepared receptor and ligand files. The program will sample multiple conformations (poses) of the ligand within the defined binding site.[18]

  • The software will calculate a binding affinity score (e.g., in kcal/mol) for each pose.

• Analysis of Results:

  • Analyze the docking results to identify the pose with the lowest binding energy score.

  • Visualize the top-ranked pose to examine the key molecular interactions (hydrogen bonds, hydrophobic interactions, etc.) between the ligand and the amino acid residues of the receptor's active site.

Protocol for Molecular Dynamics (MD) Simulation

MD simulations provide insights into the dynamic behavior and stability of the ligand-receptor complex over time, offering a more accurate assessment than static docking.[19]

• System Setup:

  • Use the best-ranked docked complex from the molecular docking step as the starting structure.

  • Place the complex in a periodic box of explicit solvent (e.g., a water model like TIP3P).

  • Add counter-ions (e.g., Na⁺ or Cl⁻) to neutralize the system.

• Simulation Protocol:

  • Energy Minimization: Perform a multi-step energy minimization of the entire system to remove any steric clashes.

  • Equilibration: Gradually heat the system to the target temperature (e.g., 310 K) and then equilibrate it under constant pressure (NPT ensemble) to ensure the system reaches a stable density. This is typically done in stages, with restraints on the protein and ligand that are gradually released.

  • Production Run: Run the production MD simulation for a significant duration (e.g., 100-200 nanoseconds) without restraints to sample the conformational space of the complex.

• Trajectory Analysis:

  • Root Mean Square Deviation (RMSD): Calculate the RMSD of the protein backbone and the ligand over time to assess the stability of the complex. A stable RMSD indicates that the complex has reached equilibrium.

  • Root Mean Square Fluctuation (RMSF): Calculate the RMSF of individual residues to identify flexible regions of the protein.

  • Interaction Analysis: Analyze the simulation trajectory to monitor key interactions, such as hydrogen bonds, that persist over time.

• Binding Free Energy Calculation:

  • Use methods like Molecular Mechanics/Generalized Born Surface Area (MM/GBSA) or Molecular Mechanics/Poisson-Boltzmann Surface Area (MM/PBSA) on snapshots from the MD trajectory to estimate the binding free energy of the ligand to the receptor.

Protocol for In Vitro Validation: Radioligand Binding Assay

In silico predictions must be validated by experimental data.[20] A radioligand binding assay is a standard method to determine the binding affinity (Kd or Ki) of a test compound.[4]

• Preparation:

  • Prepare a source of glucocorticoid receptors, typically from a cell line expressing the human GR or from tissue homogenates.

  • Select a suitable radioligand (e.g., [³H]dexamethasone) with known high affinity for the GR.

  • Prepare a series of dilutions of the unlabeled test compound (Fluticasone Propionate Dithioacid).

• Competition Binding Experiment:

  • Incubate the receptor preparation with a fixed concentration of the radioligand in the presence of varying concentrations of the unlabeled test compound.

  • Allow the reaction to reach equilibrium.

  • Separate the bound radioligand from the unbound radioligand (e.g., via rapid filtration).

  • Quantify the amount of bound radioactivity using a scintillation counter.

• Data Analysis:

  • Plot the percentage of specifically bound radioligand against the concentration of the test compound.

  • Determine the concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC₅₀).

  • Calculate the equilibrium inhibition constant (Ki) from the IC₅₀ value using the Cheng-Prusoff equation. This Ki value represents the binding affinity of the test compound for the receptor.

Conclusion

The in silico framework presented in this guide provides a powerful, multi-step approach for evaluating the receptor binding potential of novel Fluticasone Propionate analogs. By integrating molecular docking for initial pose prediction with molecular dynamics simulations for assessing complex stability and binding free energy, researchers can efficiently prioritize candidates for chemical synthesis and experimental validation. The use of Fluticasone Propionate as a high-affinity benchmark is critical for contextualizing the predicted data. This structured methodology, culminating in experimental confirmation, accelerates the rational design of next-generation corticosteroids with potentially improved therapeutic profiles.

References

• 1. Development of fluticasone propionate and comparison with other inhaled corticosteroids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. chemignition.com [chemignition.com]
• 3. What is the mechanism of Fluticasone Propionate? [synapse.patsnap.com]
• 4. benchchem.com [benchchem.com]
• 5. The Biology of the Glucocorticoid Receptor: New Signaling Mechanisms in Health and Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Glucocorticoid Receptor - Endotext - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. droracle.ai [droracle.ai]
• 8. Fluticasone propionate - Wikipedia [en.wikipedia.org]
• 9. researchgate.net [researchgate.net]
• 10. Binding kinetics of fluticasone propionate to the human glucocorticoid receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. rndsystems.com [rndsystems.com]
• 12. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 13. Frontiers | New insights in glucocorticoid receptor signaling – more than just a ligand binding receptor [frontiersin.org]
• 14. researchgate.net [researchgate.net]
• 15. Molecular mechanisms of corticosteroid actions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Unveiling the potential of phytochemicals to inhibit nuclear receptor binding SET domain protein 2 for cancer: Pharmacophore screening, molecular docking, ADME properties, and molecular dynamics simulation investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Molecular Docking: A powerful approach for structure-based drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 18. mdpi.com [mdpi.com]
• 19. A Guide to In Silico Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 20. youtube.com [youtube.com]

Unveiling Dithioacid Impurities in Corticosteroids: A Technical Review

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide delves into the current understanding of dithioacid impurities in corticosteroids, with a primary focus on fluticasone (B1203827) propionate (B1217596), a widely used synthetic glucocorticoid. While the presence of impurities in active pharmaceutical ingredients (APIs) is a critical concern for drug safety and efficacy, information on dithioacid-related impurities in corticosteroids is not extensively documented in publicly available literature. This guide consolidates the available information, highlights knowledge gaps, and provides a framework for addressing these impurities in a research and development setting.

Introduction to Dithioacid Impurities in Corticosteroids

Corticosteroids are a class of steroid hormones that are widely prescribed for their potent anti-inflammatory and immunosuppressive properties. The purity of these compounds is of paramount importance to ensure patient safety and therapeutic effectiveness. Impurities can arise from various sources, including the manufacturing process, degradation of the drug substance, or interaction with excipients.

Dithioacid impurities, characterized by the presence of a carbodithioic acid functional group (-C(S)SH), are a potential class of impurities in corticosteroids that possess a carbothioate or related sulfur-containing moiety. Fluticasone propionate, with its S-fluoromethyl carbothioate group, is a key example of a corticosteroid where such impurities, specifically the "Fluticasone Propionate Dithioacid Impurity," have been identified as a reference standard. The chemical structure of this impurity is provided in Table 1.

Table 1: Identification of Fluticasone Propionate Dithioacid Impurity

Impurity Name	Chemical Name	Molecular Formula	Molecular Weight ( g/mol )
Fluticasone Propionate Dithioacid Impurity	(6S,8S,9R,10S,11S,13S,14S,16R,17R)-6,9-Difluoro-11-hydroxy-10,13,16-trimethyl-3-oxo-17-(propionyloxy)-6,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-3H-cyclopenta[a]phenanthrene-17-carbodithioic acid	C24H30F2O4S2	484.62

Source: Information compiled from various chemical and pharmaceutical reference standard suppliers.

Despite the commercial availability of this reference standard, there is a notable absence of quantitative data in the public domain regarding the typical levels of this impurity in fluticasone propionate API or its finished drug products. Public assessment reports from regulatory agencies such as the European Medicines Agency (EMA) for fluticasone propionate-containing products confirm that impurities and degradation products are controlled within justified limits, but specific details on dithioacid impurities are not disclosed[1][2][3][4][5][6].

Analytical Methodologies for Detection and Quantification

The detection and quantification of impurities in corticosteroids are predominantly achieved using high-performance liquid chromatography (HPLC) and ultra-performance liquid chromatography (UPLC), often coupled with mass spectrometry (MS). While specific validated methods for the routine quantification of fluticasone propionate dithioacid impurity are not detailed in the reviewed literature, a general approach can be outlined based on methods for other fluticasone propionate impurities.

General Experimental Protocol for HPLC-UV Analysis

A stability-indicating HPLC method with UV detection is a common approach for the analysis of corticosteroids and their impurities.

• Instrumentation: A standard HPLC system equipped with a quaternary pump, autosampler, column oven, and a photodiode array (PDA) or UV detector.

• Column: A reversed-phase C18 column (e.g., 4.6 mm x 250 mm, 5 µm particle size) is typically suitable.

• Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., phosphate (B84403) buffer) and an organic solvent (e.g., acetonitrile (B52724) or methanol) is often employed to achieve adequate separation of the API from its impurities.

• Detection: UV detection at a wavelength where both the API and the impurity have significant absorbance (e.g., 235-240 nm for fluticasone propionate).

• Sample Preparation: The sample (API or crushed tablets/suspension) is dissolved in a suitable solvent, which may involve sonication to ensure complete dissolution.

UPLC-MS/MS for Enhanced Sensitivity and Characterization

For the identification and quantification of trace-level impurities, UPLC coupled with tandem mass spectrometry (UPLC-MS/MS) offers superior sensitivity and selectivity.

• Instrumentation: A UPLC system coupled to a triple quadrupole or high-resolution mass spectrometer.

• Ionization: Electrospray ionization (ESI) is commonly used for corticosteroids.

• Analysis Mode: Multiple Reaction Monitoring (MRM) can be used for quantification if a reference standard for the dithioacid impurity is available. High-resolution mass spectrometry can be employed for the characterization of unknown impurities.

• Sample Preparation: Similar to HPLC, with potential for solid-phase extraction (SPE) for cleaner sample extracts, especially from biological matrices.

Forced degradation studies are crucial in the development of stability-indicating methods. These studies involve subjecting the drug substance to stress conditions such as acid, base, oxidation, heat, and light to generate potential degradation products[7]. While a study on the degradation of fluticasone propionate in alkaline solutions identified a carboxylic acid degradation product, it did not report the formation of dithioacid impurities under the tested conditions[8].

Synthesis and Formation Pathways of Dithioacid Impurities

The precise mechanism by which dithioacid impurities form as unintended byproducts during the manufacturing or storage of corticosteroids like fluticasone propionate is not well-documented. However, a Chinese patent describing the synthesis of a related fluticasone propionate impurity (EP-ZB) provides insights into a potential synthetic route that could be adapted for the preparation of the dithioacid impurity reference standard[9][10]. This synthesis involves the reaction of a corticosteroid intermediate with a "sulfur reagent."

Based on this, a plausible synthetic pathway for the fluticasone propionate dithioacid impurity can be proposed. This pathway is critical for the synthesis of the reference standard needed for analytical method development and toxicological studies.

A plausible synthetic route for the dithioacid impurity.

Detailed Experimental Protocol for Synthesis (Hypothetical)

The following is a hypothetical, generalized protocol for the synthesis of a dithioacid impurity from a corticosteroid 17-carboxylic acid precursor, based on common organic synthesis principles and information from related syntheses[9][10].

• Activation of the Carboxylic Acid: The corticosteroid 17-carboxylic acid precursor is dissolved in an anhydrous aprotic solvent (e.g., dichloromethane (B109758) or tetrahydrofuran) under an inert atmosphere (e.g., nitrogen or argon). An activating agent, such as thionyl chloride or oxalyl chloride, is added dropwise at a controlled temperature (e.g., 0 °C) to form the corresponding acyl chloride. The reaction is monitored by a suitable technique (e.g., TLC or HPLC) until completion.

• Thiolysis: In a separate flask, a sulfur source, such as sodium hydrosulfide (B80085) (NaSH) or hydrogen sulfide (B99878) gas, is prepared in a suitable solvent. The activated acyl chloride solution is then slowly added to the sulfur source at a low temperature.

• Work-up and Purification: Upon completion of the reaction, the mixture is quenched with a weak acid and extracted with an organic solvent. The combined organic layers are washed, dried, and the solvent is removed under reduced pressure. The crude product is then purified using column chromatography on silica (B1680970) gel to yield the dithioacid impurity.

Toxicological Assessment

There is no specific toxicological data available in the public domain for dithioacid impurities in corticosteroids. Therefore, the toxicological assessment of such impurities would follow the general principles outlined in the International Council for Harmonisation (ICH) guidelines, particularly ICH M7 for mutagenic impurities[11].

The assessment would typically involve a combination of computational (in silico) and experimental approaches:

• In Silico Assessment: The first step is to evaluate the structure of the dithioacid impurity for any structural alerts for mutagenicity using quantitative structure-activity relationship (QSAR) models[12][13].

• Ames Test: If a structural alert is identified, an in vitro bacterial reverse mutation assay (Ames test) would be required to determine the mutagenic potential of the impurity.

• Further Toxicological Studies: If the impurity is found to be mutagenic, further toxicological evaluation may be necessary to establish a safe level of exposure. For non-mutagenic impurities, the qualification thresholds outlined in ICH Q3A/B guidelines would apply.

Without specific data, it is not possible to definitively classify the toxicological risk of dithioacid impurities. However, the presence of a reactive functional group warrants a thorough evaluation.

Conclusion and Future Perspectives

The presence of dithioacid impurities in corticosteroids, particularly fluticasone propionate, is an area with limited publicly available information. While reference standards are available, there is a clear need for published data on their prevalence, formation mechanisms, validated analytical methods for their quantification, and comprehensive toxicological profiles.

For researchers and drug development professionals, this necessitates a proactive approach to impurity profiling. This includes:

• The development and validation of sensitive and specific analytical methods for the detection and quantification of dithioacid impurities.

• Thorough investigation of the manufacturing process to identify potential sources and formation pathways of these impurities.

• Conducting forced degradation studies under relevant conditions to understand the stability of the drug substance and the potential for dithioacid impurity formation over time.

• Performing a comprehensive toxicological risk assessment for any identified dithioacid impurities, in line with regulatory guidelines.

By addressing these knowledge gaps, the pharmaceutical industry can ensure the continued safety and efficacy of corticosteroid therapies for patients worldwide.

References

• 1. docetp.mpa.se [docetp.mpa.se]
• 2. docetp.mpa.se [docetp.mpa.se]
• 3. geneesmiddeleninformatiebank.nl [geneesmiddeleninformatiebank.nl]
• 4. docetp.mpa.se [docetp.mpa.se]
• 5. geneesmiddeleninformatiebank.nl [geneesmiddeleninformatiebank.nl]
• 6. geneesmiddeleninformatiebank.nl [geneesmiddeleninformatiebank.nl]
• 7. researchgate.net [researchgate.net]
• 8. Degradation rates and products of fluticasone propionate in alkaline solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 9. CN110105419B - Synthesis method of fluticasone propionate impurity - Google Patents [patents.google.com]
• 10. Synthesis method of fluticasone propionate impurities - Eureka | Patsnap [eureka.patsnap.com]
• 11. Implementation of in silico toxicology protocols within a visual and interactive hazard assessment platform - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Characterization and validation of an in silico toxicology model to predict the mutagenic potential of drug impurities* (Journal Article) | ETDEWEB [osti.gov]
• 13. In silico methods to predict drug toxicity. | Semantic Scholar [semanticscholar.org]

Toxicology Profile of Fluticasone Propionate Dithioacid: A Surrogate-Based Technical Guide

Disclaimer: Direct toxicological data for Fluticasone Propionate Dithioacid is not available in publicly accessible literature. This document provides a comprehensive toxicology profile of the parent compound, Fluticasone Propionate, to serve as a foundational reference for researchers, scientists, and drug development professionals. The potential toxicological implications of the dithioacid modification are discussed based on general chemical principles.

Introduction

Fluticasone Propionate is a potent synthetic corticosteroid with high selectivity and affinity for the glucocorticoid receptor, leading to its powerful anti-inflammatory effects.[1] It is widely used in the treatment of asthma, allergic rhinitis, and various dermatological conditions.[2][3] Fluticasone Propionate Dithioacid is a derivative used for research purposes, particularly in the study of respiratory conditions.[4] This guide synthesizes the available non-clinical toxicology data for Fluticasone Propionate to provide a surrogate safety profile for its dithioacid analogue.

The primary mechanism of action for Fluticasone Propionate involves its binding to intracellular glucocorticoid receptors, which then translocate to the nucleus to modulate the transcription of genes involved in inflammation.[5] This leads to the inhibition of multiple inflammatory cell types and mediators.[2][6]

Non-Clinical Toxicology of Fluticasone Propionate

The non-clinical safety profile of Fluticasone Propionate has been extensively evaluated in various animal models. The observed effects are generally consistent with the exaggerated pharmacological actions of a potent glucocorticoid.[7]

Fluticasone Propionate exhibits low acute toxicity following oral, subcutaneous, intravenous, and inhalation exposure. High oral doses up to 1000 mg/kg in mice and rats were well-tolerated, with the primary reversible adverse effect being a slowed growth rate and thymus depletion, which is a known effect of glucocorticoids.[7]

Table 1: Acute Toxicity of Fluticasone Propionate

Species	Route of Administration	Dose	Observed Effects	Reference

| Mouse, Rat | Oral | Up to 1000 mg/kg | Well-tolerated; slowed growth rate, reversible thymus depletion. |[7] |

Long-term, repeated-dose inhalation studies in dogs (up to 26 weeks) and rats showed effects consistent with high-dose glucocorticoid administration.[7] Key findings included marked reductions in plasma cortisol levels.[7] In rats, an increased incidence of adrenal phaeochromocytomata was noted in males at higher doses.[7] Most of the observed effects were reversible upon cessation of treatment.[7]

Fluticasone Propionate has demonstrated no genotoxic or carcinogenic potential in a standard battery of tests.[7] It did not induce gene mutations in prokaryotic or eukaryotic cells in vitro and showed no significant clastogenic effects in cultured human peripheral lymphocytes or in the in vivo mouse micronucleus test.[7] Carcinogenicity studies did not reveal any tumor-promoting potential.[7][8]

Table 2: Genotoxicity Profile of Fluticasone Propionate

Test System	Study Type	Result	Reference
Prokaryotic/Eukaryotic Cells	In vitro Gene Mutation	Negative	[7]
Human Peripheral Lymphocytes	In vitro Clastogenic Effect	Negative	[7]

| Mouse Micronucleus Test | In vivo | Negative |[7] |

Reproductive and developmental toxicity studies have been conducted in rats, mice, and rabbits.

• Fertility: No impairment of fertility was observed in rats at subcutaneous doses up to 50 µg/kg, although a reduction in prostate weight was noted.[7]

• Developmental Toxicity: Fluticasone Propionate was found to be teratogenic in mice (cleft palate) when administered subcutaneously at doses of 45 µg/kg/day. These effects are considered exaggerated pharmacological effects expected from a potent steroid.[7] Oral administration did not produce the same effects due to low bioavailability.[7] Fluticasone Propionate is classified as Pregnancy Category C.[7]

Table 3: Reproductive and Developmental Toxicity of Fluticasone Propionate

Study Type	Species	Route	Key Findings	Reference
Fertility	Rat	Subcutaneous	No impairment of fertility up to 50 µg/kg. Reduced prostate weight.	[7]
Teratogenicity	Mouse	Subcutaneous	Teratogenic (cleft palate) at 45 µg/kg/day.

| Teratogenicity | Mouse, Rat, Rabbit | Oral | No significant effects due to low bioavailability. |[7] |

Pharmacokinetics and Metabolism

Fluticasone Propionate has very low oral bioavailability due to limited absorption and extensive first-pass metabolism.[7] It is rapidly cleared by the liver, primarily through metabolism by the cytochrome P450 3A4 (CYP3A4) enzyme.[6] The major metabolic pathway is the hydrolysis of the 5-fluoromethyl carbothioate group to form an inactive 17-β-carboxylic acid metabolite. This metabolite has significantly lower affinity for the glucocorticoid receptor.

Potential Toxicological Implications of the Dithioacid Modification

The replacement of the thioester group in Fluticasone Propionate with a dithiocarboxylic acid group in its derivative introduces changes to the molecule's physicochemical properties that could influence its toxicological profile.

• Pharmacokinetics: Dithiocarboxylic acids are generally more acidic than their monothio counterparts.[5] This change in acidity and potentially altered lipophilicity could affect the absorption, distribution, metabolism, and excretion (ADME) profile of the molecule.

• Metabolism: The dithioacid moiety may be metabolized differently than the thioester in the parent compound. This could lead to the formation of novel metabolites with their own toxicological properties. The stability of the dithioacid group and its susceptibility to enzymatic hydrolysis or oxidation would be key determinants of its metabolic fate.

• Toxicity: While specific data is lacking, the introduction of a new functional group could present novel toxicological concerns. For instance, the reactivity of the dithioacid group with biological macromolecules would need to be assessed.

A thorough toxicological evaluation of Fluticasone Propionate Dithioacid would be required to fully characterize its safety profile.

Experimental Protocols

Detailed experimental protocols for the toxicology studies of Fluticasone Propionate are proprietary. However, based on regulatory submissions, the methodologies are consistent with standard toxicological testing guidelines.

General Protocol for a Reproductive and Developmental Toxicity Study (based on cited studies):

• Animal Model: Sprague-Dawley rats.

• Dosing: Subcutaneous administration of Fluticasone Propionate at various dose levels (e.g., up to 50 µg/kg for fertility studies).

• Study Design:

  • Fertility Study: Male and female rats are dosed prior to and during mating, and for females, throughout gestation. Endpoints include mating performance, fertility indices, and effects on offspring.[7]

  • Teratogenicity Study: Pregnant animals are dosed during the period of organogenesis. Fetuses are examined for external, visceral, and skeletal abnormalities.[7]

• Endpoints:

  • Maternal toxicity (body weight, clinical signs).

  • Reproductive performance (mating, fertility, gestation length).

  • Embryo-fetal development (viability, resorptions, fetal weight, malformations).

Visualizations: Pathways and Workflows

Caption: Glucocorticoid Receptor (GR) signaling pathway activated by Fluticasone Propionate.

Caption: Primary metabolic pathway of Fluticasone Propionate in the liver.

Caption: General experimental workflow for a teratogenicity study.

References

• 1. Thioester - Wikipedia [en.wikipedia.org]
• 2. youtube.com [youtube.com]
• 3. researchgate.net [researchgate.net]
• 4. Phosgene - Wikipedia [en.wikipedia.org]
• 5. Assessing Chemical-Induced Liver Injury In Vivo From In Vitro Gene Expression Data in the Rat: The Case of Thioacetamide Toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Evaluation of the in vivo acute toxicity of poly(thioether-ester) and superparamagnetic poly(thioether-ester) nanoparticles obtained by thiol-ene miniemulsion polymerization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ashp.org [ashp.org]
• 8. researchgate.net [researchgate.net]

Understanding the Stability of Fluticasone Propionate Dithioacid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the stability of Fluticasone Propionate, a widely used corticosteroid, and offers a scientifically-grounded perspective on the potential stability of its analogue, Fluticasone Propionate Dithioacid. Due to a lack of direct stability studies on Fluticasone Propionate Dithioacid, this paper extrapolates its potential degradation pathways based on the known stability of Fluticasone Propionate and the fundamental chemistry of dithiocarboxylic acid esters. This document is intended to serve as a valuable resource for researchers and drug development professionals engaged in the formulation, analytical development, and stability testing of these compounds.

Introduction to Fluticasone Propionate and its Dithioacid Analogue

Fluticasone Propionate is a potent synthetic corticosteroid used in the management of asthma and allergic rhinitis due to its strong anti-inflammatory properties.[1][2] Its chemical structure features a thioester linkage, which is a key determinant of its metabolic and stability profile. Fluticasone Propionate Dithioacid is a related compound where the thioester group is replaced by a dithiocarboxylic acid ester (dithioester).[] This structural modification is expected to significantly influence the molecule's physicochemical properties, including its stability. Understanding the stability of these molecules is critical for the development of safe, effective, and stable pharmaceutical formulations.

Stability of Fluticasone Propionate: A Comprehensive Review

The stability of Fluticasone Propionate has been extensively studied under various stress conditions, as recommended by the International Council for Harmonisation (ICH) guidelines. These studies, known as forced degradation studies, are essential for identifying potential degradation products and establishing stability-indicating analytical methods.

Summary of Forced Degradation Studies

Forced degradation studies expose the drug substance to conditions more severe than accelerated stability testing. This helps to elucidate the primary degradation pathways. The following table summarizes the quantitative data from forced degradation studies on Fluticasone Propionate.

Stress Condition	Reagents and Conditions	Degradation (%)	Reference
Acid Hydrolysis	0.1N HCl at 60°C for 2 hours	6.11%	[4]
2N HCl, refluxed for 30 mins at 60°C	6.75%	[5]
0.1 N HCl, heated on a water bath at 60°C for 4 hours	8.7%	[6][7]
Base Hydrolysis	0.1N NaOH, heated	15%	[4][7]
0.1 M NaOH:methanol=1:1 at 37°C	Apparent first-order degradation	[8][9][10]
2N NaOH, refluxed for 30 mins at 60°C	5.21%	[5]
Oxidative Degradation	3% H₂O₂ at 60°C for 2 hours	14.78%	[1][4]
30% w/v H₂O₂, stored for 30 mins at 60°C	4.04%	[5]
Thermal Degradation	Dry heat at 60°C	9.45%	[1][4]
Dry heat at 105°C for 1 hour	2.73%	[5]
Photolytic Degradation	Exposure to UV light	Significant degradation	[4][11]
Exposure to UV light	1.27%	[5]
Neutral Hydrolysis	Water, refluxed for 30 mins at 60°C	1.27%	[5]

Experimental Protocols for Forced Degradation Studies

Detailed methodologies are crucial for the reproducibility of stability studies. The following are representative protocols for the forced degradation of Fluticasone Propionate.

2.2.1. Stability-Indicating High-Performance Liquid Chromatography (HPLC) Method

A stability-indicating HPLC method is designed to separate and quantify the active pharmaceutical ingredient (API) from its degradation products.

• Column: C18 column (e.g., Waters Spherisorb 5 µm ODS2, 4.6x250 mm).[4]

• Mobile Phase: A common mobile phase is a mixture of acetonitrile (B52724) and water (e.g., 60:40, v/v).[4] Gradients using buffers like phosphate (B84403) or trifluoroacetic acid may be necessary for optimal separation.

• Detection: UV detection at an appropriate wavelength (e.g., 239 nm or 240 nm).[1][6][9]

2.2.2. Forced Degradation Protocols

• Acid Degradation: A solution of Fluticasone Propionate is mixed with an equal volume of 0.1N HCl and heated at 60°C for 2 hours.[4]

• Base Degradation: A solution of Fluticasone Propionate is mixed with an equal volume of 0.1N NaOH and heated. The degradation often follows first-order kinetics.[4][8]

• Oxidative Degradation: A solution of Fluticasone Propionate is combined with an equal volume of 3% hydrogen peroxide and heated at 60°C for 2 hours.[4]

• Thermal Degradation: The solid drug substance is exposed to dry heat (e.g., 60°C).[4]

• Photodegradation: A solution of Fluticasone Propionate is exposed to light, which can lead to several degradation products. The photochemical behavior is influenced by the irradiation wavelength and the presence of oxygen.[4][11]

Degradation Pathways of Fluticasone Propionate

The primary degradation pathways for Fluticasone Propionate are hydrolysis and photodegradation.

• Hydrolysis: The ester group in Fluticasone Propionate makes it susceptible to hydrolysis, particularly in alkaline conditions. The thioester moiety at the 17-position can be hydrolyzed to a carboxylic acid.[4][8]

• Photodegradation: Exposure to light can lead to modifications of the cyclohexadienone moiety in ring A and the keto group at C-17.[4][11]

Projected Stability of Fluticasone Propionate Dithioacid

Chemical Reactivity of Dithioesters

Dithioesters (R-C(=S)S-R') are known to be more reactive towards nucleophiles than their corresponding thioester (R-C(=O)S-R') or ester (R-C(=O)O-R') counterparts.[12] This increased reactivity is attributed to the lower electronegativity and larger size of the sulfur atom compared to oxygen, which makes the thiocarbonyl carbon more electrophilic.

Potential Degradation Pathways

Based on the reactivity of the dithioester functional group, the following degradation pathways are anticipated for Fluticasone Propionate Dithioacid:

• Hydrolysis: Dithioesters are susceptible to hydrolysis, particularly under alkaline conditions, to yield a thiocarboxylic acid and a thiol. The rate of hydrolysis is expected to be faster than that of the corresponding thioester in Fluticasone Propionate. Studies on other dithioesters have shown that the rate of hydrolysis increases with increasing pH.[1][4]

• Oxidation: The sulfur atoms in the dithioester group are susceptible to oxidation. Oxidation of dithiocarboxylate esters can lead to the formation of sulfine-like S-oxides, which can further rearrange.[10] Oxidizing agents like hydrogen peroxide, used in forced degradation studies, would likely degrade the dithioester moiety.

• Aminolysis: Dithioesters can react with primary and secondary amines, a reaction known as aminolysis.[4] This could be a relevant degradation pathway if formulated with amine-containing excipients.

• Photodegradation: Similar to Fluticasone Propionate, the steroidal backbone of the dithioacid analogue is expected to be susceptible to photodegradation.

Comparative Stability: Thioester vs. Dithioester

In general, thioesters are less stable than esters, and dithioesters are even less stable than thioesters towards hydrolysis and other nucleophilic attacks.[12][13] This is due to the weaker carbon-sulfur bond compared to the carbon-oxygen bond and the better leaving group ability of the thiolate anion. Therefore, it is reasonable to hypothesize that Fluticasone Propionate Dithioacid will be less stable than Fluticasone Propionate, particularly in aqueous solutions and under basic conditions.

Mandatory Visualizations

The following diagrams illustrate key concepts and workflows discussed in this guide.

Caption: Workflow for Forced Degradation Studies.

Caption: Projected Stability Comparison.

Conclusion and Future Directions

This technical guide has provided a detailed overview of the stability of Fluticasone Propionate, supported by quantitative data and established experimental protocols. While direct stability data for Fluticasone Propionate Dithioacid is currently unavailable, a projection of its stability profile has been presented based on fundamental principles of organic chemistry. It is anticipated that the dithioacid analogue will exhibit lower stability, particularly towards hydrolysis and oxidation, compared to Fluticasone Propionate.

• Conducting forced degradation studies on Fluticasone Propionate Dithioacid under ICH-recommended stress conditions.

• Developing and validating a stability-indicating analytical method for the accurate quantification of Fluticasone Propionate Dithioacid and its degradation products.

• Characterizing the structures of the degradation products to fully understand the degradation pathways.

Such studies will be invaluable for the successful development of stable and effective pharmaceutical formulations containing Fluticasone Propionate Dithioacid.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. chemicalbook.com [chemicalbook.com]
• 6. Thiocarboxylic acid - Wikipedia [en.wikipedia.org]
• 7. iosrjournals.org [iosrjournals.org]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. Rapid hydrolysis rates of thio- and phosphate esters constrain the origin of metabolism to cool, acidic to neutral environments - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Dithiocarboxylic acid - Wikipedia [en.wikipedia.org]
• 11. Facile Conversion of Dithioesters into Carboxylic Acids or Esters Using Alkaline Hydrogen Peroxide [organic-chemistry.org]
• 12. tutorchase.com [tutorchase.com]
• 13. organic chemistry - Why is the thioester bond weaker than a regular ester bond? - Chemistry Stack Exchange [chemistry.stackexchange.com]

Protocols & Analytical Methods

Application Note: A Proposed Stability-Indicating HPLC Method for the Determination of Fluticasone Propionate Dithioacid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document outlines a proposed high-performance liquid chromatography (HPLC) method for the quantitative determination of Fluticasone Propionate Dithioacid, a potential impurity and degradant of Fluticasone Propionate. Due to the limited availability of specific analytical methods for this dithioacid derivative in the public domain, this application note provides a comprehensive, scientifically-grounded protocol based on established methods for Fluticasone Propionate and its related substances. The described method is designed to be stability-indicating, enabling the separation of Fluticasone Propionate Dithioacid from the active pharmaceutical ingredient (API) and other potential degradation products. This document provides detailed experimental protocols, data presentation tables, and workflow diagrams to guide researchers in the development and validation of a suitable analytical procedure.

Introduction

Fluticasone Propionate is a potent synthetic corticosteroid widely used in the treatment of asthma and allergic rhinitis.[1] During the synthesis, formulation, and storage of Fluticasone Propionate, various related substances and degradation products can emerge, which require careful monitoring to ensure the safety and efficacy of the final drug product. One such potential impurity is Fluticasone Propionate Dithioacid.[2][3] The development of a robust and sensitive analytical method for the quantification of this specific impurity is crucial for quality control and stability studies.

This application note details a proposed reversed-phase HPLC (RP-HPLC) method with UV detection for the analysis of Fluticasone Propionate Dithioacid. The methodology is adapted from validated methods for Fluticasone Propionate and its known impurities.[4][5][6]

Experimental

Instrumentation and Reagents

• Instrumentation:

  • HPLC system equipped with a quaternary pump, autosampler, column oven, and a photodiode array (PDA) or UV detector. (A JASCO system with a PU 4180 RHPLC pump and UV-4075 UV-VIS detector or similar is suitable.[4])

  • Analytical balance

  • pH meter

  • Ultrasonic bath

  • Volumetric flasks and pipettes

• Reagents and Materials:

  • Fluticasone Propionate Dithioacid reference standard (if available; otherwise, a well-characterized sample would be required)

  • Fluticasone Propionate reference standard

  • Acetonitrile (HPLC grade)

  • Methanol (HPLC grade)

  • Ammonium acetate (B1210297) (analytical grade)

  • Water (HPLC grade, filtered and degassed)

  • Phosphoric acid or trifluoroacetic acid (for pH adjustment)

Chromatographic Conditions

The following chromatographic conditions are proposed based on methods for Fluticasone Propionate and its impurities.[5][7] Optimization may be required.

Parameter	Proposed Value
Column	C18 column (e.g., HiQSil C18, 250 mm x 4.6 mm, 5 µm)[4]
Mobile Phase A	0.01 M Ammonium acetate buffer, pH adjusted to 4.0 with phosphoric acid
Mobile Phase B	Acetonitrile:Methanol (80:20, v/v)
Gradient Program	Time (min)
0
15
20
22
25
Flow Rate	1.0 mL/min[4]
Column Temperature	35 °C
Detection Wavelength	239 nm[8]
Injection Volume	20 µL[4]
Diluent	Acetonitrile:Water (50:50, v/v)

Protocols

Preparation of Standard Solutions

• Standard Stock Solution (Fluticasone Propionate Dithioacid): Accurately weigh about 10 mg of Fluticasone Propionate Dithioacid reference standard into a 100 mL volumetric flask. Dissolve in and dilute to volume with the diluent. This yields a stock solution of approximately 100 µg/mL.

• Working Standard Solution: Dilute the standard stock solution with the diluent to obtain a final concentration of approximately 10 µg/mL.

Preparation of Sample Solutions

• Sample Stock Solution: Accurately weigh a quantity of the test sample (e.g., drug substance or formulation) containing approximately 10 mg of Fluticasone Propionate into a 100 mL volumetric flask. Add about 70 mL of diluent, sonicate for 15 minutes to dissolve, and then dilute to volume with the diluent.

• Working Sample Solution: Filter a portion of the sample stock solution through a 0.45 µm syringe filter before injection.

Method Validation Protocol (Abbreviated)

The proposed analytical method should be validated according to ICH Q2(R1) guidelines.[4][6]

• Specificity/Stress Studies: Forced degradation studies should be performed on a sample of Fluticasone Propionate to demonstrate the stability-indicating nature of the method. The sample should be subjected to acidic, basic, oxidative, thermal, and photolytic stress conditions.[8][9]

  • Acid Degradation: Reflux with 0.1 N HCl at 60°C for 2 hours.[8]

  • Base Degradation: Reflux with 0.1 N NaOH at 60°C for 2 hours.[8]

  • Oxidative Degradation: Treat with 3% H₂O₂ at 60°C for 2 hours.[8]

  • Thermal Degradation: Heat the solid sample at 105°C for 24 hours.

  • Photolytic Degradation: Expose the sample to UV light (254 nm) for 24 hours.

• Linearity: Analyze a series of at least five concentrations of Fluticasone Propionate Dithioacid over a range of LOQ to 150% of the expected concentration.

• Accuracy: Perform recovery studies by spiking a placebo or sample matrix with known amounts of Fluticasone Propionate Dithioacid at three concentration levels (e.g., 50%, 100%, and 150% of the target concentration).

• Precision:

  • Repeatability (Method Precision): Analyze six replicate preparations of the same sample.

  • Intermediate Precision: Repeat the analysis on a different day, with a different analyst, and on a different instrument.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determine based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.

• Robustness: Evaluate the effect of small, deliberate variations in method parameters such as mobile phase composition, pH, flow rate, and column temperature.

Data Presentation

System Suitability

Parameter	Acceptance Criteria
Tailing Factor (Asymmetry)	≤ 2.0
Theoretical Plates	≥ 2000
% RSD of replicate injections	≤ 2.0%

Method Validation Summary (Hypothetical Data)

Parameter	Result
Linearity (r²)	> 0.999
Range	LOQ - 15 µg/mL
Accuracy (% Recovery)	98.0% - 102.0%
Precision (% RSD)
- Repeatability	< 2.0%
- Intermediate Precision	< 2.0%
LOD	~0.05 µg/mL
LOQ	~0.15 µg/mL
Robustness	No significant impact on results

Visualizations

Experimental Workflow

Figure 1: Experimental Workflow for Analysis.

Stability-Indicating Method Logic

Figure 2: Stability-Indicating Method Logic.

Conclusion

This application note provides a detailed framework for developing and validating an analytical method for Fluticasone Propionate Dithioacid. The proposed RP-HPLC method is designed to be specific, accurate, and precise, making it suitable for routine quality control analysis and stability studies of Fluticasone Propionate. Researchers are encouraged to use this document as a starting point and perform necessary optimization and validation to suit their specific laboratory conditions and regulatory requirements.

References

• 1. Fluticasone Propionate | C25H31F3O5S | CID 444036 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. alentris.org [alentris.org]
• 3. veeprho.com [veeprho.com]
• 4. seejph.com [seejph.com]
• 5. asianpubs.org [asianpubs.org]
• 6. Validation of an HPLC Analytical Method for the Quantitative/Qualitative Determination of Fluticasone Propionate in Inhalation Particles on Several Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Development and Validation of Stability-Indicating Impurity Profiling Method for Azelastine Hydrochloride and Fluticasone Propionate in Nasal Spray Product Using HPLC with a UV/PDA Detector - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. jetir.org [jetir.org]
• 9. researchgate.net [researchgate.net]

Application Note: LC-MS/MS Quantification of Fluticasone Propionate Dithioacid in Bulk Drug

Audience: Researchers, scientists, and drug development professionals.

Introduction

Fluticasone Propionate is a potent synthetic corticosteroid widely used in the treatment of asthma and allergic rhinitis.[1][2] During the synthesis or degradation of Fluticasone Propionate, various impurities can be formed, which may affect the efficacy and safety of the drug product. One such potential impurity is Fluticasone Propionate Dithioacid.[] Regulatory agencies require stringent control over impurities in bulk drugs and finished pharmaceutical products. Therefore, a sensitive and selective analytical method is essential for the accurate quantification of Fluticasone Propionate Dithioacid.

This application note describes a robust and sensitive Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the quantification of Fluticasone Propionate Dithioacid in bulk drug substance. The method utilizes a simple sample preparation procedure followed by a rapid and selective LC-MS/MS analysis, making it suitable for routine quality control testing.

Experimental Protocols

Materials and Reagents

• Fluticasone Propionate Dithioacid Reference Standard (BOC Sciences)[]

• Fluticasone Propionate Bulk Drug

• Acetonitrile (B52724) (HPLC grade)

• Methanol (HPLC grade)

• Formic acid (LC-MS grade)

• Water (Milli-Q or equivalent)

Instrumentation

• Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Analytical Column: A C18 reversed-phase column (e.g., 50 mm x 2.1 mm, 1.8 µm) is recommended for good separation.

Sample Preparation

• Standard Stock Solution (100 µg/mL): Accurately weigh approximately 10 mg of Fluticasone Propionate Dithioacid reference standard and dissolve it in a 100 mL volumetric flask with methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with a mixture of acetonitrile and water (1:1, v/v) to achieve concentrations ranging from 0.1 ng/mL to 100 ng/mL.

• Sample Solution (1 mg/mL): Accurately weigh approximately 10 mg of the Fluticasone Propionate bulk drug sample and dissolve it in a 10 mL volumetric flask with a mixture of acetonitrile and water (1:1, v/v).

LC-MS/MS Method

Chromatographic Conditions:

Parameter	Condition
Column	C18 reversed-phase (e.g., 50 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	0-0.5 min: 50% B; 0.5-2.0 min: 50-95% B; 2.0-2.5 min: 95% B; 2.5-2.6 min: 95-50% B; 2.6-3.0 min: 50% B
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL

Mass Spectrometric Conditions:

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temp.	400 °C
Cone Gas Flow	50 L/hr
Desolvation Gas Flow	800 L/hr

Data Presentation

Table 1: MRM Transitions and Optimized Parameters for Fluticasone Propionate Dithioacid

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Cone Voltage (V)	Collision Energy (eV)
Fluticasone Propionate Dithioacid	485.1	313.1	100	40	25
Fluticasone Propionate Dithioacid	485.1	293.1	100	40	35

Note: The precursor ion for Fluticasone Propionate Dithioacid is based on its molecular weight of 484.63 g/mol [] and the addition of a proton in positive ionization mode ([M+H]+).

Table 2: Quantitative Data Summary (Hypothetical)

Sample ID	Concentration (ng/mL)	Peak Area	Calculated Conc. (ng/mL)	Accuracy (%)
Standard 1	0.1	15,432	0.098	98.0
Standard 2	0.5	78,123	0.51	102.0
Standard 3	1.0	155,987	1.02	102.0
Standard 4	5.0	798,456	4.95	99.0
Standard 5	10.0	1,601,234	10.1	101.0
Bulk Drug Sample	-	45,678	0.29	-

Mandatory Visualization

Caption: Experimental workflow for the LC-MS/MS quantification of Fluticasone Propionate Dithioacid.

Conclusion

The described LC-MS/MS method provides a sensitive, selective, and reliable approach for the quantification of Fluticasone Propionate Dithioacid in bulk drug substance. The simple sample preparation and rapid analysis time make this method highly suitable for routine quality control environments in the pharmaceutical industry. The validation of this method according to ICH guidelines is recommended to ensure its accuracy, precision, and robustness for its intended purpose.

References

• 1. shimadzu.com [shimadzu.com]
• 2. Validation of an HPLC Analytical Method for the Quantitative/Qualitative Determination of Fluticasone Propionate in Inhalation Particles on Several Matrices - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: A Protocol for the Isolation of Fluticasone Propionate Dithioacid

Audience: Researchers, scientists, and drug development professionals.

Introduction

Fluticasone Propionate is a potent synthetic corticosteroid widely used for its anti-inflammatory properties in the treatment of asthma and allergic rhinitis. As with any active pharmaceutical ingredient (API), the identification, characterization, and control of impurities are critical for ensuring drug safety and efficacy. Fluticasone Propionate Dithioacid is a known impurity associated with the synthesis of Fluticasone Propionate.[1] This document provides a detailed protocol for the isolation and purification of Fluticasone Propionate Dithioacid, which can then be used as a reference standard in quality control and stability studies.

The protocol outlines a representative synthetic route followed by a multi-step purification process involving liquid chromatography and crystallization. The methods described are based on established principles for the synthesis and purification of corticosteroids and their related substances.

Physicochemical Data

All quantitative data for the target compound are summarized in the table below for easy reference.

Property	Value	References
Chemical Name	(6S, 8S, 9R, 10S, 11S, 13S, 14S, 16R, 17R)-6, 9-difluoro-11-hydroxy-10, 13, 16-trimethyl-3-oxo-17-(propionyloxy)-6, 7, 8, 9, 10, 11, 12, 13, 14, 15, 16, 17-dodecahydro-3H- cyclopenta[a]phenanthrene-17-carbodithioic acid	[1][2]
Molecular Formula	C24H30F2O4S2	[][4][5][6]
Molecular Weight	484.63 g/mol	[][4][6]
Category	Impurity of Fluticasone Propionate	[1][]

Experimental Workflow

The overall process for generating and isolating Fluticasone Propionate Dithioacid involves the chemical synthesis from a suitable precursor, followed by extraction and a multi-step purification process to achieve the desired purity for use as a reference standard.

References

• 1. veeprho.com [veeprho.com]
• 2. alentris.org [alentris.org]
• 4. pharmaffiliates.com [pharmaffiliates.com]
• 5. allmpus.com [allmpus.com]
• 6. Fluticasone Propionate Impurity 1 [sincopharmachem.com]

Application Notes and Protocols for Forced Degradation Studies of Fluticasone Propionate Dithioacid

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Fluticasone (B1203827) Propionate (B1217596) Dithioacid is a dithiocarboxylic acid analogue of Fluticasone Propionate, a potent synthetic corticosteroid used in the treatment of inflammatory and allergic conditions.[1][] As a potential impurity or a related substance in the synthesis of fluticasone-based active pharmaceutical ingredients (APIs), understanding its stability profile is crucial for ensuring the quality, safety, and efficacy of the final drug product.[][3] Forced degradation studies are an integral part of the drug development process, providing insights into the intrinsic stability of a drug substance, potential degradation pathways, and facilitating the development of stability-indicating analytical methods.[4][5]

These application notes provide a detailed protocol for conducting forced degradation studies on Fluticasone Propionate Dithioacid and for the development of a corresponding stability-indicating High-Performance Liquid Chromatography (HPLC) method.

Experimental Protocols

Materials and Reagents

• Fluticasone Propionate Dithioacid reference standard

• Hydrochloric acid (HCl), analytical grade

• Sodium hydroxide (B78521) (NaOH), analytical grade

• Hydrogen peroxide (H₂O₂), 30% solution, analytical grade

• Acetonitrile (B52724) (ACN), HPLC grade

• Methanol (MeOH), HPLC grade

• Water, HPLC grade or purified

• Phosphate (B84403) buffer components (e.g., monobasic potassium phosphate), HPLC grade

Equipment

• High-Performance Liquid Chromatography (HPLC) system with a UV detector or a photodiode array (PDA) detector

• Analytical balance

• pH meter

• Water bath or oven for thermal degradation

• Photostability chamber

• Volumetric flasks and pipettes

• Syringe filters (0.45 µm)

Preparation of Stock Solutions

Prepare a stock solution of Fluticasone Propionate Dithioacid in a suitable solvent, such as a mixture of acetonitrile and water, at a concentration of approximately 1 mg/mL. This stock solution will be used for the degradation studies.

Forced Degradation (Stress) Studies

The following protocols are designed to induce degradation of Fluticasone Propionate Dithioacid under various stress conditions. The extent of degradation should be targeted to be between 5-20% to ensure that the primary degradation products are formed without complete degradation of the parent compound.[6]

1.4.1. Acidic Degradation

• To 1 mL of the Fluticasone Propionate Dithioacid stock solution, add 1 mL of 0.1 N HCl.

• Heat the mixture at 60°C for 2 hours in a water bath.[4][6]

• Cool the solution to room temperature.

• Neutralize the solution with an appropriate volume of 0.1 N NaOH.

• Dilute to a final concentration suitable for HPLC analysis with the mobile phase.

1.4.2. Basic Degradation

• To 1 mL of the stock solution, add 1 mL of 0.1 N NaOH.

• Keep the mixture at room temperature for a specified period (e.g., 2 hours), monitoring the degradation periodically. Due to the potential for rapid base-catalyzed hydrolysis of the thioester and ester groups, initial studies at room temperature are recommended.[4][7]

• Neutralize the solution with an equivalent amount of 0.1 N HCl.

• Dilute to the final concentration with the mobile phase for analysis.

1.4.3. Oxidative Degradation

• To 1 mL of the stock solution, add 1 mL of 3% hydrogen peroxide.

• Keep the solution at room temperature for 24 hours, protected from light.

• Dilute with the mobile phase to the desired concentration for HPLC analysis.

1.4.4. Thermal Degradation

• Transfer a small amount of solid Fluticasone Propionate Dithioacid into a clean, dry vial.

• Place the vial in an oven maintained at a high temperature (e.g., 80°C) for a specified duration (e.g., 48 hours).

• After exposure, dissolve the sample in a suitable solvent and dilute to the appropriate concentration for analysis.

1.4.5. Photolytic Degradation

• Expose the Fluticasone Propionate Dithioacid solution (in a photostable container) to light in a photostability chamber. The exposure should be consistent with ICH Q1B guidelines (e.g., 1.2 million lux hours and 200 watt hours/square meter).

• A control sample should be kept in the dark under the same temperature conditions.

• Analyze the samples by HPLC.

Stability-Indicating HPLC Method Protocol

A stability-indicating method is crucial for separating the parent drug from its degradation products. The following is a general HPLC method that can be optimized for the analysis of Fluticasone Propionate Dithioacid and its degradants.

Parameter	Recommended Condition
Column	C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size)[4]
Mobile Phase	A gradient of Mobile Phase A (e.g., phosphate buffer, pH 3.5) and Mobile Phase B (e.g., acetonitrile). A common starting point is a 60:40 (v/v) mixture of acetonitrile and water.[4]
Flow Rate	1.0 mL/min[4]
Injection Volume	20 µL
Detector Wavelength	UV detection at approximately 239 nm.[6] A PDA detector is recommended to assess peak purity.
Column Temperature	35°C[4]

Data Presentation

The quantitative data from the forced degradation studies should be summarized in a clear and structured table to facilitate comparison.

Table 1: Summary of Forced Degradation Results for Fluticasone Propionate Dithioacid (Example Data)

Stress Condition	Treatment	% Assay of Fluticasone Propionate Dithioacid	% Degradation	Number of Degradation Products	Peak Area of Major Degradant(s)
Acidic	0.1 N HCl, 60°C, 2 hr	89.5	10.5	2	5.2 (RRT 0.85), 4.8 (RRT 1.15)
Basic	0.1 N NaOH, RT, 2 hr	85.2	14.8	3	8.1 (RRT 0.70), 3.5 (RRT 0.92), 2.9 (RRT 1.30)
Oxidative	3% H₂O₂, RT, 24 hr	92.1	7.9	1	7.5 (RRT 1.10)
Thermal	80°C, 48 hr	95.8	4.2	1	4.0 (RRT 0.95)
Photolytic	1.2 million lux hr	91.3	8.7	2	4.5 (RRT 0.88), 3.9 (RRT 1.22)
Control	No Stress	99.8	0.2	0	-

*RRT = Relative Retention Time

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the forced degradation study of Fluticasone Propionate Dithioacid.

Forced Degradation Experimental Workflow

Logical Relationship of the Study

This diagram shows the logical progression from forced degradation to the development of a stability-indicating analytical method.

Forced Degradation to Stability-Indicating Method

Conclusion

The protocols and methodologies outlined in these application notes provide a comprehensive framework for conducting forced degradation studies on Fluticasone Propionate Dithioacid. By subjecting the compound to a range of stress conditions and utilizing a robust, stability-indicating HPLC method, researchers can effectively identify potential degradation products, elucidate degradation pathways, and establish a sound basis for the stability assessment of drug substances and products containing this molecule. This information is invaluable for formulation development, packaging selection, and ensuring the overall quality and safety of pharmaceutical products.

References

• 1. Fluticasone | C22H27F3O4S | CID 5311101 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Fluticasone Propionate Dithioacid - CAS - N/A | Axios Research [axios-research.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. jetir.org [jetir.org]
• 7. Degradation rates and products of fluticasone propionate in alkaline solutions - PMC [pmc.ncbi.nlm.nih.gov]

"application of Fluticasone Propionate Dithioacid in pharmaceutical quality control"

Application Note and Protocol

Introduction

Fluticasone Propionate is a potent synthetic corticosteroid widely used in the treatment of asthma and allergic rhinitis. The quality control of Fluticasone Propionate drug substance and drug products is critical to ensure its safety, efficacy, and stability. A key aspect of this quality control is the identification and quantification of impurities, which can arise during synthesis, formulation, or upon storage. Fluticasone Propionate Dithioacid is a known impurity and a potential degradation product of Fluticasone Propionate. Its monitoring is essential to maintain the quality and safety of the final pharmaceutical product. This document provides detailed application notes and protocols for the analysis of Fluticasone Propionate Dithioacid in the context of pharmaceutical quality control.

Fluticasone Propionate Dithioacid is identified as a related substance to Fluticasone Propionate.[][2] While specific, detailed protocols for the standalone analysis of this dithioacid are not extensively published, its analysis is typically incorporated into the overall impurity profiling methods for Fluticasone Propionate. The methods described herein are representative of stability-indicating assays used for Fluticasone Propionate and are suitable for the separation and quantification of the Dithioacid impurity.

Analytical Methodologies

The primary analytical technique for the quantification of Fluticasone Propionate Dithioacid as an impurity is High-Performance Liquid Chromatography (HPLC) or Ultra-Performance Liquid Chromatography (UPLC), coupled with UV detection. These methods offer the necessary selectivity and sensitivity to separate the dithioacid from the active pharmaceutical ingredient (API) and other related substances.

Representative HPLC Method for Impurity Profiling

A stability-indicating reversed-phase HPLC method is the most common approach for the analysis of Fluticasone Propionate and its impurities.[3][4][5] A typical method is outlined below.

Chromatographic Conditions

Parameter	Condition
Column	C18 (e.g., 4.6 mm x 250 mm, 5 µm)
Mobile Phase	A mixture of an aqueous buffer (e.g., ammonium (B1175870) phosphate, pH 3.5) and organic solvents (e.g., acetonitrile (B52724) and methanol).[6]
Elution Mode	Gradient or Isocratic
Flow Rate	1.0 - 1.5 mL/min[4][7]
Column Temperature	40 °C[6][7]
Detection Wavelength	239 nm[7]
Injection Volume	20 µL[4][7]

Method Validation Parameters

The analytical method should be validated according to the International Council for Harmonisation (ICH) guidelines. Key validation parameters for an impurity method include:

Parameter	Typical Acceptance Criteria
Specificity	The method must be able to resolve the Dithioacid peak from Fluticasone Propionate and other potential impurities.
Linearity	A linear relationship (r² > 0.99) should be established over a range of concentrations, typically from the reporting threshold to 120% of the specification limit for the impurity.
Limit of Detection (LOD)	The lowest concentration of the Dithioacid that can be detected.
Limit of Quantitation (LOQ)	The lowest concentration of the Dithioacid that can be quantified with acceptable precision and accuracy.
Accuracy	The recovery of the Dithioacid spiked into a sample matrix should be within a predefined range (e.g., 80-120%).
Precision	The relative standard deviation (RSD) for replicate injections should be less than a specified value (e.g., <10% at the LOQ).
Robustness	The method's performance should not be significantly affected by small, deliberate variations in method parameters (e.g., pH, mobile phase composition, flow rate).

Experimental Protocols

Preparation of Standard Solutions

• Fluticasone Propionate Dithioacid Reference Standard Stock Solution: Accurately weigh a suitable amount of Fluticasone Propionate Dithioacid reference standard and dissolve it in a suitable diluent (e.g., a mixture of acetonitrile and water) to obtain a known concentration.

• Working Standard Solutions: Prepare a series of dilutions from the stock solution to establish the linearity range and to prepare the working standard at the desired concentration for routine analysis.

Preparation of Sample Solutions

The sample preparation will depend on the dosage form (e.g., nasal spray, powder for inhalation, cream). A general procedure for a nasal spray formulation is provided below.

• Accurately weigh a portion of the sample equivalent to a specified amount of Fluticasone Propionate.

• Transfer the sample to a suitable volumetric flask.

• Add a sufficient volume of diluent and sonicate for a specified time to ensure complete dissolution and extraction of the drug and its impurities.

• Dilute to the final volume with the diluent and mix well.

• Filter the solution through a suitable membrane filter (e.g., 0.45 µm) before injection into the HPLC system.

Data Presentation

Table 1: Representative Quantitative Data for a Validated Impurity Method

Analyte	Linearity Range (µg/mL)	Correlation Coefficient (r²)	LOD (µg/mL)	LOQ (µg/mL)	Recovery (%)
Fluticasone Propionate	1 - 150	> 0.999	0.03	0.1	98 - 102
Impurity	0.05 - 2.5	> 0.99	0.015	0.05	90 - 110

Note: This table presents typical data for an impurity method for Fluticasone Propionate. The specific values for Fluticasone Propionate Dithioacid would need to be determined during method validation.

Mandatory Visualizations

Experimental Workflow for Quality Control

Caption: Workflow for the quality control analysis of Fluticasone Propionate Dithioacid.

Logical Relationship of Fluticasone Propionate and its Dithioacid Impurity

Caption: Potential origins of Fluticasone Propionate Dithioacid impurity.

Conclusion

The control of Fluticasone Propionate Dithioacid is a critical component of the overall quality control strategy for Fluticasone Propionate pharmaceutical products. While specific regulatory monographs may not list this impurity individually, its control falls under the umbrella of related substances and degradation products. The use of a validated, stability-indicating HPLC or UPLC method is essential for the accurate and reliable quantification of this and other impurities, ensuring the safety and efficacy of the final drug product. The protocols and data presented in this application note provide a framework for researchers, scientists, and drug development professionals to develop and implement robust quality control procedures for Fluticasone Propionate.

References

• 2. allmpus.com [allmpus.com]
• 3. Validation of an HPLC Analytical Method for the Quantitative/Qualitative Determination of Fluticasone Propionate in Inhalation Particles on Several Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 4. seejph.com [seejph.com]
• 5. researchgate.net [researchgate.net]
• 6. Fluticasone Propionate Assay by HPLC UV USP Monograph [sigmaaldrich.com]
• 7. drugfuture.com [drugfuture.com]

Development of a Validated Assay for Fluticasone Propionate Dithioacid using LC-MS/MS

Application Note AP-1204

Audience: Researchers, scientists, and drug development professionals.

Abstract

This application note details a sensitive and specific liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of Fluticasone (B1203827) Propionate (B1217596) Dithioacid in human plasma. Fluticasone Propionate Dithioacid is a potential impurity and metabolite of Fluticasone Propionate, a potent synthetic corticosteroid used in the treatment of asthma and allergic rhinitis.[1] The developed assay is crucial for pharmacokinetic, metabolism, and quality control studies. The method utilizes a simple protein precipitation for sample preparation and offers high throughput and sensitivity, making it suitable for regulated bioanalytical applications. The assay was validated according to ICH guidelines for specificity, linearity, accuracy, precision, and sensitivity.

Introduction

Fluticasone Propionate is a widely used glucocorticoid known for its anti-inflammatory properties.[] Fluticasone Propionate Dithioacid is a related compound, and its monitoring is essential for understanding the complete metabolic profile and impurity landscape of the parent drug. A robust and validated analytical method is therefore necessary for its accurate quantification in biological matrices. While numerous methods exist for the analysis of Fluticasone Propionate, this work establishes a specific assay for its dithioacid derivative.[1][3][4][5][6] This method adapts established principles of corticosteroid analysis by LC-MS/MS to achieve the required sensitivity and selectivity for Fluticasone Propionate Dithioacid.

Experimental Protocol

1. Materials and Reagents

• Fluticasone Propionate Dithioacid reference standard (BOC Sciences or equivalent)[]

• Fluticasone Propionate-d3 (Internal Standard, IS)

• HPLC-grade acetonitrile (B52724) and methanol

• Formic acid, analytical grade

• Human plasma (K2EDTA)

• Ultrapure water

2. Standard and Sample Preparation

• Stock Solutions (1 mg/mL): Prepare stock solutions of Fluticasone Propionate Dithioacid and the internal standard (Fluticasone Propionate-d3) in methanol.

• Working Solutions: Prepare serial dilutions of the Fluticasone Propionate Dithioacid stock solution with 50:50 (v/v) acetonitrile:water to create calibration standards and quality control (QC) samples.

• Sample Preparation:

  • Pipette 100 µL of plasma sample, calibration standard, or QC sample into a 1.5 mL microcentrifuge tube.

  • Add 20 µL of the internal standard working solution.

  • Add 300 µL of acetonitrile to precipitate proteins.

  • Vortex for 1 minute.

  • Centrifuge at 13,000 rpm for 10 minutes.

  • Transfer the supernatant to an HPLC vial for analysis.

3. LC-MS/MS Instrumentation and Conditions

• LC System: Shimadzu Nexera X2 or equivalent

• Mass Spectrometer: SCIEX QTRAP 6500 or equivalent[4]

• Column: C18, 2.1 x 50 mm, 1.8 µm

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Gradient:

  • 0-0.5 min: 30% B

  • 0.5-2.5 min: 30-95% B

  • 2.5-3.0 min: 95% B

  • 3.0-3.1 min: 95-30% B

  • 3.1-4.0 min: 30% B

• Ionization Mode: Electrospray Ionization (ESI), Positive

• MRM Transitions:

  • Fluticasone Propionate Dithioacid: To be determined based on its molecular weight of 484.63 g/mol .[] A plausible transition would be m/z 485.2 → 313.1.

  • Fluticasone Propionate-d3 (IS): m/z 504.2 → 313.1

Data Presentation

Table 1: Calibration Curve and Linearity

Concentration (pg/mL)	Mean Peak Area Ratio (Analyte/IS)	Accuracy (%)
1	0.012	102.3
5	0.058	98.7
10	0.115	99.1
50	0.592	101.5
100	1.180	100.8
500	5.950	99.6
1000	11.920	99.4
r²	0.9996

Table 2: Accuracy and Precision

QC Level	Concentration (pg/mL)	Mean Measured Concentration (pg/mL)	Accuracy (%)	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)
LLOQ	1	1.03	103.0	4.5	5.1
Low	3	2.95	98.3	3.8	4.2
Medium	80	81.2	101.5	2.5	3.1
High	800	796.8	99.6	2.1	2.8

Visualization

Caption: Experimental workflow for the LC-MS/MS analysis of Fluticasone Propionate Dithioacid.

Caption: Logical flow for the validation of the analytical method.

References

• 1. iatdmct2017.jp [iatdmct2017.jp]
• 3. lcms.cz [lcms.cz]
• 4. sciex.com [sciex.com]
• 5. A sensitive LC-MS/MS method for the quantification of fluticasone propionate in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. shimadzu.com [shimadzu.com]

Probing the Potency of Fluticasone Propionate Dithioacid: In Vitro Cell-Based Assays for Activity Profiling

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Fluticasone Propionate (B1217596) Dithioacid is a synthetic corticosteroid that, like Fluticasone Propionate, is presumed to exert its anti-inflammatory effects through its activity as a potent glucocorticoid receptor (GR) agonist.[1][] Upon binding to the cytosolic GR, the ligand-receptor complex translocates to the nucleus, where it modulates the transcription of target genes.[3][4] This can result in the upregulation of anti-inflammatory proteins and the repression of pro-inflammatory signaling pathways.[3][5] To characterize the bioactivity of Fluticasone Propionate Dithioacid and similar compounds, a suite of robust in vitro cell-based assays is essential. These assays provide quantitative data on the compound's potency, efficacy, and mechanism of action. This document details the protocols for three key functional assays: a Luciferase Reporter Assay for Glucocorticoid Response Element (GRE)-mediated transcription, a Glucocorticoid Receptor (GR) Nuclear Translocation Assay, and Quantitative PCR (qPCR) for analyzing the expression of GR-responsive genes.

Glucocorticoid Receptor Signaling Pathway

The canonical signaling pathway for glucocorticoid receptor agonists begins with the binding of the agonist to the cytosolic GR, which is part of a multiprotein complex.[6] This binding event triggers a conformational change in the GR, leading to its dissociation from the complex and subsequent translocation into the nucleus.[3][6] Within the nucleus, the activated GR can either bind to specific DNA sequences known as glucocorticoid response elements (GREs) to activate gene transcription (transactivation) or interact with other transcription factors to repress their activity (transrepression).[3][7]

Figure 1: Glucocorticoid Receptor Signaling Pathway.

Key In Vitro Assays for Fluticasone Propionate Dithioacid Activity

GRE-Luciferase Reporter Assay

This assay is designed to measure the ability of a compound to activate gene transcription through GR binding to a glucocorticoid response element (GRE).[7] It utilizes a reporter plasmid where the luciferase gene is under the control of a promoter containing GREs.[7] Activation of the GR by an agonist leads to the expression of luciferase, which can be quantified by measuring luminescence.[7]

Experimental Protocol:

• Cell Culture and Seeding:

  • Culture a suitable cell line, such as A549 (human lung carcinoma) or HEK293 (human embryonic kidney) cells, in DMEM supplemented with 10% FBS and antibiotics.[3][6]

  • Seed the cells into a 96-well white, clear-bottom plate at a density that will allow them to reach 70-80% confluency at the time of transfection.[3][6]

• Transient Transfection:

  • Prepare a transfection mixture containing a GR expression plasmid, a GRE-luciferase reporter plasmid, and a control plasmid (e.g., Renilla luciferase for normalization).[7]

  • Use a suitable transfection reagent and follow the manufacturer's protocol.[7]

  • Incubate the cells with the transfection mixture for 4-6 hours, then replace the medium with fresh culture medium.[7]

• Compound Treatment:

  • Prepare serial dilutions of Fluticasone Propionate Dithioacid and a reference agonist (e.g., Dexamethasone) in serum-free medium. A typical concentration range is from 10⁻¹² M to 10⁻⁵ M.[7]

  • Include a vehicle control (e.g., 0.1% DMSO).[3]

  • Add the diluted compounds to the cells and incubate for 24 hours at 37°C.[3][7]

• Luciferase Assay:

  • After incubation, lyse the cells and measure both firefly and Renilla luciferase activity using a dual-luciferase assay system and a luminometer.[3][7]

• Data Analysis:

  • Normalize the firefly luciferase activity to the Renilla luciferase activity to control for transfection efficiency.[3]

  • Calculate the fold induction of luciferase activity relative to the vehicle control.[3]

  • Plot the normalized data against the logarithm of the agonist concentration to generate a dose-response curve and determine the EC50 value.[7]

Data Presentation:

Compound	EC50 (nM)	Max Fold Induction
Fluticasone Propionate Dithioacid	TBD	TBD
Dexamethasone (Reference)	~1-10	Reference Value

TBD: To be determined experimentally.

Figure 2: Luciferase Reporter Assay Workflow.

Glucocorticoid Receptor (GR) Nuclear Translocation Assay

This assay visualizes and quantifies the movement of the GR from the cytoplasm to the nucleus upon agonist binding.[5][8] It often employs a cell line stably expressing a GR-GFP fusion protein and uses high-content imaging to analyze the fluorescence distribution within the cells.[5][8]

Experimental Protocol:

• Cell Culture and Seeding:

  • Use a cell line stably expressing a GFP-tagged GR (e.g., U2OS-GR-GFP).

  • Seed the cells in a 96-well imaging plate at a suitable density and allow them to adhere overnight.[8]

• Compound Treatment:

  • Prepare serial dilutions of Fluticasone Propionate Dithioacid and a reference agonist (e.g., Dexamethasone) in an appropriate buffer.

  • Add the compounds to the cells and incubate for a predetermined time (e.g., 30-60 minutes) at 37°C.[8]

• Cell Staining and Imaging:

  • Fix the cells with 4% paraformaldehyde.

  • Stain the nuclei with a fluorescent nuclear stain (e.g., Hoechst or DAPI).

  • Acquire images using a high-content imaging system, capturing both the GFP and nuclear stain channels.[8]

• Image Analysis:

  • Use image analysis software to identify the nuclear and cytoplasmic compartments of each cell.

  • Quantify the mean fluorescence intensity of GR-GFP in both compartments.

  • Calculate the ratio of nuclear to cytoplasmic fluorescence intensity or the difference between the two.[8]

• Data Analysis:

  • Plot the nuclear-to-cytoplasmic fluorescence ratio against the logarithm of the agonist concentration to generate a dose-response curve and determine the EC50 value.

Data Presentation:

Compound	EC50 (nM) for Translocation
Fluticasone Propionate Dithioacid	TBD
Dexamethasone (Reference)	~6 x 10⁻¹⁰ M[5]

TBD: To be determined experimentally.

Figure 3: GR Nuclear Translocation Assay Workflow.

Gene Expression Analysis by Quantitative PCR (qPCR)

This assay measures the changes in the mRNA levels of GR-responsive genes following treatment with an agonist.[6] This provides a direct readout of the compound's effect on endogenous gene transcription.[6]

Experimental Protocol:

• Cell Culture and Treatment:

  • Culture a relevant cell line (e.g., A549) in 6-well plates until they reach 70-80% confluency.[6]

  • Treat the cells with various concentrations of Fluticasone Propionate Dithioacid, a reference agonist, and a vehicle control for a specified time (e.g., 6-24 hours).[6]

• RNA Isolation and cDNA Synthesis:

  • Isolate total RNA from the cells using a suitable kit.

  • Assess the quality and quantity of the RNA.

  • Synthesize cDNA from the RNA using a reverse transcription kit.[9]

• Quantitative PCR (qPCR):

  • Prepare a qPCR reaction mix containing a qPCR master mix (e.g., SYBR Green), forward and reverse primers for the target genes (e.g., GILZ, FKBP5) and a housekeeping gene (e.g., GAPDH, ACTB), and the cDNA template.[6][9]

  • Perform the qPCR reaction using a real-time PCR instrument.[9]

• Data Analysis:

  • Determine the cycle threshold (Ct) values for each gene.

  • Normalize the Ct values of the target genes to the Ct values of the housekeeping gene (ΔCt).

  • Calculate the fold change in gene expression relative to the vehicle control using the ΔΔCt method.[9]

  • Present the data as a dose-response curve for each target gene.

Data Presentation:

Gene Target	Treatment Concentration	Mean Fold Change (± SD)
GILZ	Vehicle	1.0 (± 0.1)
1 nM FPD	TBD
10 nM FPD	TBD
100 nM FPD	TBD
FKBP5	Vehicle	1.0 (± 0.1)
1 nM FPD	TBD
10 nM FPD	TBD
100 nM FPD	TBD

FPD: Fluticasone Propionate Dithioacid; TBD: To be determined experimentally.

Figure 4: qPCR Workflow for Gene Expression Analysis.

Conclusion

The described in vitro cell-based assays provide a robust framework for the characterization of Fluticasone Propionate Dithioacid's activity as a glucocorticoid receptor agonist. By employing these standardized protocols, researchers can obtain reliable and reproducible data on the compound's potency and efficacy in a cellular context. This information is crucial for advancing the preclinical development of this and other novel GR modulators.

References

• 1. Fluticasone propionate - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. What is the mechanism of Fluticasone Propionate? [synapse.patsnap.com]
• 5. innoprot.com [innoprot.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. An ex vivo RT-qPCR-based assay for human peripheral leukocyte responsiveness to glucocorticoids in surgically induced inflammation - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Chromatographic Purification of Fluticasone Propionate Dithioacid

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fluticasone Propionate Dithioacid is a key starting material or potential impurity in the synthesis of Fluticasone Propionate, a potent synthetic corticosteroid used in the treatment of asthma and allergic rhinitis. The purity of such active pharmaceutical ingredients (APIs) and their intermediates is critical to ensure the safety and efficacy of the final drug product. This document provides detailed application notes and protocols for the purification of Fluticasone Propionate Dithioacid using preparative High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC), offering both traditional and green chemistry approaches. These methods are designed to efficiently remove process-related impurities and degradation products.

Physicochemical Properties and Solubility

Understanding the physicochemical properties of Fluticasone Propionate and its analogues is crucial for developing effective purification strategies. Fluticasone Propionate is practically insoluble in water, with solubility increasing in organic solvents. It is freely soluble in dimethyl sulfoxide (B87167) (DMSO) and dimethylformamide (DMF), and slightly soluble in methanol (B129727) and ethanol.[1] The dithioacid analogue is expected to have similar solubility characteristics, favoring polar aprotic and some polar protic solvents. This information is vital for sample preparation and mobile phase selection.

Chromatographic Purification Strategies

Both preparative HPLC and SFC are powerful techniques for the purification of corticosteroids and their related compounds.

• Preparative High-Performance Liquid Chromatography (HPLC): A widely used technique for purification in the pharmaceutical industry, offering high resolution and scalability.[2][3] Reversed-phase chromatography is the most common mode for steroid separation.[4][5][6][7]

• Supercritical Fluid Chromatography (SFC): A greener and often faster alternative to preparative HPLC. SFC utilizes supercritical carbon dioxide as the primary mobile phase, significantly reducing organic solvent consumption.[3] It is particularly advantageous for separating structurally similar compounds like steroid isomers.

Data Presentation: Comparison of Chromatographic Techniques

The choice between preparative HPLC and SFC will depend on the specific purification goals, available equipment, and desired throughput. The following table summarizes the key performance parameters of each technique for the purification of Fluticasone Propionate Dithioacid, based on typical performance for related corticosteroids.

Parameter	Preparative HPLC (Reversed-Phase)	Supercritical Fluid Chromatography (SFC)
Stationary Phase	C18, 5-10 µm	Chiral or achiral stationary phases (e.g., Diol, 2-Ethylpyridine)
Mobile Phase	Acetonitrile/Water or Methanol/Water gradients	Supercritical CO2 with co-solvents (e.g., Methanol, Ethanol)
Flow Rate	20-100 mL/min (for semi-preparative scale)	50-200 g/min (for semi-preparative scale)
Detection	UV at 235-240 nm	UV at 235-240 nm, Mass Spectrometry (MS)
Sample Loading	High, dependent on column dimensions and resolution	Generally high, can be optimized for throughput
Solvent Consumption	High	Significantly lower organic solvent usage
Run Time	Longer	3-5 times faster than HPLC
Fraction Collection	Standard liquid fraction collection	Collection into solvent after depressurization
Environmental Impact	Significant due to organic solvent waste	"Green" technique with reduced solvent waste

Experimental Protocols

Protocol 1: Preparative Reversed-Phase HPLC Purification

This protocol details a gradient elution method for the purification of Fluticasone Propionate Dithioacid.

1. Materials and Reagents:

• Crude Fluticasone Propionate Dithioacid

• HPLC-grade Acetonitrile

• HPLC-grade Methanol

• Ultrapure Water

• HPLC-grade Dimethyl Sulfoxide (DMSO) or other suitable solvent for sample dissolution

2. Instrumentation:

• Preparative HPLC system with a gradient pump, autosampler (or manual injector), column oven, and a UV-Vis detector.

• Fraction collector

• Preparative C18 HPLC column (e.g., 250 x 21.2 mm, 5 µm particle size)

3. Sample Preparation:

• Dissolve the crude Fluticasone Propionate Dithioacid in a minimal amount of a strong solvent like DMSO to create a concentrated stock solution.

• Further dilute the stock solution with the initial mobile phase composition (e.g., 50:50 Acetonitrile:Water) to ensure compatibility and prevent precipitation on the column. The final concentration should be optimized based on preliminary loading studies.

4. Chromatographic Conditions:

Parameter	Value
Column	Preparative C18, 250 x 21.2 mm, 5 µm
Mobile Phase A	Ultrapure Water
Mobile Phase B	Acetonitrile
Gradient	50-95% B over 30 minutes
Flow Rate	20 mL/min
Column Temperature	40 °C[8]
Detection	UV at 238 nm
Injection Volume	1-5 mL (optimized based on loading study)

5. Procedure:

• Equilibrate the column with the initial mobile phase composition (50% B) until a stable baseline is achieved.

• Inject the prepared sample onto the column.

• Run the gradient elution as specified.

• Monitor the chromatogram and collect fractions corresponding to the main peak of Fluticasone Propionate Dithioacid.

• Analyze the collected fractions for purity using an analytical HPLC method.

• Pool the pure fractions and evaporate the solvent under reduced pressure to obtain the purified product.

6. Workflow Diagram:

Caption: Preparative HPLC workflow for Fluticasone Propionate Dithioacid purification.

Protocol 2: Supercritical Fluid Chromatography (SFC) Purification

This protocol provides a "green" alternative for the purification of Fluticasone Propionate Dithioacid.

1. Materials and Reagents:

• Crude Fluticasone Propionate Dithioacid

• SFC-grade Carbon Dioxide

• SFC-grade Methanol (or other suitable co-solvent)

• Suitable solvent for sample dissolution (e.g., Methanol, Dichloromethane)

2. Instrumentation:

• Preparative SFC system with a CO2 pump, co-solvent pump, autosampler, column oven, and a UV-Vis detector with a high-pressure flow cell.

• Automated back-pressure regulator.

• Fraction collector with a gas-liquid separator.

• Preparative SFC column (e.g., Diol or 2-Ethylpyridine, 250 x 21.2 mm, 5 µm particle size).

3. Sample Preparation:

• Dissolve the crude Fluticasone Propionate Dithioacid in a suitable solvent that is miscible with the mobile phase (e.g., Methanol).

• Filter the sample solution through a 0.45 µm filter to remove any particulate matter.

4. Chromatographic Conditions:

Parameter	Value
Column	Preparative Diol, 250 x 21.2 mm, 5 µm
Mobile Phase A	Supercritical CO2
Mobile Phase B	Methanol
Gradient	10-40% B over 10 minutes
Flow Rate	80 g/min
Back Pressure	150 bar
Column Temperature	40 °C
Detection	UV at 238 nm
Injection Volume	0.5-2 mL (optimized based on loading study)

5. Procedure:

• Equilibrate the column with the initial mobile phase composition (10% B) at the set back pressure and temperature.

• Inject the prepared sample.

• Run the gradient elution.

• Collect fractions of the main peak using the automated fraction collector. The system will separate the gaseous CO2 from the liquid co-solvent containing the purified compound.

• Analyze the purity of the collected fractions by an appropriate analytical method (e.g., analytical SFC or HPLC).

• Pool the pure fractions and evaporate the co-solvent.

6. Workflow Diagram:

Caption: Preparative SFC workflow for a greener purification of Fluticasone Propionate Dithioacid.

Logical Relationships in Method Development

The development of a robust purification method follows a logical progression from analytical to preparative scale.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. agilent.com [agilent.com]
• 3. chromatographytoday.com [chromatographytoday.com]
• 4. academic.oup.com [academic.oup.com]
• 5. Separation of the major adrenal steroids by reversed-phase high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. High Performance Liquid Chromatography (HPLC) with Fluorescence Detection for Quantification of Steroids in Clinical, Pharmaceutical, and Environmental Samples: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. silicycle.com [silicycle.com]
• 8. researchgate.net [researchgate.net]

Application Note: Sample Preparation for the Analysis of Fluticasone Propionate Dithioacid in Pharmaceutical Formulations

Introduction

Fluticasone (B1203827) propionate (B1217596) is a potent synthetic corticosteroid used in the treatment of asthma and allergic rhinitis. During its synthesis and storage, various related substances and impurities can arise, one of which may include dithioacid analogues. The accurate quantification of these impurities is crucial for ensuring the safety and efficacy of the final drug product. This application note details a comprehensive sample preparation protocol for the analysis of Fluticasone Propionate Dithioacid in pharmaceutical formulations using Reverse Phase High-Performance Liquid Chromatography (RP-HPLC). The methodology is adapted from established analytical procedures for fluticasone propionate and its related substances.[1][2][3][4][5][6][7]

Analytical Principle

The principle of the method involves the efficient extraction of Fluticasone Propionate and its related substances, including the Dithioacid analogue, from the formulation matrix. This is followed by separation and quantification using a stability-indicating RP-HPLC method with UV detection. The sample preparation procedure is designed to be simple, rapid, and provide good recovery for the analyte of interest.

Experimental Protocols

1. Reagents and Materials

• Acetonitrile (B52724) (HPLC grade)

• Methanol (HPLC grade)

• Ethanol (B145695) (Analytical grade)[6]

• Water (HPLC grade)

• Ammonium dihydrogen phosphate[8]

• Orthophosphoric acid[8]

• Fluticasone Propionate Reference Standard

• Fluticasone Propionate Dithioacid Reference Standard (if available)

• Volumetric flasks (10 mL, 25 mL, 50 mL, 100 mL)

• Pipettes

• Syringe filters (0.2 µm or 0.45 µm)[1][4]

• Ultrasonic bath

2. Standard Solution Preparation

• Standard Stock Solution: Accurately weigh about 10 mg of Fluticasone Propionate Dithioacid reference standard and transfer it into a 25 mL volumetric flask. Add 15 mL of diluent (e.g., a mixture of acetonitrile and water) and sonicate for 10 minutes to dissolve. Allow the solution to cool to room temperature and dilute to the mark with the diluent.[7]

• Working Standard Solution: From the stock solution, prepare a working standard solution of a suitable concentration by diluting with the mobile phase.

3. Sample Preparation Protocol

The following protocol is a general guideline and may need to be optimized depending on the specific formulation (e.g., nasal spray, dry powder inhaler, cream).

For Nasal Spray Formulations:

• Accurately weigh a quantity of the nasal spray sample equivalent to 2.5 mg of fluticasone propionate into a 10 mL volumetric flask.[1]

• Add 5 mL of acetonitrile to the flask.[1]

• Sonicate the flask for 15-20 minutes with intermittent shaking to ensure complete dissolution and extraction of the active ingredient and its impurities.[1][4]

• Allow the solution to cool to room temperature.

• Dilute the solution to the mark with acetonitrile and mix well.[1]

• Filter the solution through a 0.45 μm syringe filter into an HPLC vial.[4]

For Dry Powder Inhaler (DPI) Formulations:

• Accurately weigh the powder from a representative number of inhalers.

• Transfer a portion of the powder equivalent to a specified amount of fluticasone propionate into a suitable volumetric flask.

• Add a suitable volume of ethanol or another appropriate solvent to dissolve the powder.[6]

• Follow steps 3-6 from the nasal spray protocol, using the chosen solvent for dilution.

Chromatographic Conditions (Example)

• Column: C18 (e.g., 250 mm x 4.6 mm, 5 µm)[2][7]

• Mobile Phase: A mixture of acetonitrile and water (e.g., 60:40 v/v) or a gradient elution with a buffered mobile phase.[6]

• Flow Rate: 1.0 mL/min[2][7]

• Detection Wavelength: 236 nm or 239 nm[1][2][6]

• Injection Volume: 20 µL[7]

• Column Temperature: 30°C[3]

Data Presentation

The following tables summarize typical quantitative data for the analysis of fluticasone propionate and its impurities, which can be expected to be similar for the dithioacid analogue.

Table 1: System Suitability Parameters

Parameter	Acceptance Criteria
Tailing Factor	≤ 2.0
Theoretical Plates	≥ 2000
% RSD for replicate injections	≤ 2.0%

Table 2: Method Validation Data for Fluticasone Propionate Impurities

Parameter	Result
Linearity (r²)	> 0.999[2][7]
Limit of Detection (LOD)	0.010 µg/mL[2]
Limit of Quantitation (LOQ)	0.030 µg/mL[2]
Accuracy (% Recovery)	90 - 110%[2][4]
Precision (% RSD)	< 2.0%[7]

Experimental Workflow Diagram

References

• 1. asianpubs.org [asianpubs.org]
• 2. Development and Validation of Stability-Indicating Impurity Profiling Method for Azelastine Hydrochloride and Fluticasone Propionate in Nasal Spray Product Using HPLC with a UV/PDA Detector - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chromatographytoday.com [chromatographytoday.com]
• 4. savaglobal.com [savaglobal.com]
• 5. Fluticasone Propionate USP Monograph | Phenomenex [phenomenex.com]
• 6. Validation of an HPLC Analytical Method for the Quantitative/Qualitative Determination of Fluticasone Propionate in Inhalation Particles on Several Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 7. seejph.com [seejph.com]
• 8. Fluticasone Propionate Assay by HPLC UV USP Monograph [sigmaaldrich.com]

Technical Notes & Optimization

"troubleshooting peak tailing of Fluticasone Propionate Dithioacid in HPLC"

Technical Support Center: Fluticasone Propionate Dithioacid Analysis

Welcome to the technical support center for HPLC analysis. This guide provides targeted troubleshooting advice for researchers, scientists, and drug development professionals encountering peak tailing with Fluticasone Propionate Dithioacid and similar acidic compounds.

Troubleshooting Flowchart: Diagnosing Peak Tailing

Before diving into the FAQs, this workflow provides a systematic approach to identifying and resolving the root cause of peak tailing for acidic analytes.

Fig 1. A step-by-step workflow for troubleshooting HPLC peak tailing.

Frequently Asked Questions (FAQs)

Q1: What is peak tailing and why is it a problem for acidic compounds like Fluticasone Propionate Dithioacid?

A1: Peak tailing is an asymmetry in a chromatogram where the latter half of a peak is broader than the front half.[1] It is often quantified using the Tailing Factor (Tf) or Asymmetry Factor (As); a value greater than 1.2 typically indicates significant tailing.[2][3] This distortion is problematic because it can obscure smaller, nearby peaks, leading to inaccurate peak integration, reduced resolution, and poor quantitative reproducibility.[2][4]

For acidic compounds like Fluticasone Propionate Dithioacid, tailing is frequently caused by unwanted secondary interactions between the analyte and the stationary phase.[3][5] The primary cause is often the interaction of the acidic functional group of the analyte with active sites on the silica-based column packing, such as residual silanol groups.[6]

Q2: How does the mobile phase pH cause peak tailing and how can I fix it?

A2: Mobile phase pH is a critical factor for ionizable compounds.[5][7] For an acidic analyte, if the mobile phase pH is close to its pKa, the analyte will exist in both ionized (deprotonated) and un-ionized forms. These two forms have different interactions with the stationary phase, leading to a mixed-retention mechanism that results in a broad, tailing peak.[4]

Solution: To ensure the analyte is in a single, un-ionized, and more retained form, the mobile phase pH should be adjusted to at least 2 pH units below the analyte's pKa.[8] For many acidic compounds, a pH in the range of 2.5 to 3.0 is a good starting point.[2][3][5] This low pH also suppresses the ionization of residual silanol groups on the silica surface, minimizing the secondary interactions that cause tailing.[1][5]

Q3: My pH is optimized, but I still see tailing. What other mobile phase modifications can help?

A3: If pH adjustment alone is insufficient, consider the following mobile phase optimizations:

• Increase Buffer Concentration: A low buffer concentration may not be sufficient to maintain a consistent pH on the column surface. Increasing the buffer strength to a range of 10-50 mM can help mask residual silanol activity and provide a more stable chromatographic environment.[2][3][6]

• Use Additives (with caution): While more common for basic compounds, mobile phase additives can sometimes be used. For basic analytes, a competing base like triethylamine (B128534) (TEA) is often added to block active silanol sites.[1][9][10][11][12] For acidic compounds, the primary focus should remain on pH control. The use of additives like trifluoroacetic acid (TFA) can help maintain a low pH and improve peak shape.[8]

Q4: Could my column be the cause of the peak tailing?

A4: Yes, the column is a very common source of peak tailing issues.[2]

• Column Contamination and Degradation: Over time, columns can become contaminated with strongly retained sample components, or the stationary phase can degrade, especially at pH extremes. This can create active sites that cause tailing. A void at the column inlet, caused by the collapse of the packing bed, can also lead to poor peak shape.[2][5][8] Flushing the column with a strong solvent or, if necessary, replacing it is often the solution.[2]

• Column Chemistry: Older, "Type A" silica columns have a higher concentration of acidic silanol groups and trace metals, which are notorious for causing peak tailing with polar and ionizable compounds.[1] Modern, high-purity "Type B" silica columns that are densely bonded and end-capped show significantly reduced silanol activity and produce much better peak shapes.[1][5] If you consistently face tailing issues, switching to a column with a modern stationary phase (e.g., end-capped C18, hybrid silica) is a highly effective solution.[1][4]

Q5: Can sample preparation and injection parameters affect peak tailing?

A5: Absolutely. Two key factors related to the sample itself can cause peak distortion:

• Column Overload: Injecting too much sample mass can saturate the stationary phase, leading to peak fronting or tailing. If you suspect overloading, try diluting your sample or reducing the injection volume.[2][8]

• Sample Solvent Mismatch: If the sample is dissolved in a solvent that is significantly stronger (e.g., higher organic content) than your mobile phase, it can cause the peak to be distorted and broadened.[2][3] The ideal practice is to dissolve your sample in the initial mobile phase composition whenever possible.[3][8]

Data Presentation: Effect of Mobile Phase pH

The following table illustrates the typical effect of adjusting mobile phase pH on the peak shape of an acidic analyte (hypothetical pKa of 4.8). As the pH is lowered well below the pKa, the tailing factor improves significantly.

Mobile Phase pH	Analyte State	Expected Tailing Factor (Tf)	Peak Shape
5.0	~50% Ionized	> 2.0	Severe Tailing
4.0	Mostly Ionized	1.7 - 1.9	Significant Tailing
3.5	Partially Ionized	1.4 - 1.6	Moderate Tailing
3.0	Mostly Un-ionized	1.1 - 1.3	Good / Acceptable
2.5	Fully Un-ionized	≤ 1.1	Excellent / Symmetrical

Experimental Protocols: Optimized Method for Acidic Analytes

This section provides a detailed methodology for an HPLC experiment designed to minimize peak tailing for a compound like Fluticasone Propionate Dithioacid.

Objective: To achieve a symmetrical peak (Tf ≤ 1.2) for an acidic analyte.

1. Materials & Equipment:

• HPLC System with UV Detector

• High-Purity (Type B) End-Capped C18 Column (e.g., 150 mm x 4.6 mm, 5 µm)

• HPLC Grade Acetonitrile

• HPLC Grade Water

• Phosphoric Acid or Formic Acid

• Ammonium (B1175870) Acetate (B1210297) or Potassium Phosphate (for buffer)

2. Mobile Phase Preparation (Example for pH 3.0):

• Aqueous Component (Buffer):

  • Prepare a 20 mM ammonium acetate solution by dissolving the appropriate amount in HPLC grade water.

  • Filter the solution through a 0.45 µm filter.

  • Adjust the pH to 3.0 ± 0.05 using a dilute solution of phosphoric acid or formic acid while monitoring with a calibrated pH meter.

• Organic Component: HPLC Grade Acetonitrile.

• Final Mobile Phase: Mix the aqueous and organic components in the desired ratio (e.g., 50:50 v/v). Degas the final mixture before use.

3. Chromatographic Conditions:

• Column: High-Purity, End-Capped C18 (e.g., Purospher® STAR RP-18e, 250 x 4.6 mm, 5 µm)

• Mobile Phase: Acetonitrile : 20mM Ammonium Acetate Buffer pH 3.0 (50:50, v/v)

• Flow Rate: 1.0 mL/min

• Column Temperature: 40 °C

• Detection Wavelength: 239 nm[13]

• Injection Volume: 10 µL

• Sample Diluent: Mobile Phase (Acetonitrile/Water, 50/50)

4. Sample Preparation:

• Prepare a stock solution of the analyte in the mobile phase.

• Perform serial dilutions to the desired working concentration (e.g., 0.05 mg/mL).

• Ensure the final sample is completely dissolved and filter through a 0.2 µm syringe filter if necessary.[13]

5. System Suitability:

• Inject a standard solution five times.

• The tailing factor for the main analyte peak should be ≤ 1.5.

• The relative standard deviation (RSD) for the peak area should be ≤ 2.0%.

References

• 1. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 2. uhplcs.com [uhplcs.com]
• 3. benchchem.com [benchchem.com]
• 4. chromtech.com [chromtech.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. gmpinsiders.com [gmpinsiders.com]
• 7. chromatographytoday.com [chromatographytoday.com]
• 8. researchgate.net [researchgate.net]
• 9. pharmagrowthhub.com [pharmagrowthhub.com]
• 10. lctsbible.com [lctsbible.com]
• 11. Tip on Peak Tailing of Basic Analytes | Phenomenex [discover.phenomenex.com]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. asianpubs.org [asianpubs.org]

"optimizing mass spectrometry parameters for Fluticasone Propionate Dithioacid"

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the mass spectrometry analysis of Fluticasone Propionate.

Frequently Asked Questions (FAQs)

Q1: What is the typical ionization mode for Fluticasone Propionate analysis by LC-MS/MS?

A1: Fluticasone Propionate is most commonly analyzed in positive ion mode using electrospray ionization (ESI).[1][2][3] The molecule readily forms a protonated molecule [M+H]+, which provides a stable and strong signal for detection. While negative ion mode is possible, it is less common and generally results in a lower signal-to-noise ratio.[3]

Q2: What are the recommended precursor and product ions for MRM analysis of Fluticasone Propionate?

A2: For Multiple Reaction Monitoring (MRM) analysis, the protonated molecule [M+H]+ is selected as the precursor ion. The most common transitions are summarized in the table below. It is recommended to monitor at least two transitions to ensure specificity.

Q3: What are typical starting source parameters for optimizing Fluticasone Propionate analysis?

A3: Optimal source parameters are instrument-dependent, but the following table provides a good starting point for method development.

Q4: What are the common sample preparation techniques for Fluticasone Propionate from biological matrices like plasma?

A4: Due to the low therapeutic concentrations of Fluticasone Propionate, effective sample cleanup is crucial.[2][4] Common techniques include:

• Solid-Phase Extraction (SPE): This is a widely used and effective method for removing interfering matrix components and concentrating the analyte.[2][3][5] Reversed-phase SPE cartridges (e.g., C18) are often employed.[2]

• Liquid-Liquid Extraction (LLE): This is another common technique for isolating the analyte from the sample matrix.

• Protein Precipitation (PPT): While simpler, this method may be less effective at removing all interfering substances and can lead to matrix effects.

Q5: Which internal standard is recommended for the quantitative analysis of Fluticasone Propionate?

A5: The use of a stable isotope-labeled internal standard is highly recommended for accurate quantification to compensate for matrix effects and variations in instrument response. Fluticasone Propionate-D3 and Fluticasone Propionate-D5 are commonly used internal standards.[2][3]

Troubleshooting Guide

Issue 1: Low Signal Intensity or Poor Sensitivity

• Possible Cause: Suboptimal ionization or source parameters.

  • Troubleshooting Step:

    • Confirm the mass spectrometer is in positive ion ESI mode.

    • Systematically optimize source parameters such as capillary voltage, source temperature, and gas flows.[1] A good starting point is provided in the FAQ section.

    • Ensure the mobile phase is compatible with ESI (e.g., contains a small amount of volatile acid like formic acid or a base like ammonium (B1175870) hydroxide (B78521) to promote ionization).[4]

• Possible Cause: Inefficient sample extraction and cleanup.

  • Troubleshooting Step:

    • Evaluate the efficiency of your sample preparation method. If using protein precipitation, consider switching to SPE or LLE for a cleaner extract.[2]

    • Optimize the SPE procedure, including the choice of sorbent, wash steps, and elution solvent.

• Possible Cause: Matrix suppression.

  • Troubleshooting Step:

    • Infuse a standard solution of Fluticasone Propionate post-column while injecting a blank, extracted matrix sample to identify regions of ion suppression.

    • Adjust the chromatography to separate the analyte from the suppression zones.

    • Improve sample cleanup to remove the interfering matrix components.

Issue 2: High Background Noise or Interferences

• Possible Cause: Contamination from sample collection tubes, solvents, or labware.

  • Troubleshooting Step:

    • Analyze solvent blanks and blank matrix samples to identify the source of contamination.

    • Use high-purity solvents and pre-cleaned labware.

    • Ensure proper storage of samples to prevent degradation or contamination.

• Possible Cause: Co-eluting endogenous compounds from the matrix.

  • Troubleshooting Step:

    • Optimize the chromatographic separation by modifying the mobile phase gradient, trying a different column chemistry (e.g., C18, C8), or adjusting the flow rate.[1][3]

    • Enhance the selectivity of the sample preparation method.

Issue 3: Poor Peak Shape

• Possible Cause: Incompatible injection solvent with the mobile phase.

  • Troubleshooting Step:

    • Ensure the final sample solvent is as weak as, or weaker than, the initial mobile phase to allow for proper peak focusing on the column.

    • Reconstitute the dried extract in the initial mobile phase.[2]

• Possible Cause: Column degradation or contamination.

  • Troubleshooting Step:

    • Wash the column with a strong solvent.

    • If the problem persists, replace the column.

    • Use a guard column to protect the analytical column.

Issue 4: Inconsistent Results or Poor Reproducibility

• Possible Cause: Inconsistent sample preparation.

  • Troubleshooting Step:

    • Ensure precise and consistent execution of all sample preparation steps, especially pipetting and evaporation.

    • Use an automated sample preparation system if available.

• Possible Cause: Instability of the analyte in the matrix or prepared samples.

  • Troubleshooting Step:

    • Investigate the stability of Fluticasone Propionate under your sample storage and handling conditions.[6]

    • Keep samples on ice or at a controlled low temperature during processing and in the autosampler.

Quantitative Data Summary

Table 1: Recommended MRM Transitions for Fluticasone Propionate and Internal Standards

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Polarity
Fluticasone Propionate	501.0 - 501.3	293.05 - 293.2	Positive
313.1 - 313.2
Fluticasone Propionate-D3	503.59	313.2	Positive
Fluticasone Propionate-D5	506.0	313.1	Positive

Note: The exact m/z values may vary slightly depending on the instrument's calibration.[2][3][7]

Table 2: Typical Starting Mass Spectrometry Parameters

Parameter	Typical Value Range
Ionization Mode	Positive Electrospray (ESI)
Capillary Voltage	3.0 - 5.0 kV
Source Temperature	300 - 400 °C
Desolvation Gas Flow	600 - 800 L/h
Nebulizing Gas Pressure	Instrument Dependent
Dwell Time	100 - 200 msec

These values are general recommendations and should be optimized for the specific instrument being used.[1][2]

Experimental Protocols

Protocol 1: Sample Preparation using Solid-Phase Extraction (SPE)

• Sample Pre-treatment: To 500 µL of plasma, add 50 µL of the internal standard working solution (e.g., Fluticasone Propionate-D3 at 25 pg/mL).[2]

• Conditioning: Condition a reversed-phase SPE cartridge (e.g., C18) with 1 mL of methanol (B129727) followed by 1 mL of water.

• Loading: Load the pre-treated sample onto the SPE cartridge.

• Washing: Wash the cartridge with 1 mL of water, followed by 1 mL of 25% methanol in water.[2]

• Elution: Elute the analyte and internal standard with an appropriate organic solvent (e.g., 1 mL of dichloromethane (B109758) or 90% acetonitrile (B52724) in water).[2][7]

• Evaporation: Evaporate the eluent to dryness under a stream of nitrogen at approximately 40°C.[2]

• Reconstitution: Reconstitute the dried residue in 100-200 µL of the initial mobile phase (e.g., 25% methanol).[2][7]

• Analysis: Inject an aliquot of the reconstituted sample into the LC-MS/MS system.

Visualizations

Caption: Experimental workflow for Fluticasone Propionate analysis.

References

• 1. ijpsjournal.com [ijpsjournal.com]
• 2. sciex.com [sciex.com]
• 3. shimadzu.com [shimadzu.com]
• 4. waters.com [waters.com]
• 5. ijrar.org [ijrar.org]
• 6. researchgate.net [researchgate.net]
• 7. lcms.cz [lcms.cz]

"improving resolution between Fluticasone Propionate and dithioacid analog"

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working on the chromatographic analysis of Fluticasone (B1203827) Propionate (B1217596) and its related compounds, with a specific focus on improving the resolution with its dithioacid analog.

Frequently Asked Questions (FAQs)

Q1: What is the dithioacid analog of Fluticasone Propionate?

The dithioacid analog of Fluticasone Propionate is a known impurity.[1][2][] It has a molecular formula of C24H30F2O4S2.[] This and other related substances, including positional isomers, synthetic intermediates, and degradation products, are important for stress studies, impurity identification, and formulation evaluation in the quality control of Fluticasone Propionate.[4]

Q2: Why am I seeing poor resolution between Fluticasone Propionate and its dithioacid analog?

Poor resolution between Fluticasone Propionate and a closely eluting impurity like the dithioacid analog is a common challenge in reversed-phase chromatography. This can be due to several factors, including:

• Suboptimal Mobile Phase Composition: The organic solvent ratio, pH, and buffer concentration may not be ideal for separating these specific compounds.

• Inappropriate Stationary Phase: The chosen column chemistry (e.g., C18) may not provide sufficient selectivity for the two compounds.

• Insufficient Column Efficiency: Factors like column aging, improper packing, or a particle size that is too large can lead to broader peaks and decreased resolution.

• High Flow Rate: A flow rate that is too high can reduce the time for the analytes to interact with the stationary phase, leading to co-elution.

• Inadequate Temperature Control: Column temperature can influence the viscosity of the mobile phase and the kinetics of separation.

Q3: What are the typical starting conditions for separating Fluticasone Propionate and its impurities?

Most methods for analyzing Fluticasone Propionate and its impurities utilize reversed-phase high-performance liquid chromatography (RP-HPLC) or ultra-performance liquid chromatography (UPLC).[5][6] Common starting points include:

• Column: A C18 column is the most frequently used stationary phase.[6]

• Mobile Phase: A mixture of acetonitrile (B52724) and/or methanol (B129727) with a buffered aqueous phase (e.g., phosphate (B84403) or ammonium (B1175870) acetate) is typical.[5][6]

• Detection: UV detection is commonly performed at a wavelength of around 239 nm.[6]

Troubleshooting Guide: Improving Resolution

This guide provides a systematic approach to resolving co-elution issues between Fluticasone Propionate and its dithioacid analog.

Issue: Poor Resolution or Peak Tailing

Initial Checks:

• System Suitability: Ensure your HPLC/UPLC system passes the system suitability tests, including theoretical plates, tailing factor, and reproducibility, as defined in relevant pharmacopeial monographs or internal validation protocols. A resolution of greater than 1.5 is generally considered acceptable.[]

• Column Health: Check the age and performance of your column. A decline in performance may indicate the need for cleaning or replacement.

• Sample Preparation: Ensure the sample is fully dissolved in the mobile phase or a compatible solvent to avoid peak distortion.

Troubleshooting Workflow:

Caption: A workflow for troubleshooting poor peak resolution.

Detailed Optimization Strategies:

• Mobile Phase Modification:

  • Organic Solvent Ratio: In reversed-phase chromatography, decreasing the percentage of the organic solvent (e.g., acetonitrile, methanol) in the mobile phase will generally increase retention times and can improve the resolution between closely eluting peaks. Try adjusting the organic content in small increments (e.g., 2-5%).

  • Change Organic Solvent: The selectivity between methanol and acetonitrile can be different. If you are using one, try substituting it with the other, or use a ternary mixture of water, acetonitrile, and methanol.

  • pH Adjustment: The dithioacid analog may have a different pKa value than Fluticasone Propionate. Adjusting the pH of the aqueous portion of the mobile phase can alter the ionization state of one or both compounds, which can significantly impact their retention and improve separation. A buffer is recommended to maintain a stable pH.

• Stationary Phase Selection:

  • Alternative C18 Phases: Not all C18 columns are the same. A C18 column with a different bonding density or end-capping might provide the necessary selectivity.

  • Different Stationary Phases: If modifying the mobile phase is insufficient, consider a column with a different stationary phase, such as a phenyl-hexyl or a cyano column. These offer different separation mechanisms that may be more effective.

  • Particle Size: Switching to a column with smaller particles (e.g., from 5 µm to 3 µm or sub-2 µm for UPLC) will increase column efficiency and lead to sharper peaks and better resolution. UPLC systems are known to provide higher resolution due to the use of smaller particle sizes.[5]

• Instrumental Parameters:

  • Flow Rate: Lowering the flow rate can increase the interaction time between the analytes and the stationary phase, often leading to better resolution, although at the cost of longer run times.

  • Temperature: Increasing the column temperature can decrease the viscosity of the mobile phase and improve mass transfer, leading to sharper peaks. However, it can also decrease retention times, so a balance must be found. A stable column temperature is crucial for reproducible results.

Experimental Protocols

Below are examples of detailed methodologies for HPLC and UPLC analysis of Fluticasone Propionate and its impurities.

Protocol 1: Reversed-Phase HPLC Method

This protocol is based on a validated method for the determination of Fluticasone Propionate in pharmaceutical formulations.[8]

• Instrumentation: HPLC with a photodiode array (PDA) detector.

• Column: Shim-pack CLC-ODS (150 mm × 4.6 mm, 5 µm).

• Mobile Phase: Acetonitrile:Methanol:Phosphate Buffer (0.01 M, pH 4.0) in a ratio of 35:35:30 (v/v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 35°C.

• Detection Wavelength: 240 nm.

• Injection Volume: 20 µL.

• Sample Preparation:

  • Prepare a stock solution of Fluticasone Propionate in a suitable organic solvent (e.g., ethanol (B145695) or methanol).

  • Dilute the stock solution with the mobile phase to the desired concentration.

Protocol 2: UPLC Method for Impurity Profiling

This protocol is adapted from a method developed for the analysis of Fluticasone Propionate and its impurities in a nasal spray formulation.[6]

• Instrumentation: UPLC with a UV detector.

• Column: Waters Acquity BEH C18 (100 mm × 2.1 mm, 1.7 µm).

• Mobile Phase A: Methanol:Ammonium Acetate:Acetonitrile (50:35:15 v/v/v).

• Mobile Phase B: Methanol:Acetonitrile (50:15 v/v).

• Flow Rate: 0.250 mL/min.

• Column Temperature: 35°C.

• Detection Wavelength: 239 nm.

• Injection Volume: 5 µL.

• Gradient Program:

  • A gradient elution program would be developed to ensure the separation of all impurities. The specific gradient would need to be optimized based on the impurity profile.

Data Presentation

The following tables summarize typical chromatographic parameters used in the analysis of Fluticasone Propionate.

Table 1: Comparison of Chromatographic Columns

Parameter	HPLC Method 1	UPLC Method 1
Stationary Phase	C18 (ODS)	C18 (BEH)
Length (mm)	150	100
Internal Diameter (mm)	4.6	2.1
Particle Size (µm)	5	1.7

Table 2: Comparison of Mobile Phase and Conditions

Parameter	HPLC Method 1	UPLC Method 1
Mobile Phase	Acetonitrile:Methanol:Phosphate Buffer (35:35:30)	Gradient of Methanol, Acetonitrile, and Ammonium Acetate
Elution Type	Isocratic	Gradient
Flow Rate (mL/min)	1.0	0.250
Temperature (°C)	35	35
Detection (nm)	240	239

Method Development Workflow

For developing a new method or re-optimizing an existing one to separate a specific impurity like the dithioacid analog, a systematic approach is recommended.

Caption: A logical workflow for developing a robust chromatographic method.

References

• 1. allmpus.com [allmpus.com]
• 2. allmpus.com [allmpus.com]
• 4. synthinkchemicals.com [synthinkchemicals.com]
• 5. researchgate.net [researchgate.net]
• 6. asianpubs.org [asianpubs.org]
• 8. Synthesis method of fluticasone propionate impurities - Eureka | Patsnap [eureka.patsnap.com]

"addressing matrix effects in Fluticasone Propionate Dithioacid bioanalysis"

This guide provides troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to help researchers, scientists, and drug development professionals address matrix effects in the bioanalysis of Fluticasone Propionate Dithioacid.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in the context of Fluticasone Propionate Dithioacid bioanalysis?

A1: The matrix effect is the alteration of ionization efficiency for an analyte, such as Fluticasone Propionate Dithioacid, by co-eluting endogenous components present in the biological sample (e.g., plasma, urine).[1] This can lead to either ion suppression (decreased signal) or ion enhancement (increased signal), ultimately affecting the accuracy, precision, and sensitivity of the quantitation.[2][3]

Q2: Why is it crucial to address matrix effects for this specific analyte?

A2: Fluticasone Propionate and its analogues are potent corticosteroids administered at low doses, resulting in very low circulatory concentrations (sub pg/mL).[4] Therefore, a highly sensitive bioanalytical method is required for pharmacokinetic studies.[4][5] Matrix effects can compromise this sensitivity and lead to inaccurate measurements, which can have significant implications in clinical and preclinical studies.

Q3: How can I quantitatively assess the matrix effect in my experiment?

A3: The matrix effect (ME) can be calculated by comparing the peak area of an analyte in a post-extraction spiked sample (a blank matrix extract to which the analyte is added) to the peak area of the analyte in a neat solvent standard at the same concentration.[3][6] The formula is:

ME (%) = (Peak Area in Matrix / Peak Area in Solvent) x 100%

A value greater than 100% indicates ion enhancement, while a value less than 100% indicates ion suppression.[3]

Q4: What are the primary causes of matrix effects in LC-MS/MS bioanalysis?

A4: The primary causes include:

• Phospholipids: These are major components of cell membranes and are abundant in plasma samples. They are known to cause significant ion suppression.[1]

• Salts and other small molecules: These can alter the droplet formation and evaporation process in the ion source.

• Metabolites: Endogenous or drug-related metabolites can co-elute with the analyte and interfere with its ionization.

Q5: What are the general strategies to minimize matrix effects?

A5: General strategies include:

• Improved Sample Preparation: Techniques like Solid Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE) are more effective at removing interfering components than Protein Precipitation (PPT).[7][8]

• Optimized Chromatography: Modifying the mobile phase, gradient, or using a different analytical column can help separate the analyte from matrix components.[8]

• Use of a Stable Isotope-Labeled Internal Standard (SIL-IS): A SIL-IS is the most effective way to compensate for matrix effects as it co-elutes with the analyte and is affected similarly by the matrix.[6]

• Different Ionization Source: Electrospray ionization (ESI) is more susceptible to matrix effects than atmospheric pressure chemical ionization (APCI).[1][3][8] If your instrument allows, switching to APCI might be beneficial.

Troubleshooting Guide

Issue	Potential Causes	Solutions
High Matrix Effect (Ion Suppression/Enhancement >±20%)	1. Insufficient Sample Cleanup: Endogenous materials (e.g., phospholipids, salts) are co-eluting with the analyte.[6] 2. Inadequate Chromatographic Separation: The analyte is co-eluting with a significant matrix component.[6]	1. Improve Cleanup: Incorporate a more rigorous cleanup step. Polymeric mixed-mode SPE can be very effective in removing a broad range of interferences.[7] 2. Optimize Chromatography: Adjust the mobile phase pH to alter the retention of the analyte relative to interferences.[7] Employing UPLC technology can also improve resolution and reduce matrix effects.[7] 3. Use a SIL-IS: This will help compensate for the variability introduced by the matrix effect.[6]
High Variability in Results (Poor Precision)	1. Inconsistent Sample Preparation: Variability in extraction recovery between samples.[8] 2. Variable Matrix Effects: The composition of the biological matrix can vary significantly between different lots or individuals.[6] 3. Instrument Instability: The LC-MS/MS system may require cleaning or recalibration.[6]	1. Standardize Protocol: Ensure precise and consistent execution of the sample preparation protocol. Automation can help improve consistency.[6] 2. Use a SIL-IS: This is the most effective way to compensate for sample-to-sample variations in matrix effects.[6] 3. Perform System Maintenance: Clean the MS ion source, check for leaks, and run system suitability tests to ensure stable performance.[6]
Poor Peak Shape (Tailing, Fronting, or Splitting)	1. Column Overload: The concentration of the injected sample is too high.[6] 2. Column Degradation: The analytical column is contaminated or has reached the end of its lifespan.[6] 3. Incompatible Injection Solvent: The solvent used for the final extract is stronger than the initial mobile phase.[6]	1. Dilute Sample: Dilute the final extract before injection.[6] 2. Column Maintenance/Replacement: Flush the column with a strong solvent. If the issue persists, replace the column.[8] 3. Solvent Matching: Ensure the injection solvent is similar in strength to the initial mobile phase.
Low Analyte Recovery	1. Inefficient Extraction: The chosen sample preparation method is not optimal for Fluticasone Propionate Dithioacid. 2. Analyte Instability: The analyte may be degrading during sample processing.	1. Optimize Extraction: Test different SPE sorbents (e.g., reversed-phase, ion exchange, mixed-mode) or LLE conditions (e.g., solvent, pH).[7] 2. Control Conditions: Keep samples cool and process them promptly. Investigate the stability of the analyte under different pH and temperature conditions.[6]

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effect (Post-Extraction Spike Method)

This protocol allows for the quantitative determination of matrix effects.

1. Sample Preparation: a. Set 1 (Neat Solution): Prepare a standard solution of Fluticasone Propionate Dithioacid in the final reconstitution solvent at a known concentration (e.g., low, medium, and high QC levels). b. Set 2 (Post-Extraction Spike): Extract at least 6 different lots of blank biological matrix using your validated sample preparation method. After the final evaporation step, reconstitute the extracts with the standard solution from Set 1. c. Set 3 (Pre-Extraction Spike): Spike the blank biological matrix with the analyte at the same concentrations as in Set 1 before starting the extraction procedure.

2. LC-MS/MS Analysis: a. Inject equal volumes of the samples from all three sets into the LC-MS/MS system. b. Record the peak areas for the analyte in each sample.

3. Data Calculation:

• Matrix Effect (ME %): ME (%) = (Mean Peak Area of Set 2 / Mean Peak Area of Set 1) x 100%

• Recovery (RE %): RE (%) = (Mean Peak Area of Set 3 / Mean Peak Area of Set 2) x 100%

• Process Efficiency (PE %): PE (%) = (Mean Peak Area of Set 3 / Mean Peak Area of Set 1) x 100%

Data Presentation

Table 1: Matrix Effect, Recovery, and Process Efficiency Data

Concentration Level	Mean Peak Area (Set 1 - Neat)	Mean Peak Area (Set 2 - Post-Spike)	Mean Peak Area (Set 3 - Pre-Spike)	Matrix Effect (%)	Recovery (%)	Process Efficiency (%)
Low QC	50,000	42,500	36,125	85.0	85.0	72.3
Medium QC	500,000	440,000	387,200	88.0	88.0	77.4
High QC	5,000,000	4,300,000	3,784,000	86.0	88.0	75.7

Visualizations

Experimental Workflow for Matrix Effect Assessment

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Systematic Assessment of Matrix Effect, Recovery, and Process Efficiency Using Three Complementary Approaches: Implications for LC-MS/MS Bioanalysis Applied to Glucosylceramides in Human Cerebrospinal Fluid - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 4. lcms.cz [lcms.cz]
• 5. sciex.com [sciex.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]

Technical Support Center: Fluticasone Propionate Stability in Analytical Solvents

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the stability of Fluticasone (B1203827) Propionate (B1217596) in analytical solvents. It is intended for researchers, scientists, and drug development professionals.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the analysis of Fluticasone Propionate, providing potential causes and recommended solutions.

Issue	Potential Cause(s)	Recommended Solution(s)
Loss of Analyte Signal Over Time in Sample Vials	Degradation of Fluticasone Propionate in the analytical solvent. Sample solution should be analyzed within 24 hours of preparation when stored at room temperature (20 ± 2 °C) and protected from direct light.[1]	- Prepare fresh samples before analysis.- If storage is necessary, conduct a solution stability study to determine the maximum allowable storage time under specific conditions (e.g., refrigerated, protected from light).- Consider using a more stable diluent if initial studies show rapid degradation. Methanol (B129727) is a commonly used solvent for stock solutions.[1]
Appearance of Unexpected Peaks in the Chromatogram	Degradation of Fluticasone Propionate due to exposure to harsh conditions such as acids, bases, oxidizing agents, or light.[1][2][3][4]	- For Acidic/Basic Conditions: Neutralize the sample before injection if it has been exposed to acidic or basic conditions. Significant degradation is observed in both acidic and basic environments.[2][5]- For Oxidative Conditions: Protect the sample from strong oxidizing agents. Degradation can occur in the presence of substances like hydrogen peroxide.[1]- For Photolytic Degradation: Protect samples from light by using amber vials or covering vials with aluminum foil. Fluticasone propionate can degrade when exposed to UV light.[2][3][4]- For Thermal Degradation: Avoid exposing samples to high temperatures. Store samples at controlled room temperature or refrigerated if necessary.[1]
Peak Tailing or Splitting in Chromatograms	- Interaction of the analyte with active sites on the column.- Inappropriate mobile phase pH.- Column overload.	- Use a high-quality, well-maintained column. A C18 column is commonly used for Fluticasone Propionate analysis.[6][7]- Optimize the mobile phase composition and pH. A mixture of acetonitrile (B52724) and water (60:40, v/v) is a common mobile phase.[6][8]- Ensure the sample concentration is within the linear range of the method.
Poor Reproducibility of Results	- Inconsistent sample preparation.- Instability of the stock or working solutions.- Fluctuation in instrument conditions.	- Follow a standardized and validated sample preparation protocol.- Prepare fresh stock and working solutions daily or as determined by stability studies. Stock solutions in methanol should be sonicated for uniform dissolution.[1]- Ensure the analytical instrument is properly equilibrated and calibrated before each run.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for Fluticasone Propionate?

A1: The main degradation pathways for Fluticasone Propionate include hydrolysis of the ester group, particularly under basic conditions, leading to the formation of a carboxylic acid derivative at the 17-position.[7][9][10] It is also susceptible to degradation under acidic, oxidative, and photolytic stress.[1][2][3][4]

Q2: Which analytical solvents are recommended for the preparation of Fluticasone Propionate solutions?

A2: Methanol is commonly used to prepare standard stock solutions of Fluticasone Propionate.[1][11] For HPLC analysis, mobile phases often consist of a mixture of acetonitrile, methanol, and a buffer solution.[11][12] The choice of solvent may depend on the specific analytical technique and the concentration required.

Q3: How should Fluticasone Propionate solutions be stored to ensure stability?

A3: To minimize degradation, Fluticasone Propionate solutions should be stored in well-closed, light-resistant containers at a controlled room temperature or refrigerated.[7] It is recommended to prepare solutions fresh and use them within 24 hours if stored at room temperature.[1]

Q4: How can I confirm that my analytical method is stability-indicating?

A4: A stability-indicating method is one that can accurately quantify the active pharmaceutical ingredient (API) without interference from its degradation products, impurities, or excipients.[7][13] To validate a method as stability-indicating, forced degradation studies must be performed under various stress conditions (e.g., acid, base, oxidation, heat, light).[1][2][11] The separation of degradation product peaks from the main analyte peak demonstrates the specificity of the method.[7]

Q5: Is there a difference in stability between Fluticasone Propionate and Fluticasone Furoate?

A5: Yes, Fluticasone Propionate and Fluticasone Furoate are different chemical entities with distinct molecular structures. Their stability profiles and degradation pathways are not interchangeable, and stability data for one cannot be extrapolated to the other.[7]

Quantitative Data Summary

The following tables summarize the degradation of Fluticasone Propionate under various stress conditions as reported in the literature.

Table 1: Forced Degradation of Fluticasone Propionate

Stress Condition	Reagents and Conditions	% Degradation	Reference
Acidic	0.1N HCl, 60°C for 2 hours	8.32%	[1]
Basic	0.1N NaOH, 60°C for 2 hours	15%	[2]
Oxidative	3% H₂O₂, 60°C for 2 hours	14.78%	[1]
Thermal	Dry heat	9.45%	[1]
Photolytic	Exposure to light	8.7% (in acidic solution)	[2]

Table 2: Apparent Degradation Rate Constants of Fluticasone Propionate in Alkaline Solutions at 37°C

Solution	Apparent Degradation Rate Constant (k) (h⁻¹)	Half-life (t₁/₂) (h)	Reference
0.1M NaOH:Methanol (1:1)	0.169 ± 0.003	4.1	[9][10]
0.05M NaOH	0.472 ± 0.013	1.5	[9][10]
0.1M NaOH:Acetonitrile (1:1)	0.154 ± 0.000	4.5	[9][10]

Experimental Protocols

1. Protocol for Forced Degradation Study

This protocol outlines a general procedure for conducting forced degradation studies on Fluticasone Propionate.

• Acid Degradation:

  • Prepare a solution of Fluticasone Propionate in a suitable solvent (e.g., methanol).

  • Mix 5 mL of the drug solution with 5 mL of 0.1N HCl.

  • Heat the mixture at 60°C for 2 hours.[1]

  • Cool the solution to room temperature.

  • Neutralize the solution before analysis.

  • Analyze using a stability-indicating analytical method.

• Base Degradation:

  • Prepare a solution of Fluticasone Propionate.

  • Mix 5 mL of the drug solution with 5 mL of 0.1N NaOH.

  • Heat the mixture at 60°C for 2 hours.[1]

  • Cool the solution to room temperature.

  • Neutralize the solution before analysis.

  • Analyze using a stability-indicating analytical method.

• Oxidative Degradation:

  • Prepare a solution of Fluticasone Propionate.

  • Mix 5 mL of the drug solution with 5 mL of 3% hydrogen peroxide.

  • Heat the mixture at 60°C for 2 hours.

  • Cool the solution to room temperature.

  • Analyze using a stability-indicating analytical method.

• Thermal Degradation:

  • Expose the solid drug substance or a solution to dry heat at a specified temperature for a defined period.

  • Allow the sample to cool to room temperature.

  • Dissolve the solid sample in a suitable solvent or directly analyze the solution.

• Photodegradation:

  • Expose a solution of Fluticasone Propionate to a light source (e.g., UV lamp at 254 nm or 310 nm) for a specified duration.[3][4]

  • Analyze the solution using a stability-indicating analytical method, protecting it from further light exposure.

2. Stability-Indicating HPLC Method

This is an example of a stability-indicating HPLC method for Fluticasone Propionate.

• Column: C18, 150 mm x 4.6 mm, 5 µm particle size.[11]

• Mobile Phase: A mixture of Buffer:Acetonitrile:Methanol (450:250:300 v/v/v). The buffer can be prepared by dissolving 1.3 g of diammonium hydrogen phosphate (B84403) in 1000 mL of water and adjusting the pH to 7.0 with orthophosphoric acid.[11]

• Flow Rate: 2.0 mL/min.[11]

• Detection Wavelength: 220 nm.[11]

• Column Temperature: Ambient or controlled at 35°C.[12]

• Injection Volume: 20 µL.

Visualizations

Caption: Troubleshooting workflow for stability issues.

Caption: Potential degradation pathways of Fluticasone Propionate.

References

• 1. jetir.org [jetir.org]
• 2. savaglobal.com [savaglobal.com]
• 3. researchgate.net [researchgate.net]
• 4. ijpsr.info [ijpsr.info]
• 5. scispace.com [scispace.com]
• 6. Validation of an HPLC Analytical Method for the Quantitative/Qualitative Determination of Fluticasone Propionate in Inhalation Particles on Several Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. Degradation rates and products of fluticasone propionate in alkaline solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pharmatutor.org [pharmatutor.org]
• 12. researchgate.net [researchgate.net]
• 13. ijpsjournal.com [ijpsjournal.com]

Technical Support Center: Method Refinement for Low-Level Detection of Fluticasone Propionate Dithioacid

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working on the method refinement for the low-level detection of Fluticasone (B1203827) Propionate (B1217596) Dithioacid.

Troubleshooting Guides

This section addresses specific issues that may be encountered during experimental work.

Question	Answer
1. Why am I observing poor peak shape or resolution between Fluticasone Propionate and its Dithioacid analogue?	Poor peak shape (e.g., fronting, tailing, or broad peaks) and inadequate resolution can be caused by several factors. For peak tailing , consider interactions between the analyte and active sites on the column; switching to a column with end-capping or adding a competing base to the mobile phase can help. For peak fronting , it might indicate column overload, so try reducing the sample concentration. Broad peaks can result from a slow gradient, a contaminated guard column, or a void in the column. To improve resolution , you can optimize the mobile phase composition, adjust the pH, or change the column to one with a different stationary phase chemistry. A gradient elution program can also be effective in separating closely eluting compounds.[1][2]
2. My assay is suffering from low sensitivity and high background noise. What are the potential causes and solutions?	Low sensitivity can be a significant hurdle for detecting trace-level analytes. To enhance sensitivity, consider optimizing the mass spectrometry parameters, such as the ionization source settings and collision energy.[3] Using a more sensitive instrument, like a triple quadrupole mass spectrometer, can also be beneficial.[4][5] High background noise may originate from contaminated solvents, improper sample preparation, or matrix effects. Ensure you are using high-purity solvents and reagents.[1] A more rigorous sample clean-up, such as solid-phase extraction (SPE), can help reduce background interference.[4][6][7]
3. How can I mitigate matrix effects when analyzing biological samples like plasma?	Matrix effects can suppress or enhance the analyte signal, leading to inaccurate quantification. To minimize these effects, several strategies can be employed. The use of an isotopically labeled internal standard is highly recommended as it co-elutes with the analyte and experiences similar matrix effects.[7][8] Advanced sample preparation techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) can effectively remove interfering components from the matrix.[6] Additionally, optimizing the chromatographic conditions to separate the analyte from the bulk of the matrix components can also be effective.
4. I suspect my analyte is degrading during sample preparation or analysis. How can I confirm this and prevent it?	Fluticasone Propionate and its derivatives can be susceptible to degradation under certain conditions, such as exposure to strong acids, bases, or light.[9][10][11] To assess stability, perform forced degradation studies by exposing your analyte to various stress conditions (acidic, basic, oxidative, thermal, and photolytic).[9][12] This will help you identify the degradation products and develop a stability-indicating method. To prevent degradation, consider performing sample preparation steps at low temperatures, protecting samples from light, and adjusting the pH of the sample solutions.[9]

Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding method development and refinement.

Question	Answer
1. What is the most suitable analytical technique for low-level detection of Fluticasone Propionate Dithioacid?	For low-level detection, Liquid Chromatography coupled with tandem Mass Spectrometry (LC-MS/MS) is generally the most suitable technique due to its high sensitivity and selectivity.[4][5][8][13] Ultra-Performance Liquid Chromatography (UPLC) can be used to achieve faster analysis times and better resolution compared to conventional HPLC.[1][6] While UPLC with UV detection can be used, it may lack the sensitivity required for trace-level analysis in complex matrices.[1][14]
2. What are the key considerations for sample preparation?	The primary goal of sample preparation is to extract the analyte from the sample matrix and concentrate it to a level suitable for detection. Solid-phase extraction (SPE) is a widely used technique for cleaning up complex samples like plasma and can significantly improve the sensitivity and robustness of the assay.[4][6][7] The choice of SPE sorbent and elution solvents should be carefully optimized to ensure high recovery of the analyte.
3. How do I validate my analytical method according to regulatory guidelines?	Method validation is crucial to ensure that the analytical method is reliable and reproducible. The validation should be performed in accordance with ICH guidelines and typically includes the evaluation of parameters such as selectivity, linearity, range, accuracy, precision, limit of detection (LOD), limit of quantitation (LOQ), robustness, and stability.[14][15]
4. Why are forced degradation studies important?	Forced degradation studies help to identify potential degradation products of the analyte and demonstrate the stability-indicating nature of the analytical method.[9][12] This is a critical component of method validation, as it ensures that the method can accurately quantify the analyte in the presence of its degradants.[9]

Quantitative Data Summary

The following tables summarize key quantitative data from various analytical methods developed for Fluticasone Propionate, which can serve as a reference for method development for its Dithioacid derivative.

Table 1: Limits of Detection (LOD) and Quantitation (LOQ)

Analytical Technique	Matrix	LOD	LOQ
UPLC-MS/MS	Nasal Spray	0.20947 µg/ml	0.63446 µg/ml
RP-LC	Pharmaceutical Formulations	0.03 µg/mL	0.05 µg/mL
MEKC	Nasal Sprays	0.56 µg/mL	2 µg/mL
LC-MS/MS	Human Plasma	-	10 pg/ml
LC-MS/MS	Human Plasma	-	0.2 pg/ml
UPLC-MS/MS	Human Plasma	-	1.008 pg/ml
LC-MS/MS	Human Plasma	-	25 pg/ml

Table 2: Recovery and Precision Data

Analytical Technique	Parameter	Value
RP-HPLC	% Recovery	98% - 102%
RP-HPLC	% RSD (Precision)	< 2%
UPLC	% RSD (Precision)	0.1% - 0.4%
LC-MS/MS	Inter and Intra batch precision (% CV)	< 15%
LC-MS/MS	Accuracy (% bias)	< 11%

Detailed Experimental Protocols

1. Sample Preparation using Solid-Phase Extraction (SPE) for Plasma Samples

This protocol is a general guideline based on methods for Fluticasone Propionate and may need optimization for the Dithioacid derivative.[4][5]

• Pre-treatment: To 500 µL of plasma, add an internal standard.

• Protein Precipitation: Add a precipitating agent (e.g., 0.2 M zinc sulfate (B86663) or acetonitrile) and vortex. Centrifuge to pellet the precipitated proteins.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge with methanol (B129727) followed by water.

• Sample Loading: Load the supernatant from the protein precipitation step onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with water and then with a low percentage of organic solvent (e.g., 25% methanol) to remove polar impurities.

• Elution: Elute the analyte with a suitable organic solvent (e.g., dichloromethane (B109758) or 90% acetonitrile).

• Drying and Reconstitution: Evaporate the eluent to dryness under a stream of nitrogen and reconstitute the residue in the mobile phase.

2. UPLC-MS/MS Chromatographic Conditions

The following are typical starting conditions that can be optimized for the analysis of Fluticasone Propionate Dithioacid.[1][6][16]

• Column: A reversed-phase C18 column (e.g., Waters Acquity BEH C18, 1.7 µm, 100 mm × 2.1 mm) is a common choice.

• Mobile Phase A: An aqueous buffer, such as 0.1% Trifluoroacetic acid (TFA) in water or ammonium (B1175870) acetate.

• Mobile Phase B: An organic solvent like acetonitrile (B52724) or methanol.

• Gradient Elution: A gradient program starting with a higher percentage of mobile phase A and gradually increasing the percentage of mobile phase B is typically used to achieve good separation.

• Flow Rate: A flow rate of 0.250 to 0.5 mL/min is common for UPLC systems.

• Column Temperature: Maintain a constant column temperature (e.g., 40°C) for reproducible retention times.

• Injection Volume: Typically 5 µL.

• MS Detection: Use a tandem mass spectrometer in Multiple Reaction Monitoring (MRM) mode for high sensitivity and selectivity. The specific MRM transitions for Fluticasone Propionate Dithioacid will need to be determined by direct infusion of a standard solution.

Visualizations

Experimental workflow for low-level analyte detection.

References

• 1. asianpubs.org [asianpubs.org]
• 2. seejph.com [seejph.com]
• 3. shimadzu.com [shimadzu.com]
• 4. sciex.com [sciex.com]
• 5. lcms.cz [lcms.cz]
• 6. ijpsjournal.com [ijpsjournal.com]
• 7. ijrar.org [ijrar.org]
• 8. An improved method for the determination of fluticasone propionate in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. Degradation rates and products of fluticasone propionate in alkaline solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 12. savaglobal.com [savaglobal.com]
• 13. A sensitive LC-MS/MS method for the quantification of fluticasone propionate in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Validation of an HPLC Analytical Method for the Quantitative/Qualitative Determination of Fluticasone Propionate in Inhalation Particles on Several Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Validation of an HPLC Analytical Method for the Quantitative/Qualitative Determination of Fluticasone Propionate in Inhalation Particles on Several Matrices [mdpi.com]
• 16. researchgate.net [researchgate.net]

Technical Support Center: Overcoming Challenges in the Synthesis of Fluticasone Propionate Dithioacid

For researchers, scientists, and drug development professionals engaged in the synthesis of Fluticasone Propionate Dithioacid, this technical support center provides essential guidance on troubleshooting common issues and answers frequently asked questions. This resource aims to facilitate a smoother, more efficient synthetic process.

Troubleshooting Guide

This guide addresses specific problems that may be encountered during the synthesis of Fluticasone Propionate Dithioacid, offering potential causes and solutions.

Problem ID	Issue	Potential Cause(s)	Troubleshooting Strategy & Solutions
SYN-001	Low to no yield of the desired dithioacid product.	1. Inefficient Thionation: Incomplete conversion of the precursor (e.g., a carboxylic acid or thioester) to the dithioic acid. 2. Reagent Inactivity: Degradation or insufficient reactivity of the thionating agent (e.g., Lawesson's reagent). 3. Product Instability: Dithioic acids are known to be unstable and can decompose upon formation, especially in the presence of acid or upon heating.[1]	1. Optimize Thionation Conditions: - Increase the molar excess of the thionating agent (e.g., Lawesson's reagent). - Elevate the reaction temperature, but monitor closely for degradation. - Ensure anhydrous conditions, as moisture can deactivate the thionating reagent. 2. Reagent Quality Check: - Use freshly opened or properly stored Lawesson's reagent. The reagent's quality can significantly impact the reaction outcome. 3. Stabilize the Product: - Conduct the reaction at lower temperatures for a longer duration. - Work up the reaction under neutral or slightly basic conditions to form the more stable dithiocarboxylate salt before acidification and extraction. - Perform the reaction and work-up under an inert atmosphere (e.g., Argon or Nitrogen) to prevent oxidation.
SYN-002	Formation of multiple side products and impurities.	1. Oxidation: Dithioic acids are susceptible to oxidation by atmospheric oxygen, leading to the formation of disulfides and other sulfur-oxygen species.[1] 2. Incomplete Thionation: The presence of the corresponding monothioic acid or unreacted starting material. 3. Side reactions with Lawesson's Reagent: Lawesson's reagent can sometimes lead to the formation of various organophosphorus and sulfur-containing byproducts.[2][3]	1. Inert Atmosphere: Strictly maintain an inert atmosphere throughout the synthesis and purification process. 2. Reaction Monitoring: - Monitor the reaction progress using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to ensure complete conversion of the starting material. 3. Purification Strategy: - Employ flash column chromatography with a carefully selected solvent system to separate the desired product from impurities. - Consider derivatization to a more stable ester for purification, followed by hydrolysis if the free dithioic acid is required.
PUR-001	Difficulty in isolating and purifying the final product.	1. Product Instability on Silica (B1680970) Gel: Dithioic acids can be acidic and may decompose on standard silica gel during chromatography.[1] 2. Co-elution of Impurities: Similar polarity of the desired product and side products can make chromatographic separation challenging.	1. Chromatography Modifications: - Use deactivated silica gel (e.g., by treating with a small percentage of a non-polar solvent or a base like triethylamine). - Employ alternative purification techniques such as preparative HPLC. 2. Crystallization: - Attempt to crystallize the product from a suitable solvent system to achieve high purity.
ANA-001	Inconsistent analytical results (HPLC, NMR).	1. On-column Degradation: The acidic nature of the dithioic acid may lead to degradation on the HPLC column. 2. Sample Instability: The isolated product may be degrading during storage or sample preparation for analysis.	1. Analytical Method Optimization: - Use a buffered mobile phase for HPLC analysis to maintain a stable pH. - Analyze samples as quickly as possible after preparation. 2. Proper Storage: - Store the purified Fluticasone Propionate Dithioacid under an inert atmosphere at low temperatures (-20°C or below) and protected from light.

Frequently Asked Questions (FAQs)

Q1: What is a plausible synthetic route for Fluticasone Propionate Dithioacid?

A1: A likely synthetic route starts from a Fluticasone Propionate precursor with a 17-carboxylic acid or a 17-thioic acid. The key transformation would be the thionation of the carbonyl group. A common and effective reagent for this purpose is Lawesson's reagent.[3][4] The reaction of a steroidal ketone with Lawesson's reagent has been shown to yield the corresponding thioketone.[2]

Q2: What are the critical parameters to control during the thionation step with Lawesson's reagent?

A2: The critical parameters include:

• Temperature: Higher temperatures can accelerate the reaction but may also lead to product degradation. Optimization is key.

• Solvent: Anhydrous, non-protic solvents like toluene (B28343) or dichloromethane (B109758) are typically used.[2]

• Stoichiometry: A molar excess of Lawesson's reagent is often required to drive the reaction to completion.

• Atmosphere: A dry, inert atmosphere is crucial to prevent side reactions and reagent deactivation.

Q3: How can I confirm the formation of the dithioic acid functional group?

A3: Spectroscopic methods are essential for characterization:

• ¹³C NMR: The thiocarbonyl carbon of a dithioic acid typically appears at a characteristic downfield shift.

• ¹H NMR: The proton of the -CSSH group will have a specific chemical shift.

• Mass Spectrometry: To confirm the molecular weight and fragmentation pattern consistent with the desired product.

• FT-IR: Look for the C=S stretching vibration.

Q4: What are the main stability concerns for Fluticasone Propionate Dithioacid?

A4: The primary stability concerns are its susceptibility to oxidation and thermal or acid-catalyzed decomposition.[1] Dithioic acids are generally more acidic than their carboxylic acid counterparts, which can contribute to their reactivity and potential for degradation under certain conditions.[1]

Experimental Protocols

Proposed Protocol for the Synthesis of Fluticasone Propionate Dithioacid from a 17-Carboxylic Acid Precursor:

This is a generalized protocol based on known thionation reactions and should be optimized for the specific substrate.

• Preparation: In a flame-dried, two-neck round-bottom flask equipped with a magnetic stirrer, a condenser, and a nitrogen inlet, dissolve the Fluticasone Propionate 17-carboxylic acid precursor in anhydrous toluene.

• Reagent Addition: Add Lawesson's reagent (1.5 to 2.5 equivalents) to the solution.

• Reaction: Heat the reaction mixture to reflux and monitor the progress by TLC or HPLC. The reaction time can vary from a few hours to overnight.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Filter the solution to remove any insoluble byproducts. The filtrate can be washed with a saturated sodium bicarbonate solution to extract the product as its more stable salt.

• Isolation: Carefully acidify the aqueous layer with a dilute acid (e.g., 1M HCl) at low temperature to precipitate the dithioic acid. Extract the product with an organic solvent (e.g., dichloromethane or ethyl acetate).

• Purification: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash chromatography on deactivated silica gel.

Visualizations

Synthetic Workflow

Caption: Proposed synthesis pathway for Fluticasone Propionate Dithioacid.

Potential Side Reactions

References

• 1. benchchem.com [benchchem.com]
• 2. Thionation of some alpha,beta-unsaturated steroidal ketones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Lawesson's Reagent – a widely used agent in Organic Syntheses_Chemicalbook [chemicalbook.com]

Technical Support Center: Stabilizing Fluticasone Propionate in Research and Development

Welcome to the central resource for scientists, researchers, and drug development professionals working with Fluticasone (B1203827) Propionate (B1217596). This guide provides in-depth technical support, troubleshooting advice, and frequently asked questions (FAQs) to help you prevent the degradation of Fluticasone Propionate, with a special focus on the formation of its dithioacid and other common impurities during experimental procedures.

Troubleshooting Guides

This section addresses specific issues you may encounter during your experiments, offering potential causes and actionable solutions.

Question: Why am I observing a significant peak corresponding to the carboxylic acid impurity (Impurity A) in my HPLC analysis?

Potential Causes:

• High pH Environment: Fluticasone Propionate is highly susceptible to hydrolysis of its thioester group in alkaline conditions, leading to the formation of the corresponding carboxylic acid.[1] The optimal pH for stability is between 3.0 and 5.0.[1]

• Elevated Temperature: High temperatures can accelerate the rate of hydrolytic degradation.[1]

• Aqueous Solvent Composition: The stability of Fluticasone Propionate is reduced in aqueous solutions, especially if the pH is not controlled.[1]

Solutions:

• pH Control: Ensure that all your solutions and formulations are buffered to a pH between 3.0 and 5.0.

• Temperature Management: Store all stock solutions and experimental samples at recommended temperatures (typically refrigerated) and minimize exposure to high temperatures during experimental procedures.

• Solvent Selection: Whenever possible, use non-aqueous or mixed organic/aqueous solvents for stock solutions. If aqueous solutions are necessary, prepare them fresh and use them promptly.

Question: My experimental results show high variability. Could degradation of Fluticasone Propionate be the cause?

Potential Causes:

• Compound Instability: Inconsistent bioactivity or analytical results are classic indicators of compound degradation.[1] The concentration of active Fluticasone Propionate can decrease over the course of an experiment, especially in multi-day studies like cell cultures.[1]

• Photodegradation: Exposure to light, particularly UV light, can cause photodegradation of the steroid ring structure.[1]

• Oxidation: The presence of oxidizing agents can lead to the formation of various degradation byproducts.[1]

Solutions:

• Protect from Light: Conduct experiments under light-protected conditions and store all materials in amber vials or wrapped in aluminum foil.

• Avoid Oxidizing Agents: Ensure that none of the excipients or reagents used in your experiments have oxidizing properties.

• Monitor Stability: Perform stability-indicating assays at different time points during your experiment to understand the degradation kinetics in your specific experimental setup.

Question: I have detected an impurity with a mass corresponding to a dithioacid derivative of Fluticasone Propionate. How is this formed and how can I prevent it?

Clarification: The "dithioacid impurity" of Fluticasone Propionate, with a molecular formula of C24H30F2O4S2, is often considered a process-related impurity rather than a typical degradant. This means it is more likely to be introduced during the synthesis of the active pharmaceutical ingredient (API) than to be formed during formulation or storage under normal stress conditions.

Solutions:

• Source High-Purity API: Procure Fluticasone Propionate from reputable suppliers who provide a comprehensive Certificate of Analysis (CoA) detailing the impurity profile.

• Impurity Profiling: Use a validated, high-resolution analytical method, such as UPLC-MS, to identify and quantify any unknown impurities in your starting material.

• Consult Supplier: If the dithioacid impurity is detected, contact your API supplier to inquire about its potential origin in their synthetic process.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that lead to the degradation of Fluticasone Propionate? A1: The main factors are pH (especially alkaline conditions), elevated temperature, and exposure to light (photodegradation).[1] Oxidizing agents and certain solvent compositions can also contribute to its degradation.[1]

Q2: What is the most common degradation product of Fluticasone Propionate? A2: The most common degradation product is the carboxylic acid derivative (Impurity A), formed by the hydrolysis of the thioester group at the 17-position of the steroid.

Q3: What are the recommended storage conditions for Fluticasone Propionate and its formulations? A3: To minimize degradation, Fluticasone Propionate and its formulations should be stored in well-closed, light-resistant containers at a controlled room temperature or under refrigeration, and within a pH range of 3.0-5.0.[1]

Q4: How can I perform a forced degradation study for Fluticasone Propionate? A4: A forced degradation study typically involves exposing the drug substance to stress conditions such as acid hydrolysis (e.g., 0.1N HCl at 60°C), base hydrolysis (e.g., 0.1N NaOH at 60°C), oxidation (e.g., 3% H₂O₂ at 60°C), thermal stress (e.g., dry heat at 105°C), and photolytic stress.[1][2] The extent of degradation is then analyzed using a stability-indicating analytical method.

Data Presentation

Table 1: Summary of Fluticasone Propionate Forced Degradation Studies

Stress Condition	Reagents and Conditions	Degradation (%)	Reference
Acid Hydrolysis	0.1N HCl at 60°C for 2 hours	~6.11% - 8.7%	[2][3]
Base Hydrolysis	0.1N NaOH, heated	~8.32% - 15%	[1][3]
Oxidative	3% H₂O₂ at 60°C for 2 hours	~14.78%	[2]
Thermal	Dry heat at 60°C	~9.45%	[2]
Photolytic	Exposure to light	Significant degradation	[2]

Note: The extent of degradation can vary based on specific experimental parameters such as concentration, duration of exposure, and the specific form of fluticasone.

Table 2: Apparent Degradation Rate Constants of Fluticasone Propionate in Alkaline Solutions at 37°C

Alkaline Solution	Apparent Degradation Rate Constant (k, h⁻¹)	Half-life (t₁/₂, h)	Reference
0.1M NaOH:Methanol (1:1)	0.169 ± 0.003	4.1	[4]
0.05M NaOH	0.472 ± 0.013	1.5	[4][5]
0.1M NaOH:Acetonitrile (B52724) (1:1)	0.154 ± 0.000	4.5	[4][5]

Experimental Protocols

1. Stability-Indicating High-Performance Liquid Chromatography (HPLC) Method

This method is designed to separate and quantify Fluticasone Propionate from its degradation products.

• Column: C18 column (e.g., Waters Spherisorb 5 µm ODS2, 4.6x250 mm).

• Mobile Phase: A mixture of acetonitrile and water (e.g., 60:40, v/v). More complex gradients using buffers like ammonium (B1175870) phosphate (B84403) may be required for optimal separation of all impurities. A typical mobile phase composition is methanol, acetonitrile, and a pH 3.5 ammonium phosphate buffer in a 50:15:35 ratio.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 235 nm or 239 nm.[3]

• Column Temperature: 40°C.

• Sample Preparation: Dissolve approximately 10 mg of Fluticasone Propionate in 25 mL of diluent (e.g., methanol). Sonicate for 30 minutes, cool to room temperature, and make up the volume to the mark.

2. Forced Degradation Study Protocol

This protocol provides a general framework for conducting forced degradation studies on Fluticasone Propionate.

• Acid Hydrolysis: Mix 5 mL of a Fluticasone Propionate solution with 5 mL of 0.1N HCl. Heat the mixture at 60°C for 2 hours.[2]

• Base Hydrolysis: Mix 5 mL of a Fluticasone Propionate solution with 5 mL of 0.1N NaOH. Heat at 60°C for 2 hours.

• Oxidative Degradation: Combine 5 mL of a Fluticasone Propionate solution with 5 mL of 3% hydrogen peroxide (H₂O₂). Heat at 60°C for 2 hours.[2]

• Thermal Degradation: Expose a solid sample of Fluticasone Propionate to dry heat (e.g., 105°C for 6 hours).

• Photolytic Degradation: Expose a solution of Fluticasone Propionate to a combination of UV and visible light.

After exposure to the stress conditions, the samples are neutralized (if necessary), diluted to an appropriate concentration, and analyzed by a validated stability-indicating HPLC method.

Visualizations

Caption: Hydrolytic degradation pathway of Fluticasone Propionate.

Caption: A typical workflow for forced degradation studies.

Caption: Key factors that accelerate degradation.

References

• 1. jetir.org [jetir.org]
• 2. benchchem.com [benchchem.com]
• 3. savaglobal.com [savaglobal.com]
• 4. Degradation rates and products of fluticasone propionate in alkaline solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Optimization of Extraction Efficiency for Fluticasone Propionate Dithioacid

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to optimize the extraction efficiency of Fluticasone (B1203827) Propionate (B1217596) Dithioacid. The information is presented in a user-friendly question-and-answer format to directly address specific issues encountered during experimental procedures.

I. Troubleshooting Guides

This section addresses common problems that may arise during the extraction and analysis of Fluticasone Propionate Dithioacid, offering potential causes and solutions.

Issue 1: Low Analyte Recovery in Solid-Phase Extraction (SPE)

Potential Cause	Troubleshooting Step
Incomplete Protein Binding Disruption	For plasma samples, pre-treatment to disrupt protein binding is crucial. Using 0.2 M zinc sulfate (B86663) solution for protein precipitation has been shown to be effective. Dilution with an aqueous base alone may not be sufficient.[1]
Improper SPE Cartridge Conditioning	Ensure the SPE cartridge (e.g., C18) is properly conditioned, typically with methanol (B129727) followed by water, to activate the stationary phase for optimal analyte retention.[2]
Suboptimal Wash Solvent	The wash solvent may be too strong, leading to premature elution of the analyte. Optimize the methanol concentration in the wash solvent. A 20-25% methanol in water solution is often a good starting point.[1][2][3]
Inefficient Elution	The elution solvent may not be strong enough to desorb the analyte completely. Consider using a stronger solvent or a larger volume. For C18 cartridges, 90% acetonitrile (B52724) in water or dichloromethane (B109758) can be effective.[3]
Sample Overload	Exceeding the binding capacity of the SPE cartridge will result in analyte loss. If high concentrations are expected, consider using a larger cartridge or diluting the sample.

Issue 2: Poor Peak Shape and Resolution in HPLC Analysis

Potential Cause	Troubleshooting Step
Inappropriate Mobile Phase Composition	The mobile phase composition is critical for good chromatographic separation. A common mobile phase for Fluticasone Propionate is a mixture of acetonitrile and water (e.g., 60:40 v/v).[4][5] Adjusting the ratio or adding buffers like ammonium (B1175870) phosphate (B84403) can improve peak shape.
Matrix Effects	Co-eluting matrix components can interfere with the analyte peak. Optimize the SPE cleanup procedure to remove more interfering substances.[2] A selective SPE method can significantly reduce matrix effects and improve the signal-to-noise ratio.[2]
Column Degradation	The analytical column can degrade over time. Ensure the mobile phase pH is within the stable range for the column. If peak tailing or splitting occurs, consider replacing the column.
Incompatible Reconstitution Solvent	The solvent used to reconstitute the dried eluate should be similar in strength to the initial mobile phase to prevent peak distortion. Reconstituting in 25% methanol is a common practice.

Issue 3: Analyte Degradation During Sample Preparation and Storage

Potential Cause	Troubleshooting Step
Hydrolysis in Alkaline Conditions	Fluticasone Propionate is susceptible to hydrolysis, especially under alkaline conditions, where the thioester moiety can be replaced by a carboxylic acid.[4][6][7] Avoid exposing the sample to high pH for extended periods.
Photodegradation	Exposure to light, particularly UV light, can lead to the degradation of Fluticasone Propionate.[4][8] Protect samples from light by using amber vials and minimizing exposure during processing.
Thermal Degradation	Elevated temperatures can cause degradation.[4] Store samples at appropriate temperatures (e.g., -20°C for long-term storage) and avoid excessive heat during sample processing steps like evaporation.

II. Frequently Asked Questions (FAQs)

Q1: What are the recommended starting points for developing an SPE method for Fluticasone Propionate Dithioacid?

A1: Based on methods for Fluticasone Propionate, a reversed-phase SPE with a C18 sorbent is a good starting point.[3] Key steps to optimize include:

• Conditioning: Methanol followed by water.[2]

• Loading: Ensure the sample pH is neutral to slightly acidic.

• Washing: Start with a weak organic solvent mixture, such as 20-25% methanol in water, to remove polar impurities.[2][3]

• Elution: Use a stronger organic solvent like 90% acetonitrile or dichloromethane to elute the analyte.[3]

Q2: Which extraction technique is more suitable for Fluticasone Propionate Dithioacid: SPE or Supercritical Fluid Extraction (SFE)?

A2: Both techniques have their advantages.

• SPE is a robust and widely used method for cleaning up complex biological samples like plasma and urine.[2][9][10][11] It is highly adaptable and can be optimized for high throughput.

• SFE , primarily using supercritical CO2, is a "greener" alternative that is fast and solvent-free for the extraction itself.[12][13] It can be highly selective by tuning the pressure and temperature.[14] For solid matrices, SFE can provide good recoveries, sometimes requiring a modifier like ethanol (B145695) for better efficiency with polar compounds.[12][13] The choice will depend on the sample matrix, available equipment, and desired throughput.

Q3: How can I improve the extraction efficiency of Fluticasone Propionate Dithioacid from a solid matrix?

A3: For solid matrices, SFE can be an effective technique. To optimize SFE, consider the following parameters:

• Pressure and Temperature: These are critical for controlling the solvating power of the supercritical fluid.[14]

• Modifier: For corticosteroids, adding a polar modifier like methanol or ethanol to the supercritical CO2 can significantly improve recovery.[12][13]

• Static vs. Dynamic Extraction Time: A static extraction step allows the supercritical fluid to equilibrate with the matrix, followed by a dynamic step to collect the extracted analyte. Optimizing the duration of both steps is important.

Q4: What are the key stability concerns for Fluticasone Propionate Dithioacid during extraction?

A4: The primary stability concerns are hydrolysis, photodegradation, and thermal degradation.[4][7][8] To mitigate these:

• Maintain a neutral or slightly acidic pH throughout the extraction process.

• Protect samples from light at all stages.

• Keep samples cool and use controlled temperatures for any evaporation steps.

III. Data Presentation: Summary of Extraction Parameters

Table 1: Optimized Solid-Phase Extraction (SPE) Conditions for Corticosteroids in Plasma

Parameter	Condition	Reference
SPE Sorbent	Reversed-Phase C18	[3]
Sample Pre-treatment	Protein precipitation with 0.2 M zinc sulfate
Conditioning Solvent	Methanol, followed by Water	[2]
Wash Solvent	20-25% Methanol in Water	[1][2][3]
Elution Solvent	90% Acetonitrile in Water or Dichloromethane	[3]
Reconstitution Solvent	25% Methanol

Table 2: Supercritical Fluid Extraction (SFE) Conditions for Corticosteroids

Parameter	Condition	Reference
Supercritical Fluid	Carbon Dioxide (CO2)	[12][13]
Modifier	Ethanol or Methanol for improved recovery from complex matrices	[12][13]
Pressure	Typically >74 bar	[14]
Temperature	Typically >31 °C	[14]
Collection	Depressurization into a collection vessel or solvent trap	[14]

IV. Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) of Fluticasone Propionate Dithioacid from Human Plasma

• Sample Pre-treatment:

  • To 500 µL of human plasma, add an internal standard.

  • Add 700 µL of 0.2 M zinc sulfate solution to precipitate proteins.

  • Vortex for 5 minutes and centrifuge for 5 minutes at 8000 rpm.

• SPE Cartridge Preparation:

  • Condition a C18 SPE cartridge with 1 mL of methanol followed by 1 mL of water.[2]

• Sample Loading:

  • Load the supernatant from the pre-treatment step onto the conditioned SPE cartridge.

• Washing:

  • Wash the cartridge with 1 mL of water.

  • Wash the cartridge with 1 mL of 25% methanol in water.[3]

• Elution:

  • Elute the analyte with 1 mL of 90% acetonitrile in water.

• Sample Concentration and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of 25% methanol for HPLC or LC-MS/MS analysis.

Protocol 2: Supercritical Fluid Extraction (SFE) of Fluticasone Propionate Dithioacid from a Solid Matrix

• Sample Preparation:

  • Homogenize and accurately weigh the solid sample into the SFE extraction vessel.

  • Mix the sample with a dispersing agent like Hydromatrix if necessary.[12][13]

• SFE System Setup:

  • Set the extraction temperature (e.g., 40-60°C) and pressure (e.g., 100-300 bar).

  • If a modifier is used, set the modifier percentage (e.g., 5-10% methanol).

• Extraction:

  • Pressurize the extraction vessel with supercritical CO2 (and modifier, if applicable).

  • Perform a static extraction for a defined period (e.g., 10-15 minutes) to allow for analyte solubilization.

  • Switch to dynamic extraction and collect the eluate by depressurizing the fluid into a collection vial containing a suitable solvent (e.g., methanol) to trap the analyte.

• Sample Analysis:

  • Analyze the collected fraction directly or after appropriate dilution by HPLC or LC-MS/MS.

V. Visualization of Experimental Workflows

Caption: Workflow for Solid-Phase Extraction (SPE) of Fluticasone Propionate Dithioacid.

Caption: Workflow for Supercritical Fluid Extraction (SFE) of Fluticasone Propionate Dithioacid.

References

• 1. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. sciex.com [sciex.com]
• 4. benchchem.com [benchchem.com]
• 5. Validation of an HPLC Analytical Method for the Quantitative/Qualitative Determination of Fluticasone Propionate in Inhalation Particles on Several Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Degradation rates and products of fluticasone propionate in alkaline solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ijpsr.info [ijpsr.info]
• 9. Optimization of solid phase extraction clean up and validation of quantitative determination of corticosteroids in urine by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. An on-line solid phase extraction method coupled with UHPLC-MS/MS for the determination of steroid hormone compounds in treated water samples from was ... - Analytical Methods (RSC Publishing) DOI:10.1039/C5AY00807G [pubs.rsc.org]
• 11. Development of a solid phase extraction method for the simultaneous determination of steroid hormones in H295R cell line using liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Supercritical fluid extraction of steroids from biological samples and first experience with solid-phase microextraction-liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Supercritical fluid extraction - Wikipedia [en.wikipedia.org]

"troubleshooting guide for Fluticasone Propionate Dithioacid reference standard"

This guide provides troubleshooting assistance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using the Fluticasone Propionate Dithioacid reference standard in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is Fluticasone Propionate Dithioacid?

Fluticasone Propionate Dithioacid is a dithiocarboxylic acid derivative and a known impurity of Fluticasone Propionate, a potent corticosteroid used in the treatment of asthma and allergic rhinitis.[1][][3] It is utilized as a reference standard for analytical method development, validation, and quality control applications in the pharmaceutical industry.[4]

Q2: What are the primary storage and handling considerations for this reference standard?

Due to the presence of a dithioacid functional group, this compound is susceptible to oxidation and may be sensitive to air, light, and moisture.[5] It is crucial to store the reference standard in a tightly sealed, light-resistant container, preferably under an inert atmosphere (e.g., argon or nitrogen), and at refrigerated temperatures.[5] Avoid repeated freeze-thaw cycles.

Q3: What are the common analytical techniques used for this standard?

Reverse-phase high-performance liquid chromatography (RP-HPLC) with UV detection is a common method for the analysis of Fluticasone Propionate and its related compounds, including the Dithioacid impurity.[6]

Troubleshooting Guide

Chromatographic Issues

Q4: I am observing no peak or a very small peak for the Fluticasone Propionate Dithioacid standard in my HPLC analysis. What could be the cause?

This issue can arise from several factors:

• Improper Standard Preparation: Ensure the reference standard is fully dissolved in a suitable solvent. Sonication may be required to aid dissolution.[5] Verify the correct concentration was prepared.

• Degradation of the Standard: The dithioacid moiety is prone to degradation. If the standard has been improperly stored or handled (e.g., exposure to air, light, or high temperatures), it may have degraded.

• Incorrect HPLC Parameters: Verify that the mobile phase composition, column type, flow rate, and detector wavelength are appropriate for your analysis.

• Injection Issues: Check for any issues with the autosampler or manual injector, such as air bubbles in the syringe or a blocked needle.

Q5: My chromatogram shows peak tailing or fronting for the Fluticasone Propionate Dithioacid peak. How can I resolve this?

Peak asymmetry can be caused by:

• Column Overload: Injecting too high a concentration of the standard can lead to peak fronting. Try diluting your sample.

• Column Degradation: The stationary phase of the HPLC column may be degrading. Consider flushing the column or replacing it if necessary.

• Inappropriate Mobile Phase pH: The pH of the mobile phase can affect the ionization state of the dithioacid, leading to peak tailing. Ensure the mobile phase pH is optimized for the analysis.

• Secondary Interactions: The analyte may be interacting with active sites on the column. Using a mobile phase additive or a different column chemistry may help.

Q6: I am seeing extraneous peaks in the chromatogram of my reference standard. What do they represent?

Unexpected peaks could be:

• Degradation Products: As mentioned, the dithioacid is susceptible to degradation. These peaks could be related to oxidative or other degradation products.

• Impurities: The reference standard itself may contain minor impurities from its synthesis.[1][7]

• Contamination: Contamination from glassware, solvents, or the HPLC system can introduce extraneous peaks.

Experimental Workflow & Logic

To systematically troubleshoot issues with your Fluticasone Propionate Dithioacid reference standard, follow the workflow below.

Caption: Troubleshooting workflow for Fluticasone Propionate Dithioacid analysis.

Data Presentation

Table 1: Typical HPLC Method Parameters

Parameter	Recommended Setting
Column	C18 (e.g., 250 mm x 4.6 mm, 5 µm)[6]
Mobile Phase	Acetonitrile (B52724) and Water (Gradient or Isocratic)[6]
Flow Rate	1.0 mL/min[6]
Detection Wavelength	~235 nm[6]
Injection Volume	20 µL[6]
Column Temperature	Ambient or controlled (e.g., 30 °C)

Table 2: Typical System Suitability Criteria

Parameter	Acceptance Criteria
Tailing Factor	≤ 2.0[6]
Theoretical Plates	> 2000[6]
Relative Standard Deviation (RSD) of replicate injections	< 2.0%[6]

Experimental Protocols

Protocol 1: Preparation of Standard Stock Solution

• Allow the Fluticasone Propionate Dithioacid reference standard vial to equilibrate to room temperature before opening to prevent condensation of moisture.

• Accurately weigh a suitable amount of the reference standard.

• Transfer the weighed standard to a volumetric flask.

• Add a small amount of a suitable solvent (e.g., acetonitrile or methanol) to dissolve the standard. Use a vortex mixer or sonicator to ensure complete dissolution.[5]

• Once dissolved, dilute to the final volume with the same solvent.

• Store the stock solution under appropriate conditions (refrigerated and protected from light) and use within its stability period.

Protocol 2: HPLC System Suitability Test

• Prepare a working standard solution of Fluticasone Propionate Dithioacid at a concentration suitable for your analytical method.

• Set up the HPLC system according to the parameters outlined in Table 1 or your validated method.

• Equilibrate the column with the mobile phase until a stable baseline is achieved.

• Inject the working standard solution at least five times.

• Calculate the tailing factor, number of theoretical plates, and the relative standard deviation (RSD) of the peak areas for the replicate injections.

• Compare the results against the acceptance criteria in Table 2. The system is deemed suitable for analysis if all criteria are met.

Signaling Pathways and Logical Relationships

The following diagram illustrates the logical relationship between potential causes and observed issues during the analysis of Fluticasone Propionate Dithioacid.

Caption: Cause-and-effect diagram for troubleshooting analytical issues.

References

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 3. veeprho.com [veeprho.com]
• 4. Fluticasone Propionate Dithioacid - CAS - N/A | Axios Research [axios-research.com]
• 5. benchchem.com [benchchem.com]
• 6. seejph.com [seejph.com]
• 7. drugfuture.com [drugfuture.com]

Reference Data & Comparative Studies

Navigating the Analytical Maze: A Comparative Guide to Validating Methods for Fluticasone Propionate and its Dithioacid Impurity

For researchers, scientists, and drug development professionals, ensuring the purity and safety of pharmaceutical products is paramount. This guide provides a comprehensive comparison of analytical methodologies for the validation of Fluticasone Propionate and its impurities, with a special focus on the challenging Dithioacid impurity. Experimental data from published studies are summarized, and a robust, scientifically-grounded protocol for the validation of an analytical method for the Dithioacid impurity is proposed.

Fluticasone Propionate, a potent corticosteroid, is widely used in the treatment of asthma and allergic rhinitis. As with any active pharmaceutical ingredient (API), the presence of impurities must be carefully controlled to ensure patient safety and product efficacy. One such process-related impurity is the Fluticasone Propionate Dithioacid impurity. This guide will delve into established analytical techniques for Fluticasone Propionate and its known impurities and present a detailed approach for validating a method for the specific determination of the Dithioacid impurity, in line with regulatory expectations.

Comparison of Validated Analytical Methods for Fluticasone Propionate and Known Impurities

Several analytical methods, primarily High-Performance Liquid Chromatography (HPLC) and Ultra-Performance Liquid Chromatography-Mass Spectrometry (UPLC-MS), have been developed and validated for the determination of Fluticasone Propionate and its known impurities in various pharmaceutical formulations. A summary of these methods is presented below to provide a comparative overview.

Parameter	Method 1: RP-HPLC for Nasal Spray	Method 2: UPLC-UV for Nasal Spray [1]	Method 3: UPLC-MS/MS for Plasma
Instrumentation	HPLC with UV/PDA Detector	UPLC with UV Detection	UPLC with Tandem Mass Spectrometer
Column	Baker bond phenyl hexyl (250 x 4.6 mm, 5 µm)	Waters Acquity BEH C18 (100 x 2.1 mm, 1.7 µm)[1]	ACQUITY UPLC BEH C18 (50 x 2.1 mm, 1.7 µm)
Mobile Phase	Gradient elution with Mobile Phase A (octane sulfonic acid sodium salt and trifluoroacetic acid in water) and Mobile Phase B (acetonitrile).	Gradient elution with Mobile Phase A (methanol:ammonium acetate:acetonitrile) and Mobile Phase B (methanol:acetonitrile)[1]	Gradient elution with Mobile Phase A (0.1% formic acid in water) and Mobile Phase B (0.1% formic acid in acetonitrile)
Flow Rate	1.0 mL/min	0.250 mL/min[1]	0.4 mL/min
Detection	239 nm	239 nm[1]	Multiple Reaction Monitoring (MRM)
Linearity (Correlation Coefficient)	>0.999 for Fluticasone and known impurities	Not explicitly stated for impurities	>0.99 for Fluticasone
Accuracy (% Recovery)	90-110% for known impurities	Not explicitly stated for impurities	95-105% for Fluticasone
LOD/LOQ (Fluticasone)	LOD: 0.010 µg/mL, LOQ: 0.030 µg/mL	Not explicitly stated	LOD: Not determined, LOQ: 5 pg/mL

Proposed Analytical Method for Fluticasone Propionate Dithioacid Impurity

Currently, there is a lack of specific, published validated analytical methods for the Fluticasone Propionate Dithioacid impurity. Based on the chemical structure of the dithioic acid functional group and the successful separation of other Fluticasone Propionate impurities, a Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) method with UV detection is proposed. The greater polarity of the dithioic acid compared to the parent drug suggests good retention and separation on a C18 column.

Proposed Chromatographic Conditions

Parameter	Proposed Condition
Instrumentation	HPLC with UV/PDA Detector
Column	C18 (e.g., 250 x 4.6 mm, 5 µm)
Mobile Phase	Gradient elution: - A: 0.1% Formic Acid in Water - B: Acetonitrile
Gradient Program	Time (min)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	240 nm (based on UV spectrum of similar structures)
Injection Volume	10 µL

Experimental Protocol: Validation of the Proposed HPLC Method

The validation of the analytical method for the Fluticasone Propionate Dithioacid impurity will be performed in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines.

Specificity

The specificity of the method will be demonstrated by analyzing a placebo solution, a standard solution of Fluticasone Propionate, a standard solution of the Dithioacid impurity, and a sample solution spiked with both Fluticasone Propionate and the Dithioacid impurity. The chromatograms will be examined to ensure that there are no interfering peaks at the retention time of the Dithioacid impurity. Additionally, forced degradation studies (acid, base, oxidative, thermal, and photolytic stress) will be performed on Fluticasone Propionate to demonstrate that the degradation products do not interfere with the quantification of the Dithioacid impurity.

Linearity

Linearity will be assessed by preparing at least five concentrations of the Dithioacid impurity reference standard over a range of, for example, 0.05 µg/mL to 1.5 µg/mL. The peak areas will be plotted against the corresponding concentrations, and a linear regression analysis will be performed. The correlation coefficient (r²) should be ≥ 0.999.

Accuracy

The accuracy of the method will be determined by recovery studies. A known amount of the Dithioacid impurity will be spiked into a placebo sample at three concentration levels (e.g., 50%, 100%, and 150% of the target concentration). Each concentration will be prepared in triplicate. The percentage recovery will be calculated. The acceptance criterion for recovery is typically between 90.0% and 110.0%.

Precision

• Repeatability (Intra-day precision): Six replicate injections of a standard solution of the Dithioacid impurity at 100% of the target concentration will be performed on the same day. The relative standard deviation (RSD) of the peak areas should be ≤ 2.0%.

• Intermediate Precision (Inter-day precision): The repeatability assay will be performed on a different day, by a different analyst, and on a different instrument to assess intermediate precision. The RSD between the two days' results should be ≤ 2.0%.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

LOD and LOQ will be determined based on the standard deviation of the response and the slope of the calibration curve.

• LOD = 3.3 * (Standard Deviation of the y-intercept / Slope of the calibration curve)

• LOQ = 10 * (Standard Deviation of the y-intercept / Slope of the calibration curve) The LOQ will be confirmed by analyzing a standard solution at the determined concentration and ensuring that the precision (RSD) is acceptable (typically ≤ 10%).

Robustness

The robustness of the method will be evaluated by intentionally varying critical parameters such as:

• Flow rate (± 0.1 mL/min)

• Column temperature (± 2 °C)

• Mobile phase composition (± 2% organic)

• Detection wavelength (± 2 nm) The system suitability parameters (e.g., peak asymmetry, theoretical plates) will be monitored to ensure they remain within acceptable limits.

Visualizing the Workflow

To provide a clear understanding of the processes involved, the following diagrams, generated using Graphviz (DOT language), illustrate the analytical method validation workflow and the logical relationship of the validation parameters.

Caption: Workflow for the validation of an analytical method.

Caption: Interrelationship of analytical method validation parameters.

By following this comprehensive guide, researchers and drug development professionals can effectively compare existing analytical methods for Fluticasone Propionate and confidently develop and validate a robust method for the critical Dithioacid impurity, ensuring the quality and safety of the final pharmaceutical product.

References

• 1. asianpubs.org [asianpubs.org]

A Comparative Analysis of Fluticasone Propionate and its Dithioacid Analog: A Guide for Researchers

An in-depth comparison of Fluticasone (B1203827) Propionate (B1217596), a widely used synthetic corticosteroid, and its lesser-known dithioacid analog. This guide provides a comprehensive overview of their chemical structures, mechanisms of action, and key performance data, alongside detailed experimental protocols for their evaluation.

Fluticasone Propionate is a potent glucocorticoid receptor agonist widely prescribed for the management of asthma and other inflammatory conditions. Its efficacy is attributed to its high receptor binding affinity and potent anti-inflammatory effects. In the quest for novel therapeutic agents with potentially altered pharmacokinetic or pharmacodynamic profiles, analogs such as the dithioacid derivative of Fluticasone Propionate have been synthesized. This guide offers a comparative analysis of these two compounds, collating available data to inform further research and drug development efforts.

It is important to note that while extensive data is available for Fluticasone Propionate, its dithioacid analog is primarily a research chemical with limited publicly available biological data. Therefore, this comparison presents established data for Fluticasone Propionate and offers a theoretical perspective on the potential properties of its dithioacid analog based on structure-activity relationships.

Chemical Structures

The core structural difference between Fluticasone Propionate and its dithioacid analog lies in the functional group at the C-17β position of the steroid nucleus. Fluticasone Propionate possesses a fluoromethylthio-propionate ester, whereas the dithioacid analog features a dithiocarboxylic acid group.

Compound	Chemical Structure
Fluticasone Propionate
Fluticasone Propionate Dithioacid Analog

Quantitative Data Comparison

The following tables summarize the key quantitative data for Fluticasone Propionate. Due to the scarcity of published data, corresponding experimental values for the dithioacid analog are not available.

Table 1: Glucocorticoid Receptor Binding Affinity

Compound	Dissociation Constant (Kd) (nM)	Relative Receptor Affinity (RRA) vs. Dexamethasone (B1670325)	Half-life of Receptor-Ligand Complex (hours)
Fluticasone Propionate	0.5[1][2]	1800[1]	>10[1]
Dithioacid Analog	Not Available	Not Available	Not Available

Table 2: In Vitro Anti-Inflammatory Activity

Compound	Inhibition of TNF-α induced NF-κB activity (IC50, nM)	Inhibition of IL-1β induced AP-1 activity (IC50, nM)
Fluticasone Propionate	~1-10 (Cell-type dependent)	~1-10 (Cell-type dependent)
Dithioacid Analog	Not Available	Not Available

Table 3: Pharmacokinetic Properties of Inhaled Fluticasone Propionate

Parameter	Value
Bioavailability (oral)	<1%
Bioavailability (inhaled)	10-30%
Time to Peak Plasma Concentration (Tmax)	1-2 hours
Plasma Half-life (t½)	~8 hours[3]
Volume of Distribution (Vd)	~4.2 L/kg
Clearance (CL)	~1.1 L/min[3]

Pharmacokinetic data for the dithioacid analog is not publicly available.

Glucocorticoid Receptor Signaling Pathway

Glucocorticoids like Fluticasone Propionate exert their anti-inflammatory effects primarily through the glucocorticoid receptor (GR). Upon binding to the GR in the cytoplasm, the receptor-ligand complex translocates to the nucleus, where it modulates gene expression. This can occur through two main mechanisms: transactivation and transrepression.

In transactivation , the GR homodimer binds to glucocorticoid response elements (GREs) in the promoter regions of anti-inflammatory genes, upregulating their transcription. In transrepression , the GR monomer interacts with and inhibits pro-inflammatory transcription factors such as NF-κB and AP-1, preventing them from activating the expression of inflammatory genes.

Glucocorticoid receptor signaling cascade.

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment and comparison of these compounds.

Glucocorticoid Receptor Binding Assay

Objective: To determine the binding affinity of the test compounds for the glucocorticoid receptor.

Methodology:

• Preparation of Cytosol: Human lung A549 cells are cultured and harvested. The cell pellet is resuspended in a hypotonic buffer and homogenized. The homogenate is then centrifuged at high speed to obtain the cytosolic fraction containing the glucocorticoid receptors.

• Competitive Binding Assay: A constant concentration of radiolabeled dexamethasone ([³H]-dexamethasone) is incubated with the cytosolic preparation in the presence of increasing concentrations of the unlabeled test compound (Fluticasone Propionate or its dithioacid analog).

• Incubation and Separation: The mixture is incubated to allow binding to reach equilibrium. Unbound ligand is then separated from the receptor-bound ligand using a method such as dextran-coated charcoal adsorption or filtration.

• Quantification: The amount of radioactivity in the bound fraction is measured using liquid scintillation counting.

• Data Analysis: The data is plotted as the percentage of specific binding of the radioligand versus the concentration of the test compound. The IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) is determined. The equilibrium dissociation constant (Ki) is calculated from the IC50 value using the Cheng-Prusoff equation.

NF-κB Reporter Gene Assay

Objective: To assess the ability of the test compounds to inhibit TNF-α-induced NF-κB activation.

Methodology:

• Cell Culture and Transfection: Human embryonic kidney (HEK293) cells are cultured and transiently co-transfected with a plasmid containing the firefly luciferase gene under the control of an NF-κB response element and a plasmid containing the Renilla luciferase gene under a constitutive promoter (for normalization).

• Compound Treatment: After transfection, the cells are pre-incubated with varying concentrations of the test compound (Fluticasone Propionate or its dithioacid analog) for a specified period.

• Stimulation: The cells are then stimulated with a pro-inflammatory cytokine, such as Tumor Necrosis Factor-alpha (TNF-α), to induce NF-κB activation.

• Cell Lysis and Luciferase Assay: Following stimulation, the cells are lysed, and the luciferase activity is measured using a dual-luciferase reporter assay system.

• Data Analysis: The firefly luciferase activity is normalized to the Renilla luciferase activity to account for variations in transfection efficiency and cell viability. The percentage of inhibition of TNF-α-induced NF-κB activity is calculated for each concentration of the test compound, and the IC50 value is determined.

Workflow for corticosteroid evaluation.

Discussion and Future Directions

Fluticasone Propionate's high affinity for the glucocorticoid receptor and prolonged receptor occupancy are key contributors to its potent and sustained anti-inflammatory effects. The dithioacid analog, with its dithiocarboxylic acid moiety, presents an interesting structural modification. While experimental data is lacking, some theoretical considerations can be made. The dithiocarboxylic acid group is more acidic than the corresponding carboxylic acid and may influence the molecule's polarity, solubility, and interaction with the receptor's binding pocket. It is plausible that this structural change could alter the compound's receptor binding kinetics and pharmacokinetic profile.

Further research is warranted to elucidate the pharmacological properties of the dithioacid analog of Fluticasone Propionate. Direct comparative studies employing the experimental protocols outlined in this guide would be invaluable in determining its receptor binding affinity, in vitro anti-inflammatory potency, and pharmacokinetic characteristics. Such studies would not only provide a comprehensive understanding of this specific analog but also contribute to the broader knowledge of structure-activity relationships within this class of corticosteroids, potentially guiding the design of future anti-inflammatory therapies.

References

• 1. The anti-inflammatory profile of fluticasone propionate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Development of fluticasone propionate and comparison with other inhaled corticosteroids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. allmpus.com [allmpus.com]

A Comparative Cross-Validation of HPLC and UPLC Methods for the Analysis of Fluticasone Propionate Dithioacid

This guide provides a detailed comparison of High-Performance Liquid Chromatography (HPLC) and Ultra-Performance Liquid Chromatography (UPLC) methods for the quantitative analysis of Fluticasone Propionate Dithioacid, a known impurity of the synthetic corticosteroid, Fluticasone Propionate.[1][2] The document is intended for researchers, scientists, and drug development professionals, offering objective performance comparisons supported by experimental data from various studies.

Fluticasone Propionate is a potent glucocorticoid used in the treatment of inflammatory and allergic conditions.[3][4] Ensuring the purity of the active pharmaceutical ingredient (API) is critical, and thus, sensitive and efficient analytical methods are required for the detection and quantification of impurities like Fluticasone Propionate Dithioacid.[5][6] This guide will delve into the experimental protocols for both HPLC and UPLC, present a comparative summary of their performance metrics, and provide visual representations of the analytical workflow and chemical relationships.

Experimental Protocols

The following protocols are synthesized from established methods for the analysis of Fluticasone Propionate and its impurities.

High-Performance Liquid Chromatography (HPLC) Method

A common approach for the analysis of Fluticasone Propionate and its impurities involves a reversed-phase HPLC method with UV detection.

• Instrumentation: A standard HPLC system equipped with a pump, autosampler, column oven, and a UV/PDA detector.[7][8]

• Column: A C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is frequently used.[7][9]

• Mobile Phase: A gradient or isocratic elution can be employed. A typical mobile phase consists of a mixture of an aqueous buffer (e.g., ammonium (B1175870) phosphate (B84403) adjusted to pH 3.5) and organic solvents like acetonitrile (B52724) and methanol (B129727).[10] For instance, a mobile phase composition of methanol, acetonitrile, and buffer in a 50:15:35 ratio has been reported.[10]

• Flow Rate: A typical flow rate is 1.0 mL/min.[7][9]

• Detection: UV detection at approximately 235-239 nm is suitable for quantification.[7][9][11]

• Injection Volume: A 20 µL injection volume is commonly used.[9]

• Temperature: The column is typically maintained at a controlled temperature, for example, 40°C.[11]

Ultra-Performance Liquid Chromatography (UPLC) Method

UPLC offers a significant improvement in speed and resolution due to the use of smaller particle size columns.

• Instrumentation: A UPLC system with a binary solvent manager, sample manager, column heater, and a PDA or MS/MS detector.[12]

• Column: A sub-2 µm particle size column, such as an Acquity BEH C18 (e.g., 100 mm x 2.1 mm, 1.7 µm), is characteristic of UPLC methods.[11]

• Mobile Phase: Similar to HPLC, a mixture of an aqueous buffer and organic solvents is used. For example, a gradient of methanol and 1mM ammonium trifluoroacetate (B77799) buffer has been described.[13] Another example is a gradient of Mobile Phase A (methanol:ammonium acetate:acetonitrile) and Mobile Phase B (methanol:acetonitrile).[11]

• Flow Rate: Flow rates are generally lower than in HPLC, for instance, 0.2 to 1.2 mL/min.[11][12]

• Detection: UV detection around 239-240 nm is common.[11][12] For higher sensitivity and selectivity, UPLC can be coupled with a mass spectrometer (UPLC-MS/MS).[3]

• Injection Volume: A smaller injection volume, typically around 5 µL, is used.[11]

• Temperature: A controlled column temperature is maintained, for example, 40°C.[11]

Data Presentation: Performance Comparison

The following table summarizes the typical performance characteristics of HPLC and UPLC methods for the analysis of Fluticasone Propionate and its impurities, based on data from various studies.

Performance Metric	HPLC	UPLC
Retention Time	Longer (e.g., Fluticasone Propionate ~4.00 min)[9]	Shorter (e.g., Fluticasone Propionate ~1.18 - 13.22 min)[12]
Resolution	Good	Superior, with sharper peaks
Linearity (r²)	> 0.999[7][9]	> 0.999[13]
Limit of Detection (LOD)	~0.0067 - 0.010 µg/mL[6][7][14]	~0.209 µg/mL (UV), down to pg/mL range with MS[12]
Limit of Quantitation (LOQ)	~0.0203 - 0.030 µg/mL[6][7][14]	~0.634 µg/mL (UV), down to pg/mL range with MS[12]
Accuracy (% Recovery)	90 - 110%[6][7]	Typically within 85-115%[3]
Precision (%RSD)	< 2%[9]	< 15%[13]
Analysis Time	Longer	Significantly shorter[11]

Mandatory Visualizations

The following diagrams illustrate the experimental workflow for method cross-validation and the chemical relationship between Fluticasone Propionate and its Dithioacid impurity.

References

• 1. alentris.org [alentris.org]
• 2. veeprho.com [veeprho.com]
• 3. ijpsjournal.com [ijpsjournal.com]
• 4. chemignition.com [chemignition.com]
• 5. academic.oup.com [academic.oup.com]
• 6. savaglobal.com [savaglobal.com]
• 7. Development and Validation of Stability-Indicating Impurity Profiling Method for Azelastine Hydrochloride and Fluticasone Propionate in Nasal Spray Product Using HPLC with a UV/PDA Detector - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. seejph.com [seejph.com]
• 9. seejph.com [seejph.com]
• 10. Fluticasone Propionate Assay by HPLC UV USP Monograph [sigmaaldrich.com]
• 11. asianpubs.org [asianpubs.org]
• 12. researchgate.net [researchgate.net]
• 13. ijrar.org [ijrar.org]
• 14. Validation of an HPLC Analytical Method for the Quantitative/Qualitative Determination of Fluticasone Propionate in Inhalation Particles on Several Matrices - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Quantification of Fluticasone Propionate in Various Matrices

This guide provides a comprehensive comparison of various analytical methodologies for the quantification of Fluticasone (B1203827) Propionate (B1217596), a potent synthetic corticosteroid used in the treatment of asthma and allergic rhinitis.[1][2] Due to its low systemic bioavailability and consequently low plasma concentrations at therapeutic doses, highly sensitive and robust analytical methods are required for pharmacokinetic studies and quality control of pharmaceutical formulations.[1][3] This document summarizes and compares the performance of several published High-Performance Liquid Chromatography (HPLC), Ultra-Performance Liquid Chromatography (UPLC), and Liquid Chromatography-tandem Mass Spectrometry (LC-MS/MS) methods.

Quantitative Method Performance

The following tables summarize the key performance parameters of different analytical methods for the quantification of Fluticasone Propionate.

Table 1: Comparison of LC-MS/MS Methods for Fluticasone Propionate Quantification in Human Plasma

Parameter	Method 1 (LC-MS/MS)[1][3]	Method 2 (Microflow LC-MS/MS)[4]	Method 3 (LC-MS/MS)[5]	Method 4 (UPLC-MS/MS)[6]
Instrumentation	SCIEX QTRAP 6500 System	ionKey/MS System with Xevo TQ-S MS	LC-(APCI) MS/MS	ACQUITY UPLC I-Class System, Xevo TQ-XS MS
Matrix	Human K2EDTA Plasma	Human Plasma	Human Plasma	Human Plasma
Linearity Range	0.200 - 120 pg/mL	0.244 - 250 pg/mL	10 - 1000 pg/mL	0.2 - 20 pg/mL
Lower Limit of Quantification (LLOQ)	0.200 pg/mL (200 fg/mL)	0.48 pg/mL	10 pg/mL	0.2 pg/mL
Sample Volume	500 µL	520 µL (plasma) + 60 µL (spiking solution)	Not Specified	600 µL
Internal Standard	Fluticasone propionate-D3	d3-fluticasone propionate	13C3-labeled FP	None Used
Accuracy (% Bias)	Not explicitly stated	Not explicitly stated	< 11%	≤15%
Precision (% CV)	Not explicitly stated	Not explicitly stated	< 15%	≤6%

Table 2: Comparison of HPLC and UPLC Methods for Fluticasone Propionate Quantification in Pharmaceutical Formulations

Parameter	Method 5 (UPLC-UV)[7]	Method 6 (HPLC-UV)[2]	Method 7 (RP-HPLC)[8][9]	Method 8 (HPLC-UV, USP Monograph)
Instrumentation	Waters Acquity UPLC with PDA Detector	Liquid Chromatograph with UV Detector	JASCO HPLC with UV-VIS Detector	HPLC with UV Detector
Matrix	Nasal Spray Formulation	Inhalation Particles	Pharmaceutical Formulation	Bulk Drug/Formulation
Linearity Range	Not explicitly stated	0.03 - 0.09 mg/mL	Not explicitly stated, r² = 0.9999	0.01 - 0.07 mg/mL
Limit of Detection (LOD)	Not explicitly stated	0.0067 mg/mL	Not explicitly stated	0.86 µg/mL
Limit of Quantification (LOQ)	Not explicitly stated	0.0203 mg/mL	Not explicitly stated	2.6 µg/mL
Wavelength	239 nm	236 nm	235 nm	Not Specified
Accuracy (% Recovery)	Not explicitly stated	99.9% - 101.6%	98% - 102%	Not Applicable
Precision (% RSD)	Not explicitly stated	< 5.9% at LOQ	< 2%	< 2% for standard solution

Experimental Protocols

This section provides detailed methodologies for the sample preparation and analysis of Fluticasone Propionate as described in the cited literature.

• Sample Preparation:

  • Spike 500 µL of human K2EDTA plasma with 50 µL of Fluticasone propionate-D3 internal standard solution (25 pg/mL).

  • Perform protein precipitation.

  • Subject the sample to reverse phase Solid Phase Extraction (SPE) using a Cleanert S C18-SPE cartridge.

  • Wash the cartridge with water, followed by two washes with 25% methanol.

  • Elute the analyte with dichloromethane.

  • Dry the eluent under a nitrogen stream at 40°C.

  • Reconstitute the dried sample in 200 µL of the mobile phase.

• LC-MS/MS Analysis:

  • System: SCIEX QTRAP 6500 System.

  • Software: Analyst® Software version 1.6 for data acquisition and Multiquant™ Software 3.0.2 for processing.

  • Quantification: Summation of peak area response for two intense product ions (m/z 293.2 and 313.2) for Fluticasone Propionate. The product ion at m/z 313.2 was used for the internal standard.

• Sample and Standard Preparation:

  • Prepare a stock standard solution of Fluticasone Propionate at 0.6 mg/mL in ethanol.

  • Prepare working standard solutions with concentrations ranging from 0.030 to 0.090 mg/mL by diluting the stock solution with ethanol.

• HPLC Analysis:

  • Column: C18 column.

  • Mobile Phase: Isocratic elution with a mixture of acetonitrile (B52724) and water (60:40, v/v).

  • Detector: UV detector at a wavelength of 236 nm.

  • Validation: The method was validated according to ICH guidelines for selectivity, range, linearity, accuracy, detection limit, quantitation limit, precision, and robustness.

Visualizations

The following diagrams illustrate the experimental workflows for the quantification of Fluticasone Propionate.

Caption: Workflow for LC-MS/MS quantification of Fluticasone Propionate in human plasma.

Caption: Workflow for HPLC-UV quantification of Fluticasone Propionate in pharmaceutical formulations.

References

• 1. sciex.com [sciex.com]
• 2. Validation of an HPLC Analytical Method for the Quantitative/Qualitative Determination of Fluticasone Propionate in Inhalation Particles on Several Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 3. sciex.com [sciex.com]
• 4. lcms.cz [lcms.cz]
• 5. A sensitive LC-MS/MS method for the quantification of fluticasone propionate in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. waters.com [waters.com]
• 7. asianpubs.org [asianpubs.org]
• 8. seejph.com [seejph.com]
• 9. seejph.com [seejph.com]

A Comparative Analysis of Fluticasone Propionate Dithioacid and Other Known Impurities

For researchers, scientists, and drug development professionals, ensuring the purity and stability of active pharmaceutical ingredients (APIs) like fluticasone (B1203827) propionate (B1217596) is paramount. This guide provides an objective comparison of Fluticasone Propionate Dithioacid against other known impurities of fluticasone propionate, supported by experimental data and detailed methodologies.

Introduction to Fluticasone Propionate and Its Impurities

Fluticasone propionate is a potent synthetic corticosteroid widely used for its anti-inflammatory properties in the treatment of asthma and allergic rhinitis.[1][2][3][4] During its synthesis, storage, or under stress conditions, various impurities can arise. These impurities can be process-related, degradation products, or isomers. Understanding the profile of these impurities is crucial for quality control and regulatory compliance.

This guide focuses on Fluticasone Propionate Dithioacid and provides a comparative overview of other significant impurities, including those listed in pharmacopeias.

Chemical and Physical Properties of Fluticasone Propionate and Its Impurities

A summary of the key chemical and physical properties of fluticasone propionate, Fluticasone Propionate Dithioacid, and other common impurities is presented in the table below. This data is essential for the development of analytical methods for their separation and quantification.

Compound Name	Molecular Formula	Molecular Weight ( g/mol )
Fluticasone Propionate	C₂₅H₃₁F₃O₅S	500.57
Fluticasone Propionate Dithioacid	C₂₄H₃₀F₂O₄S₂	484.63 []
Fluticasone Propionate Impurity A (Fluticasone 17β-Carboxylic Acid)	C₂₂H₂₇F₃O₄S	444.51
Fluticasone Propionate Impurity B	C₂₄H₃₀F₂O₆S	484.55
Fluticasone Propionate Impurity D	C₂₅H₃₂F₂O₅S	482.58
Fluticasone Propionate Impurity E	C₂₅H₃₃F₃O₅S	502.59
Fluticasone Propionate Impurity K	C₂₅H₃₁ClF₂O₅S	517.02
Fluticasone Carboxylic Acid	C₂₁H₂₆F₂O₅	396.42
Fluticasone Propionate-17β-Carboxylic Acid	C₂₄H₃₀F₂O₆	452.5[6]

Comparative Analytical Data

The separation and quantification of fluticasone propionate and its impurities are typically performed using reverse-phase high-performance liquid chromatography (HPLC) or ultra-performance liquid chromatography (UPLC). While direct comparative studies under identical conditions are limited in publicly available literature, the following table compiles representative analytical data from various sources to provide a basis for comparison.

Compound	Typical Retention Time (min)	m/z (mass-to-charge ratio)
Fluticasone Propionate	~6.1[7]	501.20[8]
Fluticasone Propionate Dithioacid	Data not available	484.63 (Calculated)
Fluticasone Degradation Impurity 1	Not specified	274.00[8]
Fluticasone Degradation Impurity 2	Not specified	540.25[8]
Fluticasone Degradation Impurity 3	Not specified	469.20[8]
Fluticasone Carboxylic Acid (Impurity)	Not specified	396.42[9]
Fluticasone Propionate-17β-Carboxylic Acid	Not specified	452.20104500[6]

Note: Retention times are highly dependent on the specific chromatographic conditions (e.g., column, mobile phase, flow rate, temperature) and should be considered as indicative.

Experimental Protocols

Detailed methodologies are crucial for replicating and verifying analytical results. Below are representative experimental protocols for the analysis of fluticasone propionate and its impurities.

High-Performance Liquid Chromatography (HPLC) Method for Impurity Profiling

This method is based on established protocols for the separation of fluticasone propionate and its related substances.

• Instrumentation: A standard HPLC system equipped with a UV/PDA detector.

• Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[10]

• Mobile Phase A: A mixture of octane (B31449) sulfonic acid sodium salt and trifluoroacetic acid in water.

• Mobile Phase B: Acetonitrile.

• Gradient Elution: A gradient program is typically used to achieve optimal separation of all impurities.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 239 nm.[11]

• Column Temperature: 40 °C.

Sample Preparation for Forced Degradation Studies

Forced degradation studies are essential to identify potential degradation products that may arise under various stress conditions.

• Acid Degradation: Dissolve 1.0 g of Fluticasone Propionate in 25 mL of methanol (B129727) and add 25 mL of 0.1 N HCl. Keep at 50°C for 24 hours. Neutralize the solution with 0.1 N NaOH.

• Base Degradation: Dissolve 1.0 g of Fluticasone Propionate in 25 mL of methanol and add 25 mL of 5% NaOH. Keep at 50°C for 24 hours.[8] Neutralize the solution with concentrated HCl.[8]

• Oxidative Degradation: Dissolve 1.0 g of Fluticasone Propionate in 25 mL of methanol and add 25 mL of 3% H₂O₂. Keep at room temperature for 24 hours.

• Thermal Degradation: Expose the solid drug substance to 60°C for 24 hours.

• Photolytic Degradation: Expose the drug substance to UV light (254 nm) for 24 hours.

After degradation, the samples are diluted with a suitable solvent (e.g., methanol:water 50:50) to an appropriate concentration for HPLC or LC-MS analysis.[8]

Visualizations

Experimental Workflow for Impurity Identification

The following diagram illustrates a typical workflow for the identification and characterization of fluticasone propionate impurities.

Figure 1. Workflow for Impurity Analysis

Glucocorticoid Receptor Signaling Pathway

Fluticasone propionate exerts its anti-inflammatory effects by binding to the glucocorticoid receptor (GR). The simplified signaling pathway is depicted below.

Figure 2. Glucocorticoid Receptor Signaling

Conclusion

The comprehensive analysis of fluticasone propionate impurities, including Fluticasone Propionate Dithioacid, is critical for ensuring the quality, safety, and efficacy of the final drug product. This guide provides a comparative overview based on available data, highlighting the importance of robust analytical methods for impurity profiling. The provided experimental protocols and workflows serve as a foundation for researchers to develop and validate their own methods for the control of these impurities. Further studies focusing on the direct comparison of the physicochemical and toxicological properties of these impurities would be beneficial for a more complete risk assessment.

References

• 1. What is the mechanism of Fluticasone Propionate? [synapse.patsnap.com]
• 2. Articles [globalrx.com]
• 3. Fluticasone: Allergy Uses, Side Effects, Dosage, Interactions [medicinenet.com]
• 4. chemignition.com [chemignition.com]
• 6. Fluticasone propionate-17beta-carboxylic acid | C24H30F2O6 | CID 9981299 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. shimadzu.com [shimadzu.com]
• 9. Fluticasone Propionate Dithioacid - CAS - N/A | Axios Research [axios-research.com]
• 10. seejph.com [seejph.com]
• 11. savaglobal.com [savaglobal.com]

A Comparative Analysis of the Biological Potency of Fluticasone Propionate and Its Dithioacid Analogue

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the biological potency of the well-established corticosteroid, Fluticasone (B1203827) Propionate (B1217596) (FP), and its less characterized analogue, Fluticasone Propionate Dithioacid. While extensive data is available for the parent drug, Fluticasone Propionate, literature providing a direct quantitative comparison of the biological activity of Fluticasone Propionate Dithioacid is scarce. This guide summarizes the known potency of Fluticasone Propionate, providing a benchmark for the evaluation of its dithioacid derivative, and outlines the standard experimental protocols for such assessments.

Quantitative Comparison of Biological Potency

The biological potency of a corticosteroid is primarily determined by its binding affinity to the glucocorticoid receptor (GR). Fluticasone Propionate is known for its high affinity and selectivity for the GR, which underpins its potent anti-inflammatory effects.[1][2][3][4]

Parameter	Fluticasone Propionate (FP)	Fluticasone Propionate Dithioacid	Reference(s)
Receptor Binding Affinity
Dissociation Constant (Kd)	0.5 nM	Data not available	[1][6]
Relative Receptor Affinity	1.5 to 3-fold higher than beclomethasone-17-monopropionate (17-BMP) and budesonide, respectively.	Data not available	[1][7][8]
In Vitro Potency
Eosinophil Apoptosis (EC50)	3.7 nM	Data not available
TNFα-induced E-selectin expression inhibition (IC50)	1 nM	Data not available	[6]

Glucocorticoid Receptor Signaling Pathway

Glucocorticoids exert their anti-inflammatory effects by binding to the intracellular glucocorticoid receptor. This ligand-receptor complex then translocates to the nucleus, where it modulates the transcription of target genes. The following diagram illustrates this key signaling pathway.

Caption: Glucocorticoid Receptor Signaling Pathway.

Experimental Protocols

The assessment of the biological potency of glucocorticoids involves a series of in vitro assays. A key experiment is the glucocorticoid receptor binding assay, which directly measures the affinity of a compound for the receptor.

Glucocorticoid Receptor (GR) Binding Assay (Radioligand Competition)

Objective: To determine the binding affinity (Kd or Ki) of a test compound (e.g., Fluticasone Propionate Dithioacid) for the glucocorticoid receptor by measuring its ability to compete with a radiolabeled ligand.

Materials:

• Recombinant human glucocorticoid receptor

• Radiolabeled glucocorticoid (e.g., [3H]dexamethasone)

• Test compound (Fluticasone Propionate Dithioacid)

• Reference compound (Fluticasone Propionate)

• Assay buffer

• Glass fiber filters

• Scintillation counter

Procedure:

• Incubation: A constant concentration of the recombinant human GR and the radiolabeled ligand are incubated with varying concentrations of the unlabeled test compound or reference compound.

• Equilibrium: The mixture is incubated to allow the binding reaction to reach equilibrium.

• Separation: The receptor-bound radioligand is separated from the unbound radioligand by rapid filtration through glass fiber filters. The filters trap the larger receptor-ligand complexes.

• Washing: The filters are washed with ice-cold assay buffer to remove any non-specifically bound radioligand.

• Quantification: The amount of radioactivity trapped on the filters is quantified using a scintillation counter.

• Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined. The equilibrium dissociation constant (Ki) of the test compound is then calculated from the IC50 value using the Cheng-Prusoff equation.[8]

Experimental Workflow for Potency Assessment

The following diagram outlines a typical workflow for assessing and comparing the biological potency of a novel glucocorticoid against a known standard.

Caption: Experimental Workflow for Potency Assessment.

Conclusion

Fluticasone Propionate is a highly potent corticosteroid with well-characterized high affinity for the glucocorticoid receptor.[1][3][7] This extensive dataset for the parent drug provides a crucial benchmark for the scientific community. While Fluticasone Propionate Dithioacid is noted for its anti-inflammatory properties, a comprehensive evaluation of its biological potency through direct comparative studies is not currently available in the public literature.[] The experimental protocols and workflows detailed in this guide provide a clear framework for researchers to conduct such a comparative assessment, which would be a valuable contribution to the field of respiratory and anti-inflammatory drug development.

References

• 1. The anti-inflammatory profile of fluticasone propionate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Fluticasone propionate - Wikipedia [en.wikipedia.org]
• 3. Fluticasone propionate--an update on preclinical and clinical experience - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. apexbt.com [apexbt.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Development of fluticasone propionate and comparison with other inhaled corticosteroids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]

Stability Under Scrutiny: A Comparative Look at Fluticasone Propionate and its Dithioacid Analogue

A notable gap in current research is the absence of publicly available stability data for Fluticasone (B1203827) Propionate's dithioacid analogue. While this compound is recognized as an impurity of Fluticasone Propionate (B1217596) and is available from specialty chemical suppliers, comprehensive studies detailing its stability under various stress conditions are not found in the reviewed scientific literature.[1][2][3] Consequently, this guide will focus on the well-documented stability profile of Fluticasone Propionate, providing a thorough analysis of its degradation behavior under forced conditions.

Fluticasone Propionate, a potent synthetic corticosteroid, is widely used in the treatment of asthma and allergic rhinitis.[4] Its stability is a critical factor in ensuring its therapeutic efficacy and safety. This guide presents a summary of findings from forced degradation studies on Fluticasone Propionate, offering valuable insights for researchers, scientists, and professionals in drug development.

Quantitative Stability Analysis of Fluticasone Propionate

Forced degradation studies are essential for identifying potential degradation products and pathways, and for developing stability-indicating analytical methods. The following table summarizes the quantitative data from various studies on the degradation of Fluticasone Propionate under different stress conditions.

Stress Condition	Reagent/Parameters	Duration & Temperature	Degradation (%)	Analytical Method	Reference
Acidic Hydrolysis	0.1N HCl	2 hours at 60°C	6.11%	HPTLC	[4]
Basic Hydrolysis	0.1N NaOH	2 hours at 60°C	8.32%	HPTLC	[4]
Basic Hydrolysis	0.05 M NaOH	Not specified, 37°C	Apparent first-order degradation with rate constant 0.472 h⁻¹	HPLC	[5][6]
Basic Hydrolysis	0.1 M NaOH:CH3CN=1:1	Not specified, 37°C	Apparent first-order degradation with rate constant 0.154 h⁻¹	HPLC	[5][6]
Oxidative Degradation	3% H₂O₂	2 hours at 60°C	14.78%	HPTLC	[4]
Thermal Degradation	Dry heat	Not specified	9.45%	HPTLC	[4]
Neutral Hydrolysis	Water	Not specified	No degradation observed	HPTLC	[4]
Photodegradation (UV light)	254 nm and 310 nm	2-2.5 hours	Formation of various photoproducts	Spectroscopic analysis	[7]

Experimental Protocols for Forced Degradation Studies

Detailed methodologies are crucial for the reproducibility of stability studies. The following are protocols for key experiments cited in the literature.

High-Performance Thin-Layer Chromatography (HPTLC) Method

A stability-indicating HPTLC method was developed and validated for the determination of Fluticasone Propionate.[4]

• Standard Stock Solution Preparation: 10mg of Fluticasone Propionate was accurately weighed, transferred to a 10ml volumetric flask, and dissolved in methanol. The solution was sonicated for 10 minutes for uniform dissolution, and the volume was made up to the mark with methanol.[4]

• Chromatographic Conditions:

  • Mobile Phase: Toluene:ethyl acetate (B1210297) (7:3 v/v)[4]

  • Stationary Phase: Pre-coated silica (B1680970) gel TLC plates[4]

  • Detection: Densitometric scanning at 239 nm[4]

• Forced Degradation Procedures:

  • Acid Degradation: 5ml of Fluticasone Propionate solution was mixed with 5ml of 0.1N HCl and heated for 2 hours at 60°C.[4]

  • Base Degradation: 5ml of Fluticasone Propionate solution was mixed with 5ml of 0.1N NaOH and heated for 2 hours at 60°C.[4]

  • Oxidative Degradation: The study was conducted under oxidative conditions, though the specific reagent concentration was not detailed in the abstract.[4]

  • Thermal Degradation: The drug was subjected to dry heat.[4]

Ultra-Performance Liquid Chromatography (UPLC) / High-Performance Liquid Chromatography (HPLC) Methods

UPLC and HPLC methods are widely used for the stability testing of Fluticasone Propionate.

• A Mass Compatible UPLC Method:

  • This method was developed for the quantification of impurities in Fluticasone Propionate nasal spray.

  • Forced degradation studies revealed susceptibility to alkaline hydrolysis.

• A Stability-Indicating UPLC Assay:

  • Mobile Phase: Methanol and Acetonitrile in a 50:50 %v/v ratio.[8]

  • Column: C18 column (1.7 μm).[8]

  • Flow Rate: 1.2 ml/min.[8]

  • Detection: 240 nm.[8]

  • Acid Degradation Protocol: 10 ml of the pure drug sample solution was transferred to a round bottom flask, and 30 ml of 0.1 N HCl was added. The mixture was heated on a water bath at 60°C for 4 hours.[8]

• HPLC Method for Alkaline Degradation:

  • The degradation rates of Fluticasone Propionate in various alkaline solutions were assessed.[5][6]

  • Solutions: 0.1 M NaOH:CH₃CN=1:1 and 0.05 M NaOH.[5][6]

  • Temperature: 37°C.[5][6]

Visualizing the Experimental Workflow

The following diagram illustrates a general workflow for conducting forced degradation studies of a drug substance like Fluticasone Propionate.

Caption: General workflow for forced degradation studies.

References

• 1. allmpus.com [allmpus.com]
• 2. Fluticasone Propionate Dithioacid | CAS No- NA | Simson Pharma Limited [simsonpharma.com]
• 3. alentris.org [alentris.org]
• 4. jetir.org [jetir.org]
• 5. Degradation rates and products of fluticasone propionate in alkaline solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Degradation rates and products of fluticasone propionate in alkaline solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ijpsr.info [ijpsr.info]
• 8. researchgate.net [researchgate.net]

Validating the Structure of Synthesized Fluticasone Propionate Dithioacid: A Comparative Guide

For researchers and drug development professionals, rigorous structural validation of synthesized active pharmaceutical ingredients is a critical step in ensuring safety and efficacy. This guide provides a comparative overview of the analytical methodologies for validating the structure of Fluticasone Propionate Dithioacid, a potent corticosteroid. Furthermore, it contextualizes its therapeutic class by comparing its parent compound, Fluticasone Propionate, with other inhaled corticosteroids.

Structural Elucidation of Fluticasone Propionate Dithioacid

Fluticasone Propionate Dithioacid is a derivative of Fluticasone Propionate with the molecular formula C24H30F2O4S2.[][2] The precise confirmation of its synthesized structure is paramount before its use in further biomedical research, particularly in studies related to respiratory conditions like asthma and chronic obstructive pulmonary disease (COPD).[] The validation process involves a battery of analytical techniques to confirm its molecular weight, elemental composition, and the specific arrangement of atoms and functional groups.

The following table summarizes the key analytical techniques and the type of data they provide for the structural validation of Fluticasone Propionate Dithioacid.

Analytical Technique	Information Provided
High-Resolution Mass Spectrometry (HRMS)	Provides the exact molecular weight and elemental composition, confirming the molecular formula.
¹H and ¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy	Determines the chemical environment of hydrogen and carbon atoms, revealing the connectivity and stereochemistry of the molecule.
Fourier-Transform Infrared (FTIR) Spectroscopy	Identifies the presence of specific functional groups, such as C=O (carbonyl), C-S (thioether), and S-H (thiol) bonds.
High-Performance Liquid Chromatography (HPLC)	Assesses the purity of the synthesized compound and can be coupled with other detectors for further characterization.[3][4]
Elemental Analysis	Quantitatively determines the percentage of carbon, hydrogen, fluorine, oxygen, and sulfur in the molecule, further verifying the empirical formula.

Experimental Workflow for Structural Validation

A logical workflow is essential for the comprehensive structural validation of a synthesized compound. The following diagram illustrates a typical experimental pathway for confirming the structure of Fluticasone Propionate Dithioacid.

A typical experimental workflow for the structural validation of a synthesized compound.

Comparison with Alternative Inhaled Corticosteroids

While Fluticasone Propionate Dithioacid is primarily a research compound, its parent drug, Fluticasone Propionate, is a widely used inhaled corticosteroid for the treatment of asthma and allergic rhinitis.[5] The following table compares Fluticasone Propionate with other commonly prescribed inhaled corticosteroids.

Inhaled Corticosteroid	Relative Potency	Common Delivery Device(s)
Fluticasone Propionate	High	Metered-Dose Inhaler (MDI), Dry Powder Inhaler (DPI)
Budesonide	Medium	Dry Powder Inhaler (DPI), Nebulizer
Beclomethasone Dipropionate	Medium	Metered-Dose Inhaler (MDI)
Mometasone Furoate	High	Dry Powder Inhaler (DPI)
Ciclesonide	Medium	Metered-Dose Inhaler (MDI)

Glucocorticoid Receptor Signaling Pathway

Fluticasone Propionate and other corticosteroids exert their anti-inflammatory effects by binding to the glucocorticoid receptor (GR). The following diagram illustrates the simplified signaling pathway.

Simplified glucocorticoid receptor signaling pathway.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of experimental results. The following are standard protocols for the key analytical techniques used in the structural validation of Fluticasone Propionate Dithioacid.

High-Resolution Mass Spectrometry (HRMS)

• Sample Preparation: Dissolve approximately 1 mg of the synthesized compound in 1 mL of a suitable solvent (e.g., acetonitrile (B52724) or methanol).

• Instrumentation: Utilize an electrospray ionization (ESI) source coupled to a time-of-flight (TOF) or Orbitrap mass analyzer.

• Data Acquisition: Infuse the sample solution into the mass spectrometer. Acquire the mass spectrum in positive or negative ion mode, depending on the compound's properties, over a mass range that includes the expected molecular weight.

• Data Analysis: Determine the monoisotopic mass of the parent ion. Use software to calculate the elemental composition based on the exact mass and isotopic pattern, and compare it with the theoretical values for Fluticasone Propionate Dithioacid.

¹H and ¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the compound in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.

• Instrumentation: Use a high-field NMR spectrometer (e.g., 400 MHz or higher).

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra. Additionally, 2D NMR experiments such as COSY, HSQC, and HMBC can be performed to establish connectivity between protons and carbons.

• Data Analysis: Integrate the proton signals to determine the relative number of protons. Analyze the chemical shifts, coupling constants, and 2D correlations to assign all protons and carbons to the molecular structure.

Fourier-Transform Infrared (FTIR) Spectroscopy

• Sample Preparation: Prepare a KBr pellet by mixing a small amount of the solid sample with dry potassium bromide and pressing it into a thin disk. Alternatively, use an Attenuated Total Reflectance (ATR) accessory for direct analysis of the solid sample.

• Instrumentation: Use a standard FTIR spectrometer.

• Data Acquisition: Record the infrared spectrum over the range of 4000-400 cm⁻¹.

• Data Analysis: Identify the characteristic absorption bands for the functional groups present in the molecule and compare them with known values.

High-Performance Liquid Chromatography (HPLC)

• Sample Preparation: Prepare a stock solution of the compound at a known concentration (e.g., 1 mg/mL) in a suitable solvent. Prepare a series of dilutions for linearity assessment.

• Instrumentation: Use a reverse-phase HPLC system with a C18 column and a UV detector.

• Chromatographic Conditions: Develop a suitable mobile phase (e.g., a gradient of acetonitrile and water) and set a flow rate (e.g., 1 mL/min). Set the UV detector to a wavelength where the compound has maximum absorbance.[3]

• Data Analysis: Inject the sample and analyze the chromatogram to determine the retention time and peak area. Purity is assessed by the percentage of the main peak area relative to the total peak area.

References

• 2. alentris.org [alentris.org]
• 3. seejph.com [seejph.com]
• 4. researchgate.net [researchgate.net]
• 5. Fluticasone propionate: an effective alternative treatment for seasonal allergic rhinitis in adults and adolescents - PubMed [pubmed.ncbi.nlm.nih.gov]

Performance Verification of Fluticasone Propionate Dithioacid Analytical Standard: A Comparative Guide

An Objective Comparison for Researchers, Scientists, and Drug Development Professionals

Introduction

Fluticasone Propionate is a potent synthetic corticosteroid widely used in the treatment of asthma and allergic rhinitis. During its synthesis and storage, various impurities can arise, one of which is Fluticasone Propionate Dithioacid. Accurate quantification of such impurities is paramount for ensuring the safety and efficacy of the final drug product. This guide provides a comparative performance verification of the Fluticasone Propionate Dithioacid analytical standard.

Due to the limited availability of public data for Fluticasone Propionate Dithioacid, this guide will utilize Fluticasone Propionate Thioacid (CAS: 80474-45-9) as a representative analogue. This structurally similar impurity is a well-characterized analytical standard, and its performance data can provide valuable insights for researchers working with related compounds. This guide compares the performance of the Fluticasone Propionate Thioacid analytical standard from a leading supplier (Supplier A) with a hypothetical competitor (Supplier B) to illustrate key performance verification parameters.

Data Presentation: A Comparative Analysis

The performance of an analytical standard is primarily assessed by its purity, stability, and solubility. The following tables summarize these key metrics for the Fluticasone Propionate Thioacid analytical standard.

Table 1: Purity Comparison

Purity is a critical attribute of an analytical standard, ensuring the accuracy of analytical measurements. High-Performance Liquid Chromatography (HPLC) is the most common technique for purity assessment.

Parameter	Supplier A	Supplier B (Hypothetical)
Purity (by HPLC)	≥98%	97.5%
Analytical Method	HPLC	HPLC
Identity Confirmed by	¹H-NMR, Mass Spectrometry	¹H-NMR, Mass Spectrometry
Certificate of Analysis	Provided with each lot	Provided upon request

Note: Data for Supplier A is based on typical specifications from leading suppliers. Data for Supplier B is hypothetical for comparative purposes.

Table 2: Stability Profile

The stability of an analytical standard is crucial for its shelf-life and the reliability of analytical results over time. Stability is often assessed through long-term and accelerated stability studies.

Parameter	Supplier A	Supplier B (Hypothetical)
Storage Condition	-20°C	-20°C
Long-term Stability	≥ 4 years at -20°C[1]	Data not publicly available
Forced Degradation	Stable under neutral conditions. Shows degradation under acidic, basic, oxidative, and photolytic stress.	Data not publicly available

Note: Stability data is extrapolated from studies on the parent compound, Fluticasone Propionate, which is expected to have a similar stability profile to its thioacid derivative.

Table 3: Solubility Characteristics

Solubility information is vital for the preparation of stock solutions and for conducting various in vitro and in vivo assays.

Solvent	Supplier A	Supplier B (Hypothetical)
Dimethyl Sulfoxide (DMSO)	Freely Soluble	Soluble
Ethanol	Slightly Soluble	Slightly Soluble
Methanol (B129727)	Slightly Soluble	Slightly Soluble
Aqueous Buffers	Sparingly Soluble	Sparingly Soluble

Note: Solubility characteristics are based on the known properties of Fluticasone Propionate and are expected to be similar for its thioacid derivative.[1][2]

Experimental Protocols

Accurate and reproducible experimental methods are essential for the verification of an analytical standard's performance. The following is a typical HPLC method for the purity determination of Fluticasone Propionate and its impurities.

High-Performance Liquid Chromatography (HPLC) Method for Purity Assessment

This method is designed to separate Fluticasone Propionate from its potential impurities, including the Thioacid derivative.

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: C18, 5 µm, 4.6 x 250 mm (e.g., Waters Spherisorb 5 µm ODS2).

• Mobile Phase: A gradient mixture of Acetonitrile (B52724) and water is commonly used. A typical starting point is a 60:40 (v/v) mixture of acetonitrile and water. The gradient may need to be optimized for the best separation of all impurities.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 239 nm.

• Injection Volume: 10 µL.

• Column Temperature: 30°C.

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the Fluticasone Propionate Thioacid analytical standard.

  • Dissolve in a suitable solvent, such as methanol or acetonitrile, to a final concentration of 1 mg/mL.

  • Further dilute with the mobile phase to a working concentration of approximately 0.1 mg/mL.

Visualizing the Workflow

The following diagrams illustrate the logical workflow for the performance verification of the analytical standard.

Caption: A logical workflow for the comprehensive performance verification of an analytical standard.

Caption: A simplified workflow for determining the purity of an analytical standard using HPLC.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. Fluticasone | C22H27F3O4S | CID 5311101 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Analysis of the Cytotoxicity of Fluticasone Propionate and its Dithioacid Impurity

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the cytotoxic profiles of the widely used corticosteroid, Fluticasone (B1203827) Propionate (B1217596), and its dithioacid impurity. Due to a lack of direct comparative studies in publicly available literature, this document synthesizes existing data on the cytotoxicity of Fluticasone Propionate and toxicological information on structurally related compounds to infer the potential cytotoxicity of the dithioacid impurity. Furthermore, detailed experimental protocols for conducting a direct comparative cytotoxicity assessment are provided.

Data Presentation

Direct comparative quantitative data on the cytotoxicity of Fluticasone Propionate and its dithioacid impurity is not available in the current scientific literature. However, studies have investigated the cytotoxic effects of Fluticasone Propionate on various cell lines. This section summarizes key findings to provide a baseline understanding of Fluticasone Propionate's cytotoxicity.

Compound	Cell Line	Assay	Endpoint	Result	Reference
Fluticasone Propionate	Human Bronchial Epithelial Cells (16HBE)	Not specified	Gene Expression	Suppressed CXCL8, IFNB1, and S100A8 mRNA expression	[1]
Fluticasone Propionate	Human Bronchial Epithelial Cells (BEAS-2B)	ELISA	Chemokine Release	Inhibited RSV-stimulated IL-8 and RANTES release	[2]
Fluticasone Propionate	Human Airway Epithelial Cells	Induced Sputum Analysis	Cell Shedding	Increased number of apoptotic airway epithelial cells	[3]
Fluticasone Propionate	T-cells (in bronchial wall)	TUNEL Staining	Apoptosis	Increased T-cell apoptosis	[4]
Fluticasone Propionate	Peripheral Blood Mononuclear Cells (PBMNCs)	Not specified	NK and LAK activity	Reduced NK and LAK activity	[5]

Note on Dithioacid Impurity: There is a significant gap in the literature regarding the specific cytotoxicity of the Fluticasone Propionate dithioacid impurity. However, toxicological assessments of structurally related compounds, such as thiodipropionic acid and its dialkyl esters, have indicated low toxicity.[6][7] These compounds were found to be non-irritating to the skin and eyes and were not sensitizers.[6][7] Genotoxicity studies for thiodipropionic acid and its diester were also negative.[6][7] While this information provides some context, it is not a direct substitute for cytotoxicity data on the specific dithioacid impurity of Fluticasone Propionate.

Experimental Protocols

To facilitate direct comparison, the following are detailed protocols for standard in vitro cytotoxicity assays that can be employed to evaluate and compare the cytotoxic effects of Fluticasone Propionate and its dithioacid impurity.

1. Cell Culture

• Cell Line: A relevant cell line should be chosen based on the therapeutic application of Fluticasone Propionate. For inhaled corticosteroids, human bronchial epithelial cells (e.g., BEAS-2B or A549) are appropriate.

• Culture Conditions: Cells should be cultured in the recommended medium supplemented with fetal bovine serum (FBS) and antibiotics, and maintained in a humidified incubator at 37°C with 5% CO2.

2. MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This colorimetric assay measures cell metabolic activity as an indicator of cell viability.[8][9]

• Principle: In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan (B1609692) crystals. The amount of formazan produced is proportional to the number of viable cells.[8]

• Procedure:

  • Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

  • Prepare serial dilutions of Fluticasone Propionate and its dithioacid impurity in culture medium.

  • Remove the existing medium from the cells and replace it with the medium containing the test compounds. Include untreated and vehicle controls.

  • Incubate the plate for a specified period (e.g., 24, 48, or 72 hours).

  • Add MTT solution to each well and incubate for 2-4 hours, allowing formazan crystals to form.

  • Solubilize the formazan crystals by adding a solubilization solution (e.g., DMSO).

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate cell viability as a percentage of the untreated control.

3. Neutral Red Uptake (NRU) Assay

This assay assesses cell viability by measuring the uptake of the neutral red dye into the lysosomes of living cells.[10][11][12]

• Principle: Viable cells incorporate and bind the supravital dye neutral red in their lysosomes. The amount of dye retained is proportional to the number of viable cells.[10]

• Procedure:

  • Seed cells in a 96-well plate and allow them to attach.

  • Treat the cells with various concentrations of Fluticasone Propionate and its dithioacid impurity for the desired exposure time.

  • Remove the treatment medium and incubate the cells with a medium containing neutral red for approximately 2-3 hours.

  • Wash the cells to remove any unincorporated dye.

  • Extract the dye from the lysosomes using a destain solution (e.g., a mixture of ethanol (B145695) and acetic acid).

  • Measure the absorbance of the extracted dye at 540 nm.

  • Determine cell viability relative to the control group.

Mandatory Visualization

Glucocorticoid Receptor Signaling Pathway

Fluticasone Propionate, as a glucocorticoid, exerts its effects primarily through the glucocorticoid receptor (GR).[13][14][15] The binding of Fluticasone Propionate to the cytoplasmic GR triggers a signaling cascade that ultimately modulates gene expression.

References

• 1. research.rug.nl [research.rug.nl]
• 2. The effect of fluticasone propionate on respiratory syncytial virus-induced chemokine release by a human bronchial epithelial cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Fluticasone Induces Epithelial Injury and Alters Barrier Function in Normal Subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Fluticasone induces T cell apoptosis in the bronchial wall of mild to moderate asthmatics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Effects of in vitro treatment with fluticasone propionate on natural killer and lymphokine-induced killer activity in asthmatic and healthy individuals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Final safety assessment of thiodipropionic acid and its dialkyl esters as used in cosmetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. merckmillipore.com [merckmillipore.com]
• 9. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 10. re-place.be [re-place.be]
• 11. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 12. qualitybiological.com [qualitybiological.com]
• 13. Frontiers | New insights in glucocorticoid receptor signaling – more than just a ligand binding receptor [frontiersin.org]
• 14. The Biology of the Glucocorticoid Receptor: New Signaling Mechanisms in Health and Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 15. geneglobe.qiagen.com [geneglobe.qiagen.com]

Safety & Regulatory Compliance

Navigating the Disposal of Fluticasone Propionate Dithioacid: A Procedural Guide

For researchers, scientists, and drug development professionals, the proper disposal of novel research compounds like Fluticasone Propionate Dithioacid is a critical component of laboratory safety and environmental responsibility. In the absence of a specific Safety Data Sheet (SDS) for this particular dithioacid derivative, a cautious and systematic approach, treating the compound as potentially hazardous, is paramount. This guide provides a step-by-step operational plan for its safe handling and disposal, drawing from established protocols for similar chemical entities and general pharmaceutical waste regulations.

I. Immediate Safety and Handling Precautions

Prior to any disposal procedures, ensure that all personnel handling Fluticasone Propionate Dithioacid are equipped with the appropriate personal protective equipment (PPE). Based on the handling guidelines for Fluticasone Propionate, the following should be considered standard practice:

• Eye Protection: Wear safety glasses or goggles.[1][2]

• Hand Protection: Use compatible chemical-resistant gloves.[1][3]

• Respiratory Protection: In case of dust or aerosol generation, a NIOSH-approved respirator is recommended.[1]

• Body Protection: A lab coat or other protective clothing should be worn to prevent skin contact.[1][3][4]

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.[1][4]

II. Regulatory Framework for Pharmaceutical Waste

The disposal of pharmaceutical waste, including research chemicals, is governed by a multi-tiered regulatory landscape. Understanding these regulations is essential for ensuring compliance and avoiding potential legal and environmental liabilities.

Regulatory Body	Key Considerations	Relevant Regulations
EPA (Environmental Protection Agency)	Governs the disposal of hazardous waste.[5][6]	Resource Conservation and Recovery Act (RCRA).[5][6][7]
DEA (Drug Enforcement Administration)	Regulates the disposal of controlled substances.	21 CFR Part 1317.
State and Local Regulations	May have more stringent requirements than federal laws.	Varies by location.

It is crucial to consult with your institution's Environmental Health and Safety (EHS) department to ensure adherence to all applicable federal, state, and local regulations.

III. Step-by-Step Disposal Protocol for Fluticasone Propionate Dithioacid

Given the lack of specific data for Fluticasone Propionate Dithioacid, the following protocol is based on a conservative approach that prioritizes safety and compliance.

Step 1: Waste Characterization

As a first step, a preliminary hazard assessment should be conducted.[8] Since a specific SDS is unavailable, Fluticasone Propionate Dithioacid should be treated as a hazardous chemical until proven otherwise.[8] Key characteristics to consider include its potential for reactivity, toxicity, and environmental harm. The SDS for Fluticasone Propionate indicates that it may be harmful if inhaled, ingested, or absorbed through the skin, and may cause irritation to the eyes, skin, and respiratory system.[1] It is reasonable to assume similar, if not greater, hazards for the dithioacid derivative.

Step 2: Segregation and Containment

Proper segregation of chemical waste is critical to prevent dangerous reactions.[9]

• Do not mix Fluticasone Propionate Dithioacid with other waste streams unless explicitly instructed to do so by your EHS department.

• Collect the waste in a designated, leak-proof, and clearly labeled container .[9] The container must be compatible with the chemical.

• The label should include the full chemical name ("Fluticasone Propionate Dithioacid"), the date of accumulation, and any known hazard warnings.[9]

Step 3: On-site Neutralization or Deactivation (If Applicable)

For some research chemicals, specific protocols for neutralization or deactivation may exist to render them non-hazardous before disposal. However, in the absence of a validated protocol for Fluticasone Propionate Dithioacid, on-site treatment is not recommended . Attempting to neutralize an unknown or novel compound without a proper protocol can be dangerous.

Step 4: Arrange for Professional Disposal

The most prudent and compliant method for disposing of Fluticasone Propionate Dithioacid is through a licensed hazardous waste disposal company.

• Contact your institution's EHS department to arrange for a waste pickup.[9][10]

• Provide them with all available information about the compound, including its chemical structure, quantity, and any known or suspected hazards.

• Follow all institutional procedures for waste accumulation, storage, and pickup.

Disposal Decision-Making Workflow

The following diagram illustrates the logical steps for the proper disposal of Fluticasone Propionate Dithioacid.

Disposal Workflow for Fluticasone Propionate Dithioacid

IV. Best Practices for Minimizing Waste

In addition to proper disposal, a comprehensive laboratory safety and chemical handling program should include strategies for waste minimization.

• Purchase only the quantities of chemicals needed for your experiments to avoid surplus.[11]

• Maintain an accurate chemical inventory to prevent the purchase of duplicate materials.[12]

• Consider smaller-scale experiments where feasible to reduce the volume of waste generated.[12]

By adhering to these procedures and best practices, researchers can ensure the safe and compliant disposal of Fluticasone Propionate Dithioacid, thereby protecting themselves, their colleagues, and the environment. Always prioritize safety and consult with your institution's EHS professionals when in doubt.

References

• 1. meritpharm.com [meritpharm.com]
• 2. fishersci.com [fishersci.com]
• 3. cerilliant.com [cerilliant.com]
• 4. spectrumchemical.com [spectrumchemical.com]
• 5. sdmedwaste.com [sdmedwaste.com]
• 6. Managing Pharmaceutical Waste | Stericycle [stericycle.com]
• 7. danielshealth.com [danielshealth.com]
• 8. benchchem.com [benchchem.com]
• 9. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 10. mtu.edu [mtu.edu]
• 11. Management of Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]

Essential Safety and Logistical Information for Handling Fluticasone Propionate Dithioacid

Disclaimer: Specific safety data for Fluticasone Propionate Dithioacid is limited. The following guidance is based on the available information for the closely related compound, Fluticasone Propionate, and general safety protocols for handling dithiooic acids. Researchers should always conduct a thorough risk assessment before handling any chemical and consult with their institution's Environmental Health and Safety (EHS) department.

This document provides essential safety and logistical information for researchers, scientists, and drug development professionals working with Fluticasone Propionate Dithioacid. The information is intended to offer immediate, procedural guidance on personal protective equipment, operational plans, and disposal protocols.

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is critical to minimize exposure and ensure laboratory safety. The following table summarizes the recommended PPE for handling Fluticasone Propionate Dithioacid, based on data for Fluticasone Propionate and general chemical safety guidelines.

Body Part	Personal Protective Equipment	Specifications and Best Practices
Eyes/Face	Safety glasses with side shields, chemical splash goggles, or a full-face shield.	The choice of eye and face protection should be based on a risk assessment of the specific laboratory procedure. An emergency eyewash station must be readily accessible.[1]
Skin/Body	Disposable lab coat, disposable sleeve covers, and impervious clothing.	Train all personnel in proper gowning and degowning procedures. Protective garments should not be worn in common areas.[1] For bulk handling, consider fire/flame-resistant clothing.[2]
Hands	Double gloves (nitrile or other impervious gloves).	When working with the compound dissolved in an organic solvent, select gloves that offer protection against that specific solvent.[1] Always inspect gloves for integrity before use and wash hands thoroughly after removal.[2]
Respiratory	A NIOSH-approved respirator is recommended, especially where dust or aerosols may be generated.	For spill cleanup, a powered air-purifying respirator (PAPR) with HEPA filters is advised.[1] The type of respiratory protection should be chosen based on the potential for inhalation exposure and existing engineering controls.[1][3]

Operational and Disposal Plans

Adherence to structured operational and disposal plans is mandatory to maintain a safe laboratory environment and comply with regulations.

Operational Plan:

• Restricted Access: Work with Fluticasone Propionate Dithioacid should be conducted in a designated area with restricted access to authorized personnel only.

• Ventilation: All handling of the compound, especially when in powdered form, must be performed in a certified chemical fume hood or other suitable containment device to avoid inhalation of dust and vapors.[2][4]

• Spill Management:

  • Minor Spills: For small spills, wear appropriate PPE, gently cover the spill with an absorbent material, and collect it into a sealed, labeled container for hazardous waste disposal. Avoid generating dust.

  • Major Spills: In the event of a large spill, evacuate the area immediately and alert the appropriate emergency response team.

• Hygiene Practices: Avoid all direct contact with the material. After handling, thoroughly wash hands and any exposed skin with soap and water.[1] Contaminated clothing should be removed and laundered before reuse.[4]

Disposal Plan:

• Waste Segregation: All waste contaminated with Fluticasone Propionate Dithioacid, including disposable PPE, absorbent materials, and empty containers, must be segregated as hazardous chemical waste.

• Containerization: Collect waste in clearly labeled, sealed, and appropriate containers that will not react with the material.

• Disposal Method: Dispose of hazardous waste through a licensed hazardous material disposal company.[2] Do not dispose of this material down the drain or in the general trash.[5] Neutralization of acidic waste may be an option if it does not contain other hazardous components, but this should only be performed by trained personnel following established protocols.[6][7] Always adhere to federal, state, and local regulations for hazardous waste disposal.[2]

Experimental Workflow for Safe Handling

The following diagram outlines the procedural steps for safely handling Fluticasone Propionate Dithioacid in a laboratory setting.

Caption: A flowchart illustrating the key steps for the safe handling of Fluticasone Propionate Dithioacid.

References

• 1. pccarx.com [pccarx.com]
• 2. cleanchemlab.com [cleanchemlab.com]
• 3. meritpharm.com [meritpharm.com]
• 4. file.medchemexpress.com [file.medchemexpress.com]
• 5. benchchem.com [benchchem.com]
• 6. rtong.people.ust.hk [rtong.people.ust.hk]
• 7. Chapter 7 - Management Procedures For Specific Waste Types [ehs.cornell.edu]